Pyridine-d5

• CAS: 7291-22-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Properties of Pyridine-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine-d5 (C₅D₅N), also known as pentadeuteropyridine or perdeuteriopyridine, is the isotopically substituted form of pyridine (B92270) where all five hydrogen atoms have been replaced with deuterium (B1214612). This deuteration confers specific properties that make it an invaluable tool in a range of scientific disciplines, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy where it serves as a high-purity solvent.[1] Furthermore, the principles underlying its utility are central to the field of drug development, where the strategic incorporation of deuterium can significantly enhance the pharmacokinetic profiles of therapeutic agents through the kinetic isotope effect.[2]

This guide provides a comprehensive overview of the core physical, chemical, and spectroscopic properties of Pyridine-d5, detailed experimental protocols for its characterization, and a discussion of its applications in modern research.

Core Properties of Pyridine-d5

The substitution of protium (B1232500) with deuterium results in a slight increase in molecular weight and density compared to its non-deuterated counterpart, while other physical properties remain largely similar.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Pyridine-d5 are summarized below. This data is crucial for its proper handling, storage, and application in experimental setups.

Property	Value	Reference(s)
Molecular Formula	C₅D₅N	[3][4]
Molecular Weight	84.13 g/mol	[1][5]
CAS Number	7291-22-7	[1][5]
Appearance	Colorless liquid	[5][6]
Odor	Disagreeable, fish-like	[5][7]
Density	1.05 g/mL at 25 °C	[1][6]
Melting Point	-41 °C	[1][8]
Boiling Point	114.4 °C	[1][6]
Flash Point	17 °C (62.6 °F)	[1][9]
Refractive Index (n20/D)	1.506	[1][6]
Isotopic Purity	≥99.5 atom % D	[1][9]
Solubility	Soluble in water, alcohol, ether, acetone, and benzene.	[6][10]
pH	8.5 (0.2 g/L)	[1][11]

Spectroscopic Properties

The spectroscopic signature of Pyridine-d5 is fundamental to its primary application as an NMR solvent. The key spectral data are outlined below.

Spectroscopic Data	Values	Reference(s)
¹H NMR	Residual peaks at δ 8.74, 7.58, and 7.22 ppm.	[12][13]
¹³C NMR	Peaks at δ 150.35, 135.91, and 123.87 ppm.	[12][13]
Mass Spectrum (EI)	Molecular Ion (M+) at m/z 84.	[5][14]
Infrared (IR) Spectrum	The infrared and Raman spectra have been extensively recorded over the range of 300–4000 cm⁻¹, showing characteristic shifts from non-deuterated pyridine due to the C-D bonds.	[1][6][9]

Experimental Protocols

Detailed methodologies are essential for the accurate characterization and application of Pyridine-d5. The following protocols provide a framework for common analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire a ¹H NMR spectrum of a compound of interest using Pyridine-d5 as the solvent.

Methodology:

• Sample Preparation:

  • Accurately weigh 1-5 mg of the analyte into a clean, dry vial. The precise amount depends on the compound's molecular weight and the spectrometer's sensitivity.[5]

  • Add approximately 0.6-0.7 mL of Pyridine-d5 to the vial.[5]

  • Gently swirl or vortex the vial to ensure the analyte is completely dissolved.

  • Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

  • Cap the NMR tube securely and invert it several times to ensure the solution is homogeneous.[5]

• Instrument Parameters (Example: 400 MHz Spectrometer):

  • Spectrometer: Varian Unity INOVA 400MHz or equivalent.[15]

  • Temperature: 363 K (or as required by the experiment).[15]

  • Pulse Sequence: Standard Varian pulse sequences (e.g., s2pul).[15]

  • Referencing: Reference the spectrum to the residual solvent peak of Pyridine-d5 (e.g., the low-field signal at 8.74 ppm).[15]

  • Data Processing: Apply appropriate weighting functions (e.g., sine bell or Gaussian) and zero-fill in all dimensions before Fourier Transformation to enhance resolution.[15]

Mass Spectrometry (MS)

Objective: To obtain the mass spectrum of Pyridine-d5 to confirm its molecular weight and isotopic purity.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of Pyridine-d5 in a volatile organic solvent (e.g., methanol (B129727) or dichloromethane). A concentration of approximately 1 µg/mL is typically sufficient.

• Instrumentation and Conditions (Example: GC-MS with Electron Ionization):

  • Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective for volatile compounds like Pyridine-d5.[16]

  • GC Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm I.D. x 0.25 µm film thickness).[16]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[16]

  • Oven Program: Initial temperature of 70°C (hold for 2 min), then ramp at 10°C/min to 200°C.[16]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[16]

  • Source Temperature: 230°C.[16]

  • Analyzer: Quadrupole or Time-of-Flight (TOF).

• Data Analysis:

  • The resulting mass spectrum should show a prominent molecular ion peak at m/z 84, corresponding to [C₅D₅N]⁺•.

  • Analyze the isotopic distribution to confirm the high level of deuteration.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To record the infrared spectrum of Pyridine-d5 to identify its characteristic vibrational modes.

Methodology:

• Sample Preparation:

  • For liquid samples, a small drop of Pyridine-d5 can be placed between two KBr or NaCl plates to form a thin film.

  • Alternatively, a gas-phase spectrum can be obtained by injecting a small amount into an evacuated gas cell.

• Instrumentation and Conditions:

  • Spectrometer: A high-resolution FTIR spectrometer (e.g., Perkin-Elmer Spectrum GX).

  • Technique: Transmission.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹ or better.

  • Procedure: Record a background spectrum of the empty cell or clean plates. Then, record the sample spectrum and ratio it against the background to obtain the final absorbance or transmittance spectrum. The sample should be handled under a nitrogen atmosphere to minimize exposure to atmospheric moisture.

Key Applications and Workflows

Synthesis of Pyridine-d5

Pyridine-d5 is typically synthesized via a palladium-catalyzed hydrogen/deuterium exchange reaction between pyridine and heavy water (D₂O).[8][9] This process involves passing pyridine vapor and heavy water over a heated catalyst.

Caption: Workflow for the synthesis of Pyridine-d5.

Application in NMR Spectroscopy

Pyridine-d5's primary role is as a deuterated solvent for NMR spectroscopy. Its function is to dissolve the analyte without producing large solvent signals in the ¹H NMR spectrum that would otherwise obscure signals from the compound of interest.

Caption: Experimental workflow for NMR analysis using Pyridine-d5.

Role in Drug Development: The Kinetic Isotope Effect

In drug development, replacing hydrogen with deuterium at a metabolically active site on a drug molecule can slow down its rate of metabolism. This phenomenon, known as the Kinetic Isotope Effect (KIE), arises because the carbon-deuterium (C-D) bond has a lower zero-point energy and is stronger than a carbon-hydrogen (C-H) bond.[3] Consequently, more energy is required to break the C-D bond, which can slow down metabolic reactions catalyzed by enzymes like Cytochrome P450.[6][10] While Pyridine-d5 itself is a solvent, the principle of its creation is applied to drug candidates containing pyridine rings.

Caption: Deuteration slows metabolism via the Kinetic Isotope Effect.

Safety and Handling

Pyridine-d5 is a flammable liquid and is harmful if swallowed, inhaled, or absorbed through the skin.[9] It can cause irritation to the skin, eyes, and respiratory tract.[9][12]

• Handling: Work in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8] Ground and bond containers when transferring material to prevent static discharge.[16]

• Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[9] Keep the container tightly closed.

• Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

Pyridine-d5 is a cornerstone deuterated solvent with well-characterized physical, chemical, and spectroscopic properties. Its utility extends from providing a clear analytical window in NMR spectroscopy to illustrating the powerful concept of the kinetic isotope effect, a strategy increasingly employed in modern drug design to enhance the metabolic stability and therapeutic efficacy of new chemical entities. A thorough understanding of its properties, handling requirements, and applications is essential for researchers and scientists leveraging this versatile chemical tool.

References

• 1. armar-europa.de [armar-europa.de]
• 2. benchchem.com [benchchem.com]
• 3. organomation.com [organomation.com]
• 4. benchchem.com [benchchem.com]
• 5. Portico [access.portico.org]
• 6. [PDF] The FTIR Spectra of Pyridine and Pyridine-d , ’ | Semantic Scholar [semanticscholar.org]
• 7. animal.ivfstore.com [animal.ivfstore.com]
• 8. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chem.washington.edu [chem.washington.edu]
• 11. PYRIDINE-D5(7291-22-7) 1H NMR spectrum [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. mjfas.utm.my [mjfas.utm.my]
• 16. benchchem.com [benchchem.com]

A Technical Guide to the Physical and Chemical Properties of Pyridine-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine-d5 (C₅D₅N), also known as pentadeuteropyridine, is the deuterated isotopologue of pyridine (B92270).[1] In this compound, all five hydrogen atoms on the aromatic ring are replaced with deuterium (B1214612) atoms.[2] This isotopic substitution makes it an invaluable tool in various scientific disciplines, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy where it serves as a high-purity solvent.[3] Its properties are also of significant interest in mechanistic studies, drug metabolism, and the synthesis of labeled compounds.[4] This guide provides a comprehensive overview of the core physical, chemical, and spectroscopic properties of Pyridine-d5, along with relevant experimental methodologies.

Core Physical and Chemical Properties

Pyridine-d5 is a colorless liquid with a characteristic, disagreeable odor.[5] It is a stable, yet hygroscopic, heterocyclic aromatic compound.[6] Its fundamental properties are largely similar to that of its non-deuterated counterpart, with slight variations due to the increased mass of deuterium.

Table 1: Summary of Physical and Chemical Properties

Property	Value	Source(s)
IUPAC Name	2,3,4,5,6-pentadeuteriopyridine	[1]
Molecular Formula	C₅D₅N	[7]
Molecular Weight	84.13 g/mol	[1][8][9]
Density	1.05 g/mL at 25 °C	[3][4]
Boiling Point	114.4 - 116 °C	[4][6]
Melting Point	-41 °C to -42 °C	[10][11]
Flash Point	17 - 20 °C (62.6 - 68 °F)	[4][12]
Refractive Index (n20/D)	1.506 - 1.5077	[4][8]
Vapor Pressure	26.7 hPa at 25 °C	[4]
pH	8.5 (0.2 g/L solution)

| Solubility | Soluble in water, alcohol, ether, acetone, and benzene. |[5][10] |

Isotopic Purity and Stability

The utility of Pyridine-d5, especially in NMR spectroscopy, is critically dependent on its isotopic purity. Commercial grades are typically available with high levels of deuterium enrichment.

Table 2: Commercial Purity Specifications

Specification	Typical Value	Source(s)
Isotopic Purity (Atom % D)	≥99.5% to ≥99.94%	[3][9]
Chemical Purity (CP/GC)	≥99.0% to ≥99.5%	[6][9]

| Water Content | ≤0.02% to ≤0.1% |[12][13] |

For optimal stability, Pyridine-d5 should be stored at room temperature in a tightly sealed container, protected from light and moisture, and preferably under an inert atmosphere due to its hygroscopic nature.[6][9][14]

Spectroscopic Profile

The spectroscopic characteristics of Pyridine-d5 are fundamental to its application and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Pyridine-d5 is predominantly used as an NMR solvent, particularly for analytes that require a basic or aromatic solvent system.[3] Its key advantage is the near-complete absence of proton signals, which allows for the unambiguous observation of analyte signals.[15] The very low intensity residual proton signals can be used as a reference.

Table 3: Typical Residual NMR Chemical Shifts

Nucleus	Position	Chemical Shift (ppm)	Source(s)
¹H	H-2/6 (α)	~8.74	[15]
	H-4 (γ)	~7.58	[15]
	H-3/5 (β)	~7.22	[15]
¹³C	C-1 (α)	~149.5	[8]
	C-2 (β)	~123.5	[8]

| | C-3 (γ) | ~135.5 |[8] |

The logical relationship between the molecular structure of Pyridine-d5 and its key characteristics is outlined below.

Caption: Core properties and applications of Pyridine-d5.

Infrared (IR) and Raman Spectroscopy

Vibrational spectroscopy is a powerful tool for confirming the structure of Pyridine-d5. The complete Infrared and Raman spectra have been recorded and assigned, with the observed frequency shifts compared to non-deuterated pyridine providing definitive evidence of deuteration.[5][16][17] These techniques are crucial for quality control and for studying intermolecular interactions, such as hydrogen bonding with surface silanol (B1196071) groups.[18]

Experimental Protocols

Synthesis of Pyridine-d5

A common and effective method for preparing Pyridine-d5 is through a palladium-catalyzed hydrogen/deuterium (H/D) exchange reaction.[3][17]

Methodology:

• Catalyst Preparation: A suitable palladium catalyst (e.g., palladium on alumina) is activated.

• Reaction Setup: The catalyst is placed in a reaction vessel that can be heated.

• H/D Exchange: Pyridine vapor is passed over the heated catalyst in the presence of a deuterium source, typically heavy water (D₂O) vapor.[17]

• Recirculation: The gas-phase mixture is often recirculated over the catalyst to maximize the degree of deuteration.

• Condensation and Collection: The deuterated pyridine vapor is cooled and condensed to a liquid.

• Purification: The collected liquid is purified, typically by distillation, to remove any residual water and non-deuterated or partially deuterated pyridine.

Caption: Workflow for the synthesis of Pyridine-d5.

Quality Control and Characterization Workflow

Confirming the identity, chemical purity, and isotopic enrichment of Pyridine-d5 is essential. A multi-technique approach is standard.

Methodology:

• Gas Chromatography (GC): The chemical purity is determined by GC, which separates volatile impurities. A purity of >99% is typical.[6]

• NMR Spectroscopy: ¹H NMR is used to determine the isotopic purity by integrating the residual proton signals against a known standard. ¹³C NMR confirms the carbon backbone.

• Mass Spectrometry (MS): MS confirms the molecular weight, showing a mass shift of +5 compared to non-deuterated pyridine.

• Karl Fischer Titration: This method is used to precisely quantify the water content.[12][13]

• FTIR Spectroscopy: FTIR is used to confirm the identity of the compound by comparing its vibrational spectrum to a reference spectrum, verifying the presence of C-D bonds.

Caption: Standard workflow for Pyridine-d5 characterization.

Applications in Research and Development

Beyond its primary role as an NMR solvent, Pyridine-d5 is utilized in several advanced applications:

• Mechanistic Studies: The kinetic isotope effect associated with the C-D bond can be exploited to probe reaction mechanisms.

• Drug Metabolism and Pharmacokinetics (DMPK): Deuterated compounds are widely used as internal standards in quantitative analysis by mass spectrometry due to their co-eluting properties and distinct mass.

• Material Science: It serves as a probe molecule to investigate the structure and pore shapes of materials using solid-state ²H NMR.[19][20]

• Synthesis: It is used as a deuterated building block or a non-interfering basic solvent in the synthesis of complex labeled molecules.[5][21]

Safety and Handling

Pyridine-d5 shares the same hazards as pyridine. It is a highly flammable liquid and vapor.[6] It is harmful if swallowed, inhaled, or absorbed through the skin, and can cause irritation to the skin and eyes.[1]

• GHS Hazard Codes: H225, H302, H312, H315, H319, H332.

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.

References

• 1. Pyridine-D5 | C5H5N | CID 558519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PYRIDINE-D5-25G | Norell [shop.nmrtubes.com]
• 3. animal.ivfstore.com [animal.ivfstore.com]
• 4. Page loading... [guidechem.com]
• 5. PYRIDINE-D5 | 7291-22-7 [chemicalbook.com]
• 6. Pyridine-d5 | 7291-22-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. PYRIDINE-D5 synthesis - chemicalbook [chemicalbook.com]
• 8. science-and-fun.de [science-and-fun.de]
• 9. Pyridine-d₅ “100%” (D, 99.94%) - Cambridge Isotope Laboratories, DLM-39-5 [isotope.com]
• 10. PYRIDINE-D5 CAS#: 7291-22-7 [m.chemicalbook.com]
• 11. Pyridine D5 | Eurisotop [eurisotop.com]
• 12. Pyridine-d5, for NMR, with 0.03% TMS, 100.0 atom% D 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 13. Pyridine-d5, for NMR, 99 atom % D 5 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.nl]
• 14. Pyridine-D₅ (D, 99.5%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 15. benchchem.com [benchchem.com]
• 16. pubs.aip.org [pubs.aip.org]
• 17. pubs.aip.org [pubs.aip.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. osti.gov [osti.gov]
• 20. Pyridine-d5 as a 2H NMR probe for investigation of macrostructure and pore shapes in a layered Sn(iv) phosphonate–phosphate material - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 21. Page loading... [guidechem.com]

An In-depth Technical Guide to Pyridine-d₅ for Researchers

This technical guide provides essential information on pyridine-d₅ (pentadeuteropyridine), a critical deuterated solvent and reagent for professionals in research, chemical sciences, and drug development. Below, you will find its core physicochemical properties, detailed experimental protocols for its synthesis and application in Nuclear Magnetic Resonance (NMR) spectroscopy, and a logical workflow diagram for its use in NMR analysis.

Core Properties of Pyridine-d₅

Pyridine-d₅ is the isotopologue of pyridine (B92270) where all five hydrogen atoms on the aromatic ring are substituted with deuterium (B1214612), a heavy isotope of hydrogen. This substitution makes it an invaluable solvent for ¹H NMR spectroscopy, as it does not produce a large solvent signal that would otherwise obscure the signals from the analyte.

Quantitative Data Summary

The fundamental properties of pyridine-d₅ are summarized in the table below for quick reference.

Property	Value	Citations
Chemical Formula	C₅D₅N	[1][2][3]
Molecular Weight	84.13 g/mol	[1][2][4]
CAS Number	7291-22-7	[1][2][3]
Density	1.05 g/mL at 25 °C
Boiling Point	114.4 °C
Melting Point	-41 °C
Isotopic Purity	Typically ≥99.5 atom % D

Experimental Protocols

Detailed methodologies for the synthesis of pyridine-d₅ and its primary application in NMR spectroscopy are outlined below. These protocols are intended to serve as a comprehensive guide for laboratory implementation.

Synthesis of Pyridine-d₅ via Hydrogen Isotope Exchange

Modern synthetic strategies for producing deuterated pyridines often involve direct hydrogen-deuterium (H/D) exchange on the pyridine ring, which is more efficient than de novo ring synthesis with deuterated precursors. Iridium-catalyzed H/D exchange is a prominent method.

Objective: To achieve high levels of deuterium incorporation into the pyridine ring using an iridium catalyst and a deuterium source.

Materials:

• Pyridine

• Heavy water (D₂O) or Deuterium gas (D₂) as the deuterium source

• Iridium(I) or Iridium(III) precatalyst (e.g., [Ir(cod)Cl]₂ activated with a ligand)

• Anhydrous solvent (e.g., THF, 1,4-dioxane)

• Inert gas (Argon or Nitrogen)

• Standard Schlenk line and glassware

Methodology:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, the iridium precatalyst and appropriate ligand are dissolved in the anhydrous solvent. The mixture is stirred to form the active catalyst complex.

• Reaction Setup: To the activated catalyst solution, add pyridine. The flask is then charged with the deuterium source. If using D₂O, it is added directly to the reaction mixture. If using D₂ gas, the flask is evacuated and backfilled with D₂ to the desired pressure.[4]

• Reaction Conditions: The reaction mixture is heated to a specified temperature (e.g., 80-120 °C) and stirred vigorously for a set duration (e.g., 4-24 hours). Reaction progress can be monitored by taking aliquots and analyzing them via ¹H NMR or mass spectrometry to determine the degree of deuterium incorporation.[4]

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure. The resulting crude product is then purified, typically by distillation, to separate the pyridine-d₅ from the catalyst residues and any remaining starting material.

• Characterization: The final product's isotopic purity is confirmed using ¹H NMR spectroscopy (by observing the disappearance of proton signals) and mass spectrometry (to confirm the mass shift).

Protocol for NMR Sample Preparation and Analysis

Pyridine-d₅ is widely used as a solvent for NMR analysis of compounds that are soluble in pyridine, particularly when analyzing aromatic or heterocyclic compounds where solvent-analyte interactions can provide structural information.

Objective: To prepare a high-quality NMR sample of an analyte using pyridine-d₅ and acquire a high-resolution NMR spectrum.

Materials:

• Analyte (solid or liquid)

• Pyridine-d₅ (≥99.5 atom % D)

• 5 mm NMR tube (clean and dry)

• Pipettes or syringes

• Vortex mixer (optional)

• Filter (e.g., a Pasteur pipette with a cotton or glass wool plug)

Methodology:

• Analyte Preparation (Solid):

  • Weigh approximately 5-20 mg of the dry, solid analyte into a small, clean vial.[5][6]

  • Add approximately 0.6-0.7 mL of pyridine-d₅ to the vial.[5]

  • Gently swirl or vortex the vial to dissolve the solid completely. Gentle warming may be applied if necessary to aid dissolution.

• Analyte Preparation (Liquid):

  • Dispense approximately 0.6 mL of pyridine-d₅ into a clean, dry 5 mm NMR tube.[5]

  • Using a micropipette, add a few microliters of the liquid analyte to the NMR tube.

• Sample Filtration and Transfer:

  • It is crucial for the solution to be free of any particulate matter. Filter the prepared solution through a Pasteur pipette packed with a small plug of cotton or glass wool directly into the NMR tube.[7][8]

  • Ensure the final liquid height in the NMR tube is at least 4.5 cm to be within the detection region of the NMR coil.[8]

• Homogenization and Labeling:

  • Cap the NMR tube securely and gently invert it several times to ensure the solution is homogeneous.[5]

  • Clearly label the NMR tube with the sample identification.

• NMR Data Acquisition:

  • Insert the prepared sample into the NMR spectrometer.

  • Locking: Lock the spectrometer onto the deuterium signal of the pyridine-d₅ solvent. This step is essential for stabilizing the magnetic field.[5]

  • Shimming: Adjust the shim coils to optimize the homogeneity of the magnetic field, which is critical for achieving sharp spectral lines and high resolution.[5]

  • Acquisition: Set the appropriate acquisition parameters for the desired experiment (e.g., ¹H, ¹³C, COSY) and start the data acquisition.

Visualizations

The following diagrams illustrate key workflows relevant to the use of pyridine-d₅.

Caption: Workflow for NMR analysis using pyridine-d₅ solvent.

Caption: Simplified pathway for pyridine-d₅ synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Electrochemical C-H deuteration of pyridine derivatives with D2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Iridium-catalysed C-6 hydrogen isotope exchange of pyridines – ARCHIE-WeSt [archie-west.ac.uk]
• 5. benchchem.com [benchchem.com]
• 6. sites.uclouvain.be [sites.uclouvain.be]
• 7. sites.bu.edu [sites.bu.edu]
• 8. How to make an NMR sample [chem.ch.huji.ac.il]

Isotopic Purity of Commercial Pyridine-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of commercially available pyridine-d5. Ensuring high isotopic purity is critical for applications in NMR spectroscopy, mass spectrometry, and as a building block in the synthesis of deuterated pharmaceutical compounds. This document outlines the typical purity levels, common analytical methods for determination, and detailed experimental protocols.

Data Presentation: Isotopic Purity of Commercial Pyridine-d5

The isotopic purity of pyridine-d5 from various commercial suppliers is consistently high, with most vendors guaranteeing a minimum of 99.5 atom % D. This level of enrichment is crucial for minimizing interference from residual protic species in sensitive analytical applications. Below is a summary of specifications from prominent suppliers.

Supplier	Product Name	Isotopic Purity (atom % D)	Chemical Purity	Key Impurities	Analytical Technique(s)
Sigma-Aldrich (Merck)	Pyridine-d5	≥99.5%[1]	≥99% (CP)[1]	≤0.05% water[1]	NMR[1]
Cambridge Isotope Laboratories, Inc.	Pyridine-d₅ “100%”	99.94%[2]	99.5%[2][3]	Not specified	NMR[2]
Cambridge Isotope Laboratories, Inc.	Pyridine-D₅ (D, 99.5%)	99.5%[3][4]	99.5%[3]	Not specified	NMR[3]
Thermo Scientific Chemicals	Pyridine-d5, 99.5%(Isotopic)	≥99.5%[5]	Not specified	≤ 500ppm Water[5]	¹H NMR[5]
Eurisotop	Pyridine (B92270) D5 "100%"	99.94%[6]	Not specified	<0.05% Water[6]	Not specified
Scharlab	Pyridine-d5 min. 99.95%	99.95%[6]	Not specified	Not specified	NMR spectroscopy grade[6]
CDH Fine Chemical	Pyridine-d5 for NMR Spectroscopy	Min. 99.5 atom%D[7]	Not specified	Not specified	NMR[7]

Experimental Protocols for Determining Isotopic Purity

The determination of isotopic purity for deuterated compounds like pyridine-d5 primarily relies on Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These techniques provide quantitative data on the degree of deuterium (B1214612) incorporation and can identify and quantify residual protic isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for assessing isotopic purity. Both ¹H (proton) and ²H (deuterium) NMR can be employed.

¹H NMR Spectroscopy Protocol:

• Objective: To quantify the residual proton signals in the deuterated solvent.

• Sample Preparation: A precise amount of the pyridine-d5 sample is dissolved in a suitable non-deuterated solvent, or more commonly, analyzed neat. An internal standard with a known concentration and a distinct, well-resolved signal can be added for quantification.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the ¹H NMR spectrum.

• Data Acquisition: A sufficient number of scans are acquired to achieve a high signal-to-noise ratio, allowing for the detection and integration of very small residual proton signals.

• Data Analysis:

  • The ¹H NMR spectrum is processed (Fourier transformation, phasing, and baseline correction).

  • The chemical shifts of any residual proton signals corresponding to pyridine are identified.

  • The integrals of these residual proton signals are carefully measured.

  • The isotopic purity is calculated by comparing the integral of the residual proton signals to the integral of the known internal standard or by assuming the sum of all pyridine species (deuterated and non-deuterated) is 100%. The atom % D is then calculated based on the relative integrals of the residual protons.[6]

²H NMR Spectroscopy Protocol:

• Objective: To directly observe the deuterium signal and confirm the positions of deuteration.

• Sample Preparation: The pyridine-d5 sample is typically analyzed neat or as a concentrated solution.[6]

• Instrumentation: An NMR spectrometer equipped with a deuterium probe is required.

• Data Acquisition: A standard ²H NMR spectrum is acquired.

• Data Analysis: The presence of a deuterium signal at the expected chemical shifts for the pyridine ring confirms deuteration. While less common for routine purity assessment, it can be used to verify the positions of deuterium incorporation.

Mass Spectrometry (MS)

Mass spectrometry is another highly sensitive technique for determining the isotopic distribution of a compound. High-resolution mass spectrometry (HRMS) is particularly useful.[6][8]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol:

• Objective: To separate pyridine-d5 from any volatile impurities and determine its isotopic distribution.[6]

• Sample Preparation: A dilute solution of the pyridine-d5 sample is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).[6]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used.

• GC Separation: The sample is injected into the GC, where it is volatilized and separated on a capillary column. A temperature program is used to ensure good separation of pyridine from any impurities.[6]

• MS Detection: The eluting compounds are ionized (typically by electron ionization, EI) and their mass-to-charge ratios are measured by the mass spectrometer.

• Data Analysis:

  • The mass spectrum corresponding to the pyridine-d5 peak is extracted.

  • The relative abundances of the molecular ions for the different isotopologues (d0 to d5) are determined.

  • The isotopic purity is calculated by correcting for the natural abundance of ¹³C and determining the percentage of the fully deuterated species (C₅D₅N).[9]

High-Resolution Mass Spectrometry (HRMS) Protocol:

• Objective: To accurately determine the masses of the different isotopologues and calculate the isotopic purity.[8]

• Sample Preparation: A dilute solution of the pyridine-d5 sample is prepared.

• Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, FT-ICR) is used, often with direct infusion of the sample via electrospray ionization (ESI).[6][8]

• Data Acquisition: The mass spectrum is acquired in full scan mode with high resolving power to separate the isotopic peaks.[6]

• Data Analysis:

  • The isotopic cluster of the molecular ion is analyzed.

  • The intensities of the ions corresponding to the fully deuterated species and any partially deuterated or non-deuterated species are integrated.[6]

  • The isotopic purity is calculated from the relative intensities of these ions.

Mandatory Visualizations

Experimental Workflow for Isotopic Purity Determination

The following diagram illustrates a typical workflow for the determination of isotopic purity of commercial pyridine-d5, from sample reception to final analysis and reporting.

Caption: A flowchart illustrating the key stages in the analytical workflow for determining the isotopic purity of pyridine-d5.

References

• 1. animal.ivfstore.com [animal.ivfstore.com]
• 2. Pyridine-d₅ “100%” (D, 99.94%) - Cambridge Isotope Laboratories, DLM-39-5 [isotope.com]
• 3. Pyridine-D₅ (D, 99.5%) +0.03% v/v TMS | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. Pyridine-d₅ (D, 99.5%) - Cambridge Isotope Laboratories, DLM-13-25 [isotope.com]
• 5. Pyridine-d5, 99.5%(Isotopic), Thermo Scientific Chemicals 10 Ea. | Request for Quote [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. CAS-7291-22-7, Pyridine-d5 for NMR Spectroscopy Manufacturers, Suppliers & Exporters in India | D93078 [cdhfinechemical.com]
• 8. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis and Purification of Pyridine-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of Pyridine-d5 (C₅D₅N), a deuterated isotopologue of pyridine (B92270). This valuable compound serves as an essential tool in various scientific disciplines, including as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy, as an internal standard in mass spectrometry-based quantitative analysis, and as a building block in the synthesis of deuterated molecules for mechanistic studies and drug discovery.[1][2][3]

The strategic incorporation of deuterium (B1214612) in place of hydrogen can significantly alter the physicochemical properties of a molecule, most notably through the Kinetic Isotope Effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a slower rate of reactions that involve the cleavage of this bond.[1][4] In drug development, this principle is leveraged to improve the metabolic stability of drug candidates, potentially leading to enhanced pharmacokinetic profiles, reduced dosing frequencies, and minimized formation of toxic metabolites.[1][4][5]

Synthesis of Pyridine-d5

The most common and direct method for the synthesis of Pyridine-d5 is through hydrogen-deuterium (H/D) exchange, where the hydrogen atoms on the pyridine ring are replaced with deuterium atoms from a deuterium source.[6][7] Key methods include high-temperature exchange in neutral deuterium oxide (D₂O) and metal-catalyzed exchange.

High-Temperature H/D Exchange in Neutral D₂O

A straightforward approach to deuteration involves heating pyridine in the presence of a large excess of deuterium oxide at elevated temperatures in a sealed vessel.[6][7] This method takes advantage of the increased kinetic energy to facilitate the H/D exchange. The protons at the α-positions (2 and 6) of the pyridine ring are the most acidic and are exchanged more readily, followed by the protons at the γ- (4) and β- (3 and 5) positions at higher temperatures and longer reaction times.[6][7]

Experimental Protocol: High-Temperature H/D Exchange

• Preparation: In a thick-walled glass tube or a stainless-steel Parr pressure vessel, combine pyridine (0.20 g) and deuterium oxide (5 mL).

• Degassing: The mixture is degassed through three freeze-pump-thaw cycles to remove dissolved air.

• Sealing and Heating: The vessel is sealed under vacuum and placed inside a larger Parr pressure vessel containing water to equalize pressure. The apparatus is then heated to the desired temperature (e.g., 200-300°C) for a specified duration (e.g., 24-48 hours).[6][7]

• Extraction: After cooling to room temperature, the reaction mixture is transferred to a separatory funnel. The deuterated pyridine is extracted from the aqueous phase with an organic solvent such as diethyl ether or dichloromethane.[7]

• Drying and Concentration: The combined organic extracts are dried over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄). The solvent is then removed by rotary evaporation to yield the crude Pyridine-d5.[7]

Metal-Catalyzed H/D Exchange

Metal catalysts, such as palladium on carbon (Pd/C), can facilitate the H/D exchange reaction under milder conditions compared to the high-temperature method.[8][9] The catalyst activates the C-H bonds, making them more susceptible to exchange with deuterium from D₂O.

Experimental Protocol: Palladium-Catalyzed H/D Exchange

• Setup: To a reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add pyridine, deuterium oxide (D₂O), and a catalytic amount of 10% palladium on carbon (Pd/C).

• Reaction: The reaction mixture is stirred at a specified temperature (often ranging from room temperature to 100°C) for the required duration. The progress of the reaction can be monitored by NMR spectroscopy.

• Work-up: Upon completion, the catalyst is removed by filtration through a pad of celite.

• Extraction and Concentration: The deuterated pyridine is extracted from the aqueous phase using a suitable organic solvent. The organic layer is dried and concentrated under reduced pressure to yield the crude product.

Data Presentation: Synthesis of Deuterated Pyridines

The following table summarizes generalized quantitative data for H/D exchange reactions based on available literature. Specific yields and isotopic purities can vary depending on the precise experimental conditions.

Method	Catalyst/Conditions	Temperature (°C)	Time (h)	Isotopic Purity (atom % D)	Yield (%)	Reference(s)
High-Temperature H/D Exchange	Neutral D₂O	200	24	~28% at C2, C6	~98	[10]
High-Temperature H/D Exchange	Neutral D₂O	260	48	~85% at C2, C6; ~9% at C3, C5; ~28% at C4	~73	[10]
Metal-Catalyzed H/D Exchange	Pd/C	RT - 100	24-48	>99	Variable	[8]

Purification of Pyridine-d5

Purification of the crude Pyridine-d5 is crucial to remove any unreacted starting material, partially deuterated species, and other impurities. The primary method for purification is fractional distillation.[7]

Experimental Protocol: Fractional Distillation

• Apparatus Setup: The crude deuterated pyridine is placed in a round-bottom flask equipped with a stir bar and a fractional distillation column (e.g., a Vigreux column). A distillation head with a thermometer and a condenser is attached, leading to a receiving flask.

• Heating: The flask is gently heated using a heating mantle or an oil bath. To ensure efficient separation, the distillation rate should be slow and steady.[11]

• Fraction Collection: Due to the small difference in boiling points between pyridine (115.2°C) and Pyridine-d5 (114.4°C), a highly efficient distillation column is necessary.[7][12] Fractions are collected at narrow temperature ranges. The temperature should remain constant as a pure fraction distills.[11]

• Analysis: The purity of the collected fractions should be assessed by analytical techniques such as GC-MS and NMR spectroscopy.[2]

Quality Control and Characterization

The isotopic enrichment and chemical purity of the final Pyridine-d5 product must be rigorously determined.

¹H NMR Spectroscopy: This technique is used to determine the degree of deuteration by observing the reduction or disappearance of proton signals at the corresponding positions on the pyridine ring.[2]

²H NMR Spectroscopy: This method directly detects the deuterium atoms, confirming their presence and providing information about their chemical environment.[13]

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the isotopic distribution of the product by analyzing the mass-to-charge ratio of the molecular ions. This allows for the quantification of fully deuterated, partially deuterated, and non-deuterated species.[2]

Gas Chromatography (GC): GC is used to assess the chemical purity of the sample by separating volatile impurities from the Pyridine-d5.[2]

Analytical Technique	Purpose	Key Observations
¹H NMR	Determine degree of deuteration	Reduction/absence of signals at δ 7.22, 7.58, and 8.74 ppm.[12]
²H NMR	Confirm deuterium incorporation	Presence of signals corresponding to deuterium at different positions.
Mass Spectrometry	Quantify isotopic enrichment and purity	Isotopic cluster analysis to determine the percentage of C₅D₅N.[2]
GC-MS	Assess chemical purity	Separation and identification of volatile organic impurities.[2]

Mandatory Visualizations

Synthesis and Purification Workflow

Caption: General Workflow for Pyridine-d5 Synthesis and Purification.

Role of Deuteration in Drug Development

Caption: The Role of Deuteration in Improving Drug Properties.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. armar-europa.de [armar-europa.de]
• 4. benchchem.com [benchchem.com]
• 5. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Andrews University - Virtual tour [andrews.edu]
• 9. hwb.gov.in [hwb.gov.in]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. Purification [chem.rochester.edu]
• 12. eurisotop.com [eurisotop.com]
• 13. Deuterium nuclear magnetic resonance spectroscopy of deuterated pyridine-iron(III) porphyrin complexes. Locations and relaxation times of bound deuterated pyridine resonances - PubMed [pubmed.ncbi.nlm.nih.gov]

Pyridine-d5: A Comprehensive Technical Guide for Researchers

For researchers, scientists, and professionals in drug development, a thorough understanding of the chemical and safety properties of specialized reagents is paramount. This guide provides an in-depth overview of Pyridine-d5, a deuterated analog of pyridine (B92270) commonly used in nuclear magnetic resonance (NMR) spectroscopy and as a tracer in metabolic studies.

This document details the essential technical data, safety protocols, and handling procedures for Pyridine-d5, ensuring its safe and effective use in a laboratory setting.

Chemical and Physical Properties

Pyridine-d5, also known as pentadeuteropyridine, is a form of pyridine where all five hydrogen atoms on the aromatic ring have been replaced with deuterium (B1214612) isotopes. This isotopic substitution makes it an ideal solvent for NMR analysis of organic compounds, as it does not produce interfering signals in the proton NMR spectrum.

Property	Value
CAS Number	7291-22-7[1][2][3][4]
Molecular Formula	C₅D₅N[3][4]
Molecular Weight	84.13 g/mol [3][4]
EC Number	230-720-2[1][4]
Appearance	Colorless to light yellow liquid[1]
Purity	≥99.0% (atom % D)[1]
Flash Point	68°F[1]

Safety and Hazard Information

Pyridine-d5 is a highly flammable liquid and vapor and is harmful if swallowed, in contact with skin, or inhaled.[1][2] It can cause severe skin, eye, and respiratory tract irritation, with the potential for burns.[1] The central nervous system, kidneys, liver, and bone marrow are target organs for potential damage.[1]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable Liquid	2	H225: Highly flammable liquid and vapor[2][5]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed[5]
Acute Toxicity (Dermal)	4	H312: Harmful in contact with skin[5]
Acute Toxicity (Inhalation)	4	H332: Harmful if inhaled[5]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[2][5]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation[6]

Personal Protective Equipment (PPE) and Handling Protocols

A detailed workflow for the safe handling of Pyridine-d5 is essential to minimize exposure and prevent accidents.

A logical workflow for the safe handling of Pyridine-d5.

Experimental Protocol for Safe Handling:

• Risk Assessment: Before handling, thoroughly review the Safety Data Sheet (SDS).[1][2][5][6]

• Engineering Controls: All work with Pyridine-d5 must be conducted in a well-ventilated area, preferably within a chemical fume hood.[2][6] Facilities should be equipped with an eyewash station and a safety shower.[1]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles.

  • Hand Protection: Use chemical-resistant gloves.

  • Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

• Handling:

  • Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

  • Use non-sparking tools.[6]

  • Take precautionary measures against static discharge.[2][6]

  • Avoid breathing vapors or mist.

  • Avoid contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]

• Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations.

First Aid Measures

In the event of exposure, immediate action is critical. The following decision-making process outlines the appropriate first aid response.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. carlroth.com [carlroth.com]
• 3. Pyridine-D5- [webbook.nist.gov]
• 4. 吡啶-d5 ≥99.5 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 5. carlroth.com [carlroth.com]
• 6. sds.chemdox.com [sds.chemdox.com]

An In-Depth Technical Guide to the NMR Spectrum of Pyridine-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) spectrum of deuterated pyridine (B92270) (Pyridine-d5), a crucial solvent in modern chemistry. Understanding the nuances of its NMR signature is paramount for accurate spectral interpretation of dissolved analytes. This document details the ¹H, ¹³C, and ²H NMR spectral properties of Pyridine-d5, offers standardized experimental protocols, and presents visual aids to clarify key concepts.

Introduction to Pyridine-d5 in NMR Spectroscopy

Pyridine-d5 (C₅D₅N) is a widely used solvent in NMR spectroscopy, particularly for organic and organometallic compounds that require a polar, aromatic, and non-protic environment for dissolution. Its high isotopic purity (typically >99.5 atom % D) ensures that the solvent's own proton signals are of very low intensity, minimizing interference with the signals of the analyte.[1] However, a thorough understanding of the residual proton signals, as well as the carbon and deuterium (B1214612) spectra of Pyridine-d5, is essential for researchers to distinguish between analyte and solvent peaks, and to utilize the solvent's properties for high-quality data acquisition.

¹H NMR Spectrum of Pyridine-d5

The ¹H NMR spectrum of Pyridine-d5 is characterized by low-intensity residual signals from the small percentage of non-deuterated isotopomers. These signals appear in the aromatic region and are temperature and concentration-dependent.

Data Presentation: ¹H NMR Residual Signals

Position	Chemical Shift (δ) ppm	Multiplicity
α-H (ortho)	~8.74	Broad singlet
γ-H (para)	~7.58	Broad singlet
β-H (meta)	~7.22	Broad singlet

Note: The multiplicity of the residual proton signals is often observed as broad singlets due to the low concentration of the protonated isotopomers and the influence of the quadrupolar deuterium nuclei on adjacent carbons.

¹³C NMR Spectrum of Pyridine-d5

The ¹³C NMR spectrum of Pyridine-d5 displays three distinct signals corresponding to the α, β, and γ carbon atoms. Due to the one-bond coupling with deuterium (a spin-1 nucleus), each carbon signal is split into a triplet with a 1:1:1 intensity ratio.[2]

Data Presentation: ¹³C NMR Signals

Position	Chemical Shift (δ) ppm	Multiplicity	¹J_CD (Hz)
α-C (ortho)	~150.35	Triplet	~27.5
γ-C (para)	~135.91	Triplet	~24.5
β-C (meta)	~123.87	Triplet	~25.0

²H NMR Spectrum of Pyridine-d5

The ²H (Deuterium) NMR spectrum of Pyridine-d5 is a powerful tool for probing molecular dynamics and is crucial for the spectrometer's lock system. In a liquid state, the deuterium spectrum of neat Pyridine-d5 typically shows a single, relatively sharp resonance. In solid-state NMR, the linewidth and shape of the deuterium signal can provide detailed information about molecular motion and interactions.[3] The linewidth of the ²H signal for Pyridine-d5 in a liquid state can be on the order of several hertz, while in a solid matrix, it can broaden to several kilohertz.[3]

Data Presentation: ²H NMR Signal

Nucleus	Chemical Shift (δ) ppm	Linewidth (in liquid state)
²H (Deuterium)	Centered around the corresponding ¹H chemical shifts	Typically a few Hz

Experimental Protocols

Acquiring high-quality NMR spectra in Pyridine-d5 requires careful sample preparation and appropriate instrument parameter selection.

Sample Preparation

• Analyte Purity: Ensure the analyte is free from particulate matter and residual solvents.

• Weighing the Analyte: For a standard 5 mm NMR tube, weigh an appropriate amount of the analyte (typically 1-10 mg for ¹H NMR and 10-50 mg for ¹³C NMR) into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of Pyridine-d5 to the vial. Gently vortex or sonicate to ensure complete dissolution.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a clean, dry NMR tube.

• Homogenization: Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

NMR Data Acquisition

• Instrumentation: Place the NMR tube into the spectrometer's spinner and insert it into the magnet.

• Locking: Establish a field-frequency lock on the deuterium signal of the Pyridine-d5 solvent.

• Shimming: Adjust the shim currents to optimize the magnetic field homogeneity, aiming for a sharp and symmetrical lock signal.

• Tuning and Matching: Tune and match the NMR probe for the desired nucleus (¹H, ¹³C, or ²H).

• Acquisition Parameters (Typical):

  • ¹H NMR:

    • Spectral Width: ~15 ppm

    • Number of Scans: 8-16

    • Relaxation Delay (d1): 1-2 s

    • Pulse Width: Calibrated 90° pulse

  • ¹³C NMR:

    • Spectral Width: ~250 ppm

    • Number of Scans: 128 or more, depending on concentration

    • Relaxation Delay (d1): 2 s

    • Pulse Program: Proton-decoupled pulse sequence

  • ²H NMR:

    • Spectral Width: ~10 ppm

    • Number of Scans: 16-64

    • Relaxation Delay (d1): 1 s

    • Pulse Width: Calibrated 90° pulse

• Referencing: The chemical shifts are typically referenced to the residual solvent signals as secondary references, which are themselves calibrated against an internal standard like tetramethylsilane (B1202638) (TMS).

Mandatory Visualizations

Signaling Pathways and Logical Relationships

Caption: Relationship between Pyridine-d5 nuclei and their corresponding NMR signals.

Experimental Workflow

Caption: Standard experimental workflow for NMR analysis using Pyridine-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.washington.edu [chem.washington.edu]
• 3. osti.gov [osti.gov]

An In-depth Technical Guide to Deuterated Solvents for NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of deuterated solvents, which are essential for high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. The replacement of protons with deuterium (B1214612) atoms in the solvent minimizes solvent interference in ¹H NMR spectra, allowing for clear and precise analysis of sample molecules.[1][2][3][4] This is crucial in fields such as pharmaceutical development and materials science for accurate structural elucidation and reaction monitoring.[1][3]

The Role of Deuterated Solvents in NMR

Deuterated solvents are indispensable in modern NMR spectroscopy for several key reasons:

• Minimizing Solvent Interference: Standard proton-containing solvents would produce overwhelmingly large signals in a ¹H NMR spectrum, obscuring the signals from the analyte.[3][4] By replacing hydrogen with deuterium, the solvent becomes "invisible" in the proton spectrum, enabling clear observation of the sample's signals.[2][3]

• Providing a Lock Signal: Modern NMR spectrometers utilize the deuterium signal from the solvent to stabilize, or "lock," the magnetic field.[2][3] This lock ensures the stability and reproducibility of the magnetic field throughout the experiment, which is critical for acquiring high-resolution spectra.[3]

• Improving Spectral Resolution: By reducing interference from proton exchange with the solvent, deuterated solvents help to stabilize chemical shifts and coupling constants, leading to spectra that are easier to interpret.[3]

Selecting the Appropriate Deuterated Solvent

The choice of a deuterated solvent is a critical step in preparing a sample for NMR analysis and directly impacts the quality of the resulting spectrum.[5] The primary factor to consider is the solubility of the analyte.[3][6] A general approach is to match the polarity of the solvent to the polarity of the sample.[5] For instance, non-polar organic compounds are often soluble in deuterated chloroform (B151607) (CDCl₃), while polar compounds may dissolve better in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated methanol (B129727) (CD₃OD).[1][3]

Other important factors in solvent selection include:

• Chemical Inertness: The solvent should not react with the sample.[3]

• Residual Solvent Peaks: Although deuteration is typically high (99.5–99.9%), a small residual protonated solvent signal will always be present.[1][7] It is important to choose a solvent whose residual peak does not overlap with key signals from the analyte.[6]

• Temperature Range: For experiments conducted at temperatures other than ambient, the melting and boiling points of the solvent are important considerations.[6]

• Viscosity: Lower viscosity solvents generally lead to better spectral resolution.[6]

• Cost: The cost of deuterated solvents can vary significantly, with prices generally increasing with the number of deuterium atoms.[6][8]

The following diagram illustrates a typical decision-making workflow for selecting an appropriate NMR solvent:

Caption: A flowchart illustrating the decision-making process for selecting an NMR solvent based on analyte polarity.

Properties of Common Deuterated Solvents

The following tables summarize the physical and spectral properties of commonly used deuterated solvents.

Table 1: Physical Properties of Common Deuterated Solvents

Solvent Name	Chemical Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL at 25°C)	CAS Number
Acetone-d₆	(CD₃)₂CO	64.12	-93.8	55.5	0.87	666-52-4
Acetonitrile-d₃	CD₃CN	44.07	-46	80.7	0.84	2206-26-0
Benzene-d₆	C₆D₆	84.15	6.8	79.1	0.95	1076-43-3
Chloroform-d	CDCl₃	120.38	-64.1	60.9	1.50	865-49-6
Deuterium Oxide	D₂O	20.03	3.8	101.4	1.11	7789-20-0
Dichloromethane-d₂	CD₂Cl₂	86.95	-97	39.5	1.33	1665-00-5
Dimethyl Sulfoxide-d₆	(CD₃)₂SO	84.17	20.2	190	1.19	2206-27-1
Methanol-d₄	CD₃OD	36.07	-99	65	0.89	811-98-3
Tetrahydrofuran-d₈	C₄D₈O	80.16	-108	64	0.98	1693-74-9
Toluene-d₈	C₆D₅CD₃	100.19	-95	109	0.94	2037-26-5

Note: Melting and boiling points are generally for the corresponding non-deuterated compound, except for D₂O, and serve as a guide for the useful liquid range.[9][10]

Table 2: ¹H and ¹³C NMR Spectral Data for Common Deuterated Solvents

Solvent Name	¹H Residual Peak (ppm, Multiplicity)	¹³C Residual Peak (ppm, Multiplicity)	Water Peak (H₂O/HDO) (ppm)
Acetone-d₆	2.05 (quintet)	29.92 (septet), 206.68 (singlet)	~2.84
Acetonitrile-d₃	1.94 (quintet)	1.39 (septet), 118.69 (singlet)	~2.12
Benzene-d₆	7.16 (singlet)	128.39 (triplet)	~0.4
Chloroform-d	7.24 (singlet)	77.23 (triplet)	~1.55
Deuterium Oxide	4.81 (singlet)	-	-
Dichloromethane-d₂	5.32 (triplet)	54.00 (quintet)	~1.52
Dimethyl Sulfoxide-d₆	2.50 (quintet)	39.51 (septet)	~3.3
Methanol-d₄	3.31 (quintet), 4.87 (singlet, -OD)	49.15 (septet)	~4.86
Tetrahydrofuran-d₈	3.58 (multiplet), 1.73 (multiplet)	67.57 (quintet), 25.37 (quintet)	~2.42
Toluene-d₈	2.09 (quintet), 6.98-7.09 (multiplet)	20.4 (septet), 125.49-137.86 (multiplets)	~0.45

Note: Chemical shifts can be dependent on solvent, concentration, and temperature.[9][11] The multiplicity of the residual proton signal is due to coupling with deuterium (spin I=1).[7]

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

This protocol outlines the general steps for preparing a sample for NMR analysis.

Materials:

• Analyte (2-10 mg for ¹H NMR)[12]

• Deuterated solvent (0.6-1.0 mL)[12]

• NMR tube (clean and dry)

• Pipette or syringe

• Vortex mixer

Methodology:

• Ensure the analyte is sufficiently pure and dry. If necessary, dry the sample under high vacuum for 5-30 minutes to remove any residual protonated solvents.[13]

• Weigh 2-10 mg of the solid analyte or measure a few microliters of a liquid analyte and place it in a clean, dry NMR tube.[12]

• Add 0.6-1.0 mL of the chosen deuterated solvent to the NMR tube using a clean pipette or syringe to achieve a sample depth of at least 4.5 cm.[12]

• Cap the NMR tube securely.

• Use a vortex mixer to ensure the sample is completely dissolved and the solution is homogeneous. Avoid shaking the tube, as this can introduce contaminants from the cap.[14]

• Visually inspect the solution to ensure there are no undissolved particles.

• The sample is now ready for insertion into the NMR spectrometer.

Protocol 2: Handling Hygroscopic Deuterated Solvents and Minimizing Water Contamination

Water is a common contaminant in deuterated solvents, many of which are hygroscopic.[6][15] The presence of a water peak can obscure analyte signals and complicate spectral interpretation.[6] The following protocol details best practices for minimizing water contamination.

Materials:

• Hygroscopic deuterated solvent (e.g., DMSO-d₆, D₂O, Methanol-d₄)

• NMR tubes

• Pipettes or syringes

• Oven

• Desiccator

• Inert gas (dry nitrogen or argon)

• Glove box or glove bag (for highly sensitive experiments)

Methodology:

• Drying Glassware:

  • Thoroughly clean all glassware (NMR tubes, pipettes) with an appropriate solvent (e.g., acetone) and deionized water.[15]

  • Dry the glassware in an oven at approximately 150°C for at least 4 hours, or preferably overnight.[14][15]

  • Transfer the hot glassware directly to a desiccator to cool under vacuum or in the presence of a desiccant.[15] For highly sensitive experiments, cool the glassware under a stream of inert gas.[15]

• Solvent Handling:

  • All deuterated solvents should be handled in a strict anhydrous and inert atmosphere (dry nitrogen or argon) to minimize the absorption of moisture.[16][17]

  • For highly sensitive applications, perform all solvent transfers inside a glove box or glove bag.[14] For less demanding applications, a blanket of dry nitrogen over the sample preparation setup may be sufficient.[14]

  • Use single-use ampules whenever possible to prevent exposure of the bulk solvent to atmospheric moisture.[15][16]

  • If using a septum-sealed bottle, use standard syringe techniques to withdraw the solvent. Pre-flush the syringe with dry nitrogen.[18]

  • Always allow refrigerated solvent vials to warm to room temperature before opening to prevent condensation of atmospheric moisture into the cold solvent.[15]

• Preconditioning the NMR Tube:

  • To minimize the residual water peak, precondition the NMR tube by rinsing it with D₂O.[16][18]

  • Remove the residual D₂O by rinsing with a small amount of the deuterated solvent to be used for the sample preparation.[14][18] This process exchanges protons on the glass surface for deuterium.[14]

The following diagram illustrates the workflow for minimizing water contamination during NMR sample preparation.

Caption: A step-by-step workflow for minimizing water contamination during NMR sample preparation.

Common Impurities in Deuterated Solvents

Besides residual protonated solvent and water, other impurities can be present in deuterated solvents. These can arise from the manufacturing process or from improper handling and storage. Common organic impurities include acetone, benzene, chloroform, diethyl ether, ethanol, hexane, methanol, and toluene.[19] Tables of ¹H and ¹³C NMR chemical shifts for a wide range of common laboratory solvents and other organic compounds as trace impurities in various deuterated solvents have been compiled and are invaluable resources for identifying unknown peaks in a spectrum.[19][20][21]

Conclusion

Deuterated solvents are a cornerstone of modern NMR spectroscopy, enabling researchers to obtain high-quality, interference-free spectra for accurate molecular analysis.[1][3] The careful selection of an appropriate solvent based on the analyte's properties and the experimental requirements is paramount.[5] Furthermore, adherence to proper handling and sample preparation protocols, particularly to minimize water contamination, is crucial for obtaining reliable and reproducible NMR data.[14][15][16] By understanding the properties of different deuterated solvents and implementing best practices in the laboratory, researchers can fully leverage the power of NMR spectroscopy in their scientific endeavors.

References

• 1. allanchem.com [allanchem.com]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. myuchem.com [myuchem.com]
• 4. deuterated solvents [tengerchemical.com]
• 5. benchchem.com [benchchem.com]
• 6. Avance Beginners Guide - Solvent Selection [2210pc.chem.uic.edu]
• 7. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 8. synmr.in [synmr.in]
• 9. buchem.com [buchem.com]
• 10. Numare Spectralab Inc. [web.stanford.edu]
• 11. chem.washington.edu [chem.washington.edu]
• 12. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 13. How To [chem.rochester.edu]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. benchchem.com [benchchem.com]
• 16. NMR Solvents | Eurisotop [eurisotop.com]
• 17. labinsights.nl [labinsights.nl]
• 18. ukisotope.com [ukisotope.com]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 20. scs.illinois.edu [scs.illinois.edu]
• 21. pubs.acs.org [pubs.acs.org]

The Versatility of Pyridine-d5 in Pharmaceutical Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical research, the pursuit of precision and accuracy is paramount. Stable isotope-labeled compounds have emerged as indispensable tools in this endeavor, and among them, Pyridine-d5 stands out for its versatile applications. This deuterated analog of pyridine (B92270), where five hydrogen atoms are replaced by deuterium, offers unique advantages in quantitative analysis, metabolic studies, and spectroscopic analysis. This technical guide provides a comprehensive overview of the core applications of Pyridine-d5, complete with quantitative data, detailed experimental protocols, and logical workflow visualizations to empower researchers in leveraging this powerful tool.

Pyridine-d5 as an Internal Standard in Quantitative Analysis

One of the most critical applications of Pyridine-d5 is its use as an internal standard (IS) in quantitative analysis, particularly in chromatography-mass spectrometry (GC-MS and LC-MS/MS) methods.[1] Due to its chemical and physical properties being nearly identical to its non-deuterated counterpart, Pyridine-d5 co-elutes with the analyte of interest and experiences similar ionization effects in the mass spectrometer. This allows for the correction of variations in sample preparation, injection volume, and matrix effects, leading to highly accurate and precise quantification of pyridine or structurally related compounds.[2][3]

Data Presentation: Performance of Analytical Methods Using Pyridine-d5 as an Internal Standard

The use of Pyridine-d5 as an internal standard significantly enhances the reliability of quantitative methods. The following table summarizes typical performance characteristics of a headspace GC-MS/MS method for the analysis of pyridine in complex matrices.

Validation Parameter	Method with Pyridine-d5 Internal Standard (HS-GC-MS/MS)
Linearity (R²)	> 0.99
Accuracy (Recovery)	89 - 101%[2][4]
Precision (Repeatability, %RSD)	2 - 3%[2][4]
Limit of Detection (LOD)	0.006 mg/kg (biota)[4]
Limit of Quantification (LOQ)	0.020 mg/kg (biota)[4]

Experimental Protocol: Quantification of Pyridine in a Biological Matrix using HS-GC-MS/MS with Pyridine-d5 Internal Standard

This protocol outlines a general procedure for the quantification of pyridine in a biological tissue sample.

1.2.1. Materials and Reagents:

• Pyridine standard

• Pyridine-d5 (internal standard)

• Methanol (GC grade)

• Homogenized biological tissue (e.g., biota)

• Headspace vials (20 mL) with caps (B75204) and septa

• Vortex mixer

• Centrifuge

• Gas Chromatograph coupled to a Tandem Mass Spectrometer (GC-MS/MS) with a headspace autosampler

1.2.2. Sample Preparation:

• Homogenization: Ensure the biological tissue sample is thoroughly homogenized.

• Aliquoting: Weigh approximately 1 g of the homogenized sample into a headspace vial.[2]

• Internal Standard Spiking: Add a known amount of Pyridine-d5 internal standard solution to the vial.[2]

• Sealing: Immediately seal the vial with a cap and septum.

• Mixing: Vortex the vial to ensure thorough mixing of the sample and the internal standard.[2]

1.2.3. HS-GC-MS/MS Analysis:

• System: Gas Chromatograph coupled to a Tandem Mass Spectrometer (GC-MS/MS).

• Injector: Headspace autosampler.

• Column: A suitable capillary column for volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[2]

• Oven Program: An appropriate temperature program to ensure the separation of pyridine from other matrix components.

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI).[2]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) for enhanced selectivity. Monitor specific precursor-to-product ion transitions for pyridine and Pyridine-d5.[2]

1.2.4. Calibration and Quantification:

• Prepare a series of calibration standards by spiking blank matrix with known concentrations of pyridine and a constant concentration of Pyridine-d5.

• Analyze the calibration standards using the same HS-GC-MS/MS method.

• Construct a calibration curve by plotting the ratio of the peak area of pyridine to the peak area of Pyridine-d5 against the concentration of pyridine.

• Determine the concentration of pyridine in the samples by comparing their peak area ratios to the calibration curve.

Visualization: Workflow for Quantitative Analysis using Pyridine-d5 Internal Standard

References

• 1. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Unveiling the Solid State of Deuterated Pyridine: A Technical Guide to its Crystal Structure

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure of deuterated pyridine (B92270) (C₅D₅N), a compound of significant interest in pharmaceutical development and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of its crystallographic parameters, the experimental protocols for its characterization, and the intriguing phenomenon of isotopic polymorphism.

Executive Summary

Deuteration, the substitution of hydrogen with its heavier isotope deuterium (B1214612), can induce subtle yet profound changes in the physicochemical properties of a molecule, including its crystal packing. In the case of pyridine, a fundamental heterocyclic scaffold in many pharmaceuticals, deuteration leads to the formation of a crystalline phase at ambient pressure that is only accessible for non-deuterated pyridine under high pressure. This guide synthesizes the available crystallographic data for deuterated pyridine, presenting it in a clear, comparative format and detailing the experimental methodologies used for its determination.

Isotopic Polymorphism: The Crystal Structures of Deuterated Pyridine

Unlike its hydrogenous counterpart, deuterated pyridine (pyridine-d5) exhibits a fascinating temperature-dependent polymorphism at ambient pressure. Two principal phases have been identified: a low-temperature phase designated as d5-II and a higher-temperature phase, d5-I . The phase d5-I is isostructural with the standard crystal form of non-deuterated pyridine.

The thermodynamically stable form of pyridine-d5 below 215 K is the d5-II phase.[1] Upon cooling, pyridine-d5 crystallizes from a pentane (B18724) solution into this d5-II phase at approximately 188 K.[2] If cooled rapidly to 2 K, it initially forms the d5-I phase, which then transforms to the more stable d5-II phase upon warming to 170 K.[2] A further increase in temperature to 215 K causes a reversion back to the d5-I phase, which persists until the melting point at 230 K.[2]

This behavior is in stark contrast to ordinary pyridine (pyridine-h5), which crystallizes exclusively in the phase I structure (Pna2₁) at all temperatures at ambient pressure. The phase II structure for non-deuterated pyridine can only be achieved under high-pressure conditions.[1]

Crystallographic Data

The following tables summarize the key crystallographic data for the two phases of deuterated pyridine, as determined by low-temperature neutron powder diffraction.

Table 1: Crystallographic Data for Deuterated Pyridine (d5-II) [2]

Parameter	Value
Temperature	195 K
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	5.64729(2)
b (Å)	6.98010(3)
c (Å)	11.46507(5)
Unit Cell Volume (ų)	451.94(1)
Molecules per unit cell (Z)	4
Calculated Density (g cm⁻³)	1.236

Table 2: Crystallographic Data for Deuterated Pyridine (d5-I) [2]

Parameter	Value
Temperature	5 K
Crystal System	Orthorhombic
Space Group	Pna2₁
a (Å)	17.24296(5)
b (Å)	8.88178(3)
c (Å)	11.22288(3)
Unit Cell Volume (ų)	1718.76(1)
Molecules per unit cell (Z)	16
Calculated Density (g cm⁻³)	1.300

Experimental Protocols

The determination of the crystal structure of deuterated pyridine, particularly the precise location of deuterium atoms, necessitates the use of neutron diffraction. Unlike X-rays, which are scattered by electrons, neutrons are scattered by atomic nuclei, providing a much clearer picture of the positions of lighter atoms like deuterium.

Synthesis of Deuterated Pyridine

For crystallographic studies, high isotopic purity of pyridine-d5 is essential. This is typically achieved through methods such as palladium-catalyzed hydrogen-deuterium exchange reactions between pyridine and heavy water (D₂O).[3] The final product's isotopic enrichment can be confirmed by techniques like NMR spectroscopy and mass spectrometry.

In Situ Cryocrystallization

Growing single crystals of materials that are liquid at room temperature requires specialized in situ cryocrystallization techniques. A common approach for neutron diffraction studies is as follows:

• Sample Mounting: A small amount of liquid deuterated pyridine is sealed in a thin-walled quartz or vanadium capillary. Vanadium is often chosen for its low coherent neutron scattering cross-section, which minimizes background signal.

• Cooling: The mounted sample is placed on a diffractometer equipped with a cryostat, such as a closed-cycle helium refrigerator or a nitrogen cryostream.[4] This allows for precise temperature control, enabling controlled cooling to temperatures as low as 4.2 K.[4]

• Crystal Growth: The liquid sample is cooled below its freezing point to induce crystallization. To obtain a high-quality single crystal, a process of temperature cycling or zone refining might be employed. This involves melting and re-freezing the sample slowly to encourage the growth of a single crystalline domain.

Neutron Diffraction Data Collection

• Neutron Source: Data is collected at a neutron source, which can be either a nuclear reactor or a spallation source.

• Diffractometer: A neutron diffractometer is used to direct a beam of neutrons onto the crystal and detect the scattered neutrons.

• Data Acquisition: The crystal is rotated in the neutron beam, and diffraction patterns are collected at various orientations. For low-temperature studies, the cryostat maintains a stable sample temperature throughout the data collection process.

Structure Refinement

The collected diffraction data is processed to determine the unit cell parameters and the arrangement of atoms within the crystal.

• Data Reduction: The raw diffraction data is corrected for background scattering and other experimental factors.

• Structure Solution: The initial crystal structure model is often determined using direct methods or Patterson methods.

• Rietveld Refinement: For powder diffraction data, the Rietveld refinement method is employed to refine the crystal structure parameters, including lattice parameters, atomic positions, and thermal displacement parameters, to achieve the best fit between the observed and calculated diffraction patterns.[2]

Visualizing the Phase Behavior of Pyridine

The distinct crystalline behavior of deuterated and non-deuterated pyridine can be effectively visualized. The following diagram illustrates the conditions under which the different phases of pyridine are observed.

Phase transitions of deuterated and non-deuterated pyridine.

Conclusion

The crystal structure of deuterated pyridine presents a compelling case study in the subtle yet significant influence of isotopic substitution on solid-state packing. The accessibility of the phase II structure at ambient pressure for pyridine-d5, a phase only achievable under high pressure for its hydrogenous analogue, underscores the importance of considering isotopic effects in crystal engineering and pharmaceutical solid-form screening. The detailed crystallographic data and experimental protocols provided in this guide offer a valuable resource for researchers working with deuterated compounds and those interested in the fundamental principles of molecular crystallization.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. ISIS Neutron diffraction [isis.stfc.ac.uk]

Protocols & Analytical Methods

Application Notes and Protocols for Pyridine-d5 as an NMR Solvent for Polar Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine-d5 (C5D5N) is a deuterated analog of pyridine (B92270), widely employed as a Nuclear Magnetic Resonance (NMR) solvent. Its unique properties make it particularly well-suited for the analysis of polar compounds that exhibit poor solubility in less polar solvents like chloroform-d (B32938) (CDCl3). The aromatic nature of pyridine-d5 can also induce significant changes in the chemical shifts of analytes through anisotropic effects, which can be advantageous in resolving overlapping signals. This document provides detailed application notes and protocols for the effective use of pyridine-d5 in NMR spectroscopy for the characterization of polar molecules such as carbohydrates, peptides, and other highly functionalized organic compounds.

Properties of Pyridine-d5

A thorough understanding of the physical and spectral properties of pyridine-d5 is crucial for its proper application in NMR spectroscopy.

Physical Properties

The key physical properties of pyridine-d5 are summarized in the table below, with a comparison to non-deuterated pyridine. The deuterated analogue shares very similar physical characteristics with its non-deuterated counterpart.

Property	Pyridine-d5	Pyridine (non-deuterated)
Molecular Weight ( g/mol )	84.13	79.10
Melting Point (°C)	-41 to -42	-42
Boiling Point (°C)	114.4 to 116	115.5
Density (g/mL at 20-25°C)	1.05	0.9819
Refractive Index (n20/D)	1.506	1.509
Isotopic Purity (atom % D)	≥99.5%	N/A

NMR Spectroscopic Properties

The residual proton signals and the corresponding carbon signals in the NMR spectrum of pyridine-d5 are important for spectral referencing and for identifying potential regions of signal overlap.

Nucleus	Chemical Shift (ppm)	Multiplicity
¹H Residual Peaks	~8.74 (α-protons)	Multiplet
~7.58 (γ-proton)	Multiplet
~7.22 (β-protons)	Multiplet
¹³C Signals	~150.35 (α-carbons)	Triplet
~135.91 (γ-carbon)	Triplet
~123.87 (β-carbons)	Triplet
Water (H₂O/HOD)	Variable (typically 4.0-6.0 ppm, can be higher)	Singlet

Note: Chemical shifts can vary slightly depending on the sample concentration, temperature, and the presence of other substances.

Applications in NMR of Polar Compounds

Pyridine-d5 is an excellent solvent for a wide range of polar compounds due to its ability to disrupt intermolecular hydrogen bonding and solvate polar functional groups.

Carbohydrates

The analysis of carbohydrates by NMR is often challenging due to the poor solubility of many polysaccharides and the extensive hydrogen bonding leading to broad signals. Pyridine-d5 is a valuable solvent for carbohydrate analysis for the following reasons:

• Enhanced Solubility: It effectively dissolves a wide range of mono-, oligo-, and polysaccharides that are insoluble in other common NMR solvents.

• Signal Resolution: By disrupting intermolecular hydrogen bonds, it can lead to sharper signals for hydroxyl protons, which are often broad or unobservable in other solvents.

• Chemical Shift Dispersion: The anisotropic effect of the pyridine ring can induce a greater dispersion of chemical shifts, aiding in the resolution of complex spectra with many overlapping signals.[1]

For instance, in the analysis of acetylated lignins from birch and spruce, pyridine-d5 has been successfully used as a solvent for ¹H NMR based structural analysis.

Peptides and Proteins

While D₂O and DMSO-d6 are more common solvents for biomolecular NMR, pyridine-d5 can be a useful alternative in specific situations:

• Solubility of Hydrophobic Peptides: Certain peptides with significant hydrophobic character may exhibit better solubility in pyridine-d5 than in purely aqueous or DMSO-based systems.

• Probing Solvent-Accessible Residues: The interaction of the pyridine-d5 solvent with the surface of a peptide or small protein can provide information about solvent-accessible residues.

• Alternative for Unstable Compounds: For compounds that are unstable or react in protic solvents like D₂O or methanol-d4, pyridine-d5 offers an aprotic environment.

Natural Products and Other Polar Organics

Pyridine-d5 is frequently the solvent of choice for the structural elucidation of polar natural products, such as saponins, glycosides, and polyhydroxylated compounds.[2][3][4][5] Its ability to dissolve these often sparingly soluble compounds is critical for obtaining high-quality NMR data.

Experimental Protocols

Adherence to proper experimental procedures is essential for obtaining high-quality, reproducible NMR data when using pyridine-d5.

Solvent Selection Workflow

The choice of an appropriate NMR solvent is the first critical step in the analysis of a polar compound. The following workflow can guide the selection process.

Caption: A decision-making workflow for selecting an appropriate NMR solvent for polar compounds.

Sample Preparation Protocol

Pyridine-d5 is hygroscopic and can absorb moisture from the atmosphere. Therefore, proper handling is necessary to avoid a large residual water peak in the NMR spectrum.

Materials:

• Analyte (solid or liquid)

• Pyridine-d5 (high purity, ≥99.5 atom % D)

• NMR tube (5 mm, clean and dry)

• Vial and cap

• Pipettes or syringes

• Inert gas (optional, for highly sensitive samples)

Procedure:

• Drying the Analyte: Ensure the analyte is as dry as possible to minimize water contamination. This can be achieved by drying under high vacuum or by lyophilization.

• Weighing the Analyte: Accurately weigh the desired amount of the solid analyte into a clean, dry vial. For a typical ¹H NMR spectrum, 5-10 mg is sufficient. For ¹³C NMR, a higher concentration (20-50 mg) is recommended. For liquid analytes, use a micropipette to transfer a few microliters.

• Adding the Solvent: In a fume hood, add approximately 0.6-0.7 mL of pyridine-d5 to the vial containing the analyte. For highly hygroscopic or air-sensitive compounds, this step should be performed in a glove box under an inert atmosphere.[6]

• Dissolution: Cap the vial and gently swirl or vortex to dissolve the analyte completely. Gentle warming may be applied if necessary, but be cautious of potential degradation of the analyte.

• Transfer to NMR Tube: Using a clean Pasteur pipette or syringe, transfer the solution to a clean, dry NMR tube. If any solid particles are present, the solution must be filtered through a small plug of glass wool in the pipette.

• Capping and Sealing: Cap the NMR tube securely. For long-term storage or for volatile samples, sealing the cap with parafilm is recommended.

• Homogenization: Invert the NMR tube several times to ensure the solution is homogeneous before inserting it into the spectrometer.

NMR Data Acquisition

• Locking and Shimming: Lock on the deuterium (B1214612) signal of pyridine-d5. Perform standard shimming procedures to optimize the magnetic field homogeneity.

• Referencing: The residual proton signals of pyridine-d5 can be used for referencing the ¹H spectrum (α-protons at ~8.74 ppm). For ¹³C spectra, the pyridine-d5 signals can also be used (α-carbons at ~150.35 ppm).

• Water Suppression: If a significant water peak is present and obscures signals of interest, use a solvent suppression pulse sequence (e.g., presaturation or Watergate).

Troubleshooting

Encountering issues during NMR analysis is common. Here are some troubleshooting tips specific to using pyridine-d5 with polar compounds.

Problem	Possible Cause(s)	Suggested Solution(s)
Broad Peaks	- High sample viscosity due to high concentration.- Presence of paramagnetic impurities.- Chemical exchange of labile protons (e.g., -OH, -NH).	- Reduce the sample concentration.- Filter the sample to remove any particulate matter.- Acquire the spectrum at a different temperature to alter the exchange rate.
Large Water Peak	- Use of wet analyte or solvent.- Absorption of atmospheric moisture during sample preparation.	- Thoroughly dry the analyte before use.- Handle pyridine-d5 in a dry environment (e.g., glove box).- Use a fresh ampoule of pyridine-d5.- Employ a water suppression pulse sequence.
Poor Solubility	- Analyte is not suitable for pyridine-d5.	- Try gentle heating to aid dissolution.- Consider using a solvent mixture (e.g., pyridine-d5/DMSO-d6).- If the compound is acidic or basic, consider forming a salt to improve solubility.
Unexpected Peak Shifts or Signal Overlap	- Strong solvent-analyte interactions (anisotropic effects).- Change in pH.	- This can be advantageous for resolving signals. Compare with spectra in other solvents.- Ensure consistency in sample preparation to maintain a constant pH.

Logical Workflow for Troubleshooting NMR Spectra

When unexpected results are obtained, a systematic approach to troubleshooting is beneficial.

Caption: A logical workflow for troubleshooting common issues in NMR spectra obtained using pyridine-d5.

Conclusion

Pyridine-d5 is a powerful and often indispensable NMR solvent for the analysis of a wide variety of polar compounds. Its excellent solvating power for molecules rich in polar functional groups, combined with its unique anisotropic effects, makes it a valuable tool for researchers in chemistry, biochemistry, and drug development. By following the detailed protocols and troubleshooting guides presented in these application notes, scientists can effectively utilize pyridine-d5 to obtain high-quality NMR data for the structural elucidation and characterization of challenging polar analytes.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for NMR Sample Preparation with Pyridine-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper preparation of samples for Nuclear Magnetic Resonance (NMR) spectroscopy using pyridine-d5 as the solvent. Adherence to these protocols is crucial for obtaining high-quality, reproducible NMR spectra for structural elucidation, quantitative analysis, and reaction monitoring in academic research and the pharmaceutical industry.

Introduction to Pyridine-d5 in NMR Spectroscopy

Pyridine-d5 (C₅D₅N) is a deuterated form of pyridine (B92270) where all five hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it a valuable solvent for ¹H NMR spectroscopy as it minimizes solvent signals that could otherwise obscure analyte peaks.[1][2] Pyridine-d5 is particularly useful for dissolving a wide range of organic compounds, including many pharmaceuticals, natural products, and lignin (B12514952) acetates.[3] Its aromatic nature can also induce significant changes in the chemical shifts of a solute compared to other NMR solvents, providing additional structural information.

Properties of Pyridine-d5

Understanding the physical and chemical properties of pyridine-d5 is essential for its effective use and safe handling.

Property	Value
Molecular Weight	84.13 g/mol [4][5]
Density	1.05 g/mL at 25 °C[3]
Boiling Point	114.4 - 116 °C[3][4]
Melting Point	-41 to -42 °C[3][4]
Isotopic Purity	Typically ≥99.5 atom % D[3][4]
¹H NMR Residual Peaks	~8.74 ppm (α-protons), ~7.58 ppm (γ-proton), ~7.22 ppm (β-protons)[4][6]
¹³C NMR Peaks	~150.35 ppm (C-α), ~135.91 ppm (C-γ), ~123.87 ppm (C-β)[4][6]

Experimental Protocols

General Sample Preparation Workflow

The following diagram outlines the standard workflow for preparing an NMR sample with pyridine-d5.

Caption: A streamlined workflow for preparing NMR samples.

Detailed Protocol for Solid Samples

This protocol is designed for the preparation of solid analytes for NMR analysis.

Materials:

• Analyte (solid)

• Pyridine-d5

• High-quality 5 mm NMR tube (e.g., Wilmad 528-PP-7 or equivalent)[7][8]

• NMR tube cap

• Vial with a cap

• Pasteur pipette

• Small plug of glass wool or a syringe filter

Procedure:

• Weighing the Analyte: Accurately weigh 5-25 mg of the solid analyte for a typical ¹H NMR spectrum, or 50-100 mg for a ¹³C NMR spectrum, into a clean, dry vial.[9][10] The exact amount will depend on the molecular weight of the compound and the sensitivity of the NMR spectrometer.

• Dissolving the Sample: Add approximately 0.6-0.7 mL of pyridine-d5 to the vial.[4][10] This volume should be sufficient to create a sample height of at least 4.5 cm in a standard 5 mm NMR tube.[7]

• Ensuring Complete Dissolution: Gently swirl or vortex the vial to dissolve the analyte completely. If necessary, gentle warming or sonication can be applied, but be cautious of potential sample degradation.[11] Visually inspect the solution for any undissolved particulate matter.

• Filtering the Solution: It is crucial to filter the solution to remove any particulate matter, which can adversely affect the spectral quality by degrading the magnetic field homogeneity (shimming).[7][12]

  • Place a small, tight plug of glass wool into a Pasteur pipette.[7] Do not use cotton wool, as solvents can extract impurities from it.[13]

  • Alternatively, use a syringe fitted with a filter (e.g., 0.45 µm PTFE).

  • Filter the solution directly into the clean, dry NMR tube.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination.[9] Label the tube clearly near the top with a permanent marker.[12]

• Mixing: Gently invert the capped NMR tube several times to ensure the solution is homogeneous.[4]

Protocol for Liquid or Oil Samples

For liquid or oil analytes, the procedure is slightly modified.

Materials:

• Analyte (liquid or oil)

• Pyridine-d5

• High-quality 5 mm NMR tube

• NMR tube cap

• Micropipette or syringe

Procedure:

• Adding the Solvent: Add approximately 0.6 mL of pyridine-d5 to a clean, dry NMR tube.

• Adding the Analyte: Using a micropipette or syringe, add 1-2 drops of the liquid or oil analyte directly into the solvent in the NMR tube.[14] For more quantitative results, accurately weigh the analyte before dissolving.

• Capping and Mixing: Securely cap the NMR tube and gently invert it several times to ensure thorough mixing.

• Labeling: Label the tube clearly.

Quantitative NMR (qNMR) Considerations

Pyridine-d5 can be used for quantitative NMR (qNMR) to determine the purity or concentration of an analyte.

Parameter	Recommendation	Rationale
Internal Standard	Required for absolute quantification.[15]	Provides a reference signal of known concentration for accurate comparison.
Analyte Concentration	Sufficient for a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[15]	Ensures accurate integration of analyte and standard peaks.
Relaxation Delay (d1)	At least 5 times the longest T₁ of any peak of interest.	Allows for complete relaxation of all nuclei between scans, ensuring signal intensity is proportional to the number of nuclei.
Number of Scans	Sufficient to achieve the desired S/N.[15]	Improves the accuracy of peak integration.

qNMR Workflow:

Caption: Key steps for accurate quantitative NMR analysis.

Troubleshooting Common Issues

Encountering issues with NMR spectra is common. The following table outlines potential problems and solutions when using pyridine-d5.

Issue	Potential Cause	Recommended Solution
Broad Peaks	- High sample concentration/viscosity[11]- Presence of paramagnetic impurities- Poor shimming due to inhomogeneous sample	- Dilute the sample.- Filter the sample thoroughly.- Ensure the sample is fully dissolved.
Overlapping Peaks	Analyte signals overlap with residual solvent peaks.	Consider using a different deuterated solvent if solubility permits (e.g., DMSO-d6, Methanol-d4).[16]
Extra Peaks	Contamination from:- Water[17]- Grease- Other solvents	- Ensure all glassware is scrupulously clean and dry.- Use high-purity pyridine-d5.- Avoid using grease on any apparatus.
Poor Lock Signal	Insufficient deuterated solvent.	Ensure the sample volume is adequate (at least 0.6 mL for a 5 mm tube).[18]

Troubleshooting Workflow for Peak Broadening:

Caption: A logical approach to resolving broad NMR signals.

Safety and Handling

Pyridine-d5 is a flammable liquid and should be handled in a well-ventilated fume hood.[5][19] Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Store pyridine-d5 in a cool, dry place away from light and moisture.[20][21]

By following these detailed application notes and protocols, researchers, scientists, and drug development professionals can consistently prepare high-quality NMR samples using pyridine-d5, leading to accurate and reliable spectroscopic data.

References

• 1. armar-europa.de [armar-europa.de]
• 2. PYRIDINE-D5-25G | Norell [shop.nmrtubes.com]
• 3. ピリジン-d5、99.5原子 D C5D5N － 複数のサイズが入手可能です [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. Pyridine-d5, for NMR, with 0.03% TMS, 100.0 atom% D 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. chem.washington.edu [chem.washington.edu]
• 7. How to make an NMR sample [chem.ch.huji.ac.il]
• 8. ou.edu [ou.edu]
• 9. sites.uclouvain.be [sites.uclouvain.be]
• 10. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 11. benchchem.com [benchchem.com]
• 12. sites.bu.edu [sites.bu.edu]
• 13. NMR Sample Preparation [nmr.chem.umn.edu]
• 14. depts.washington.edu [depts.washington.edu]
• 15. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 16. Troubleshooting [chem.rochester.edu]
• 17. Reddit - The heart of the internet [reddit.com]
• 18. fr-chimie.univ-amu.fr [fr-chimie.univ-amu.fr]
• 19. Pyridine-d₅ (D, 99.5%) - Cambridge Isotope Laboratories, DLM-13-25 [isotope.com]
• 20. labs.chem.byu.edu [labs.chem.byu.edu]
• 21. ukisotope.com [ukisotope.com]

Pyridine-d5 as an Internal Standard for Mass Spectrometry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Pyridine-d5 as an internal standard in mass spectrometry-based quantitative analysis. The use of stable isotope-labeled internal standards is considered the gold standard for achieving the highest levels of accuracy and precision in quantitative assays.[1][2] Pyridine-d5, a deuterated analog of pyridine (B92270), is an ideal internal standard as its chemical and physical properties closely mimic those of the unlabeled analyte, ensuring it effectively compensates for variations during sample preparation, chromatographic separation, and ionization.[2][3]

Principle of the Method

Quantitative analysis by mass spectrometry relies on the principle that the analyte response is proportional to its concentration. However, various factors can introduce variability, including sample loss during preparation, injection volume inconsistencies, and matrix-induced signal suppression or enhancement.[1] An internal standard (IS) is a compound added in a known, constant amount to all samples, calibrators, and quality controls.[4] By calculating the ratio of the analyte's peak area to the internal standard's peak area, these variations can be normalized, leading to more accurate and precise quantification.[1][4]

Deuterated standards, such as Pyridine-d5, are the preferred choice for an internal standard because they co-elute with the analyte and exhibit nearly identical behavior during ionization and chromatographic separation.[1][5] This ensures reliable correction for matrix effects and instrumental variability.[5]

Applications

Pyridine-d5 is a versatile internal standard suitable for a range of applications for the quantification of pyridine, a compound relevant in various fields:

• Environmental Monitoring: Quantifying pyridine in complex matrices such as water, soil, and sediments.[2][6]

• Food and Beverage Analysis: Detecting pyridine as a contaminant or flavor component.[2]

• Clinical and Forensic Toxicology: Measuring pyridine levels in biological samples like plasma and urine for exposure assessment.[2]

• Pharmaceutical Analysis: Quantifying residual pyridine in active pharmaceutical ingredients (APIs) and drug products.[2]

• Tobacco Smoke Analysis: Determination of pyridine content in mainstream tobacco smoke.[7]

Quantitative Data Summary

The performance of analytical methods utilizing Pyridine-d5 as an internal standard is summarized below. The data is compiled from validated methods and demonstrates the robustness and sensitivity that can be achieved.

Method Detection and Quantification Limits

The following table presents the Limit of Detection (LOD) and Limit of Quantification (LOQ) for pyridine in different matrices using a deuterated internal standard.

Parameter	Shellfish Matrix	Sediment Matrix
Limit of Detection (LOD)	0.006 mg/kg	0.002 mg/kg
Limit of Quantification (LOQ)	0.02 mg/kg	0.008 mg/kg

Data adapted from a validated Headspace-GC-MS/MS method.[2]

Method Performance and Validation Parameters

This table summarizes key validation parameters for the quantification of pyridine using Pyridine-d5 as an internal standard compared to a non-deuterated internal standard.

Validation Parameter	Method with Pyridine-d5 Internal Standard (HS-GC-MS/MS)	Method with Non-Deuterated Internal Standard (GC-FID)
Linearity (R²)	> 0.99	Typically ≥ 0.99
Accuracy (Recovery)	89 - 101%	97.9% (ambient storage), 99.9% (freezer storage)
Precision (Repeatability, %RSD)	2 - 3%	Not explicitly stated, but good reproducibility is generally expected

Note: The data for the method with Pyridine-d5 is from a validated headspace GC-MS/MS method for complex matrices.[6] Direct comparison should be made with caution due to the different analytical techniques and matrices.

Experimental Protocols

The following are detailed protocols for the quantification of pyridine in different matrices using Pyridine-d5 as an internal standard.

Protocol 1: Quantification of Pyridine in Solid Matrices (e.g., Sediments, Tissues) by Headspace Gas Chromatography-Tandem Mass Spectrometry (HS-GC-MS/MS)

This protocol is adapted from a validated method for the determination of pyridine in shellfish and sediment.[2]

Materials and Reagents

• Pyridine (analytical standard)

• Pyridine-d5 (internal standard)

• Methanol (B129727) (GC grade)

• Deionized water

• Sodium chloride

• 20 mL headspace vials with magnetic crimp caps

• Homogenizer

Standard and Sample Preparation

• Pyridine Stock Solution (1 mg/mL): Accurately weigh 100 mg of pyridine and dissolve it in 100 mL of methanol.[2]

• Pyridine-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Pyridine-d5 and dissolve it in 10 mL of methanol.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Pyridine-d5 stock solution with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the pyridine stock solution with methanol to cover the desired calibration range.

• Sample Preparation:

  • Weigh 2 g of the homogenized sample into a 20 mL headspace vial.[2]

  • Add 2 g of sodium chloride to the vial.[2]

  • Spike the sample with 20 µL of the 10 µg/mL internal standard spiking solution.[2]

  • Add 5 mL of deionized water.[2]

  • Immediately seal the vial with a magnetic crimp cap.[2]

GC-MS/MS Conditions

• System: Gas Chromatograph coupled to a Tandem Mass Spectrometer (GC-MS/MS).

• Injector: Headspace autosampler.

• Column: A suitable capillary column for volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[6]

• Oven Program: A temperature program that provides good separation of pyridine and the internal standard.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Pyridine: Monitor appropriate precursor and product ions (e.g., m/z 79 → fragment ion).

  • Pyridine-d5: Monitor appropriate precursor and product ions (e.g., m/z 84 → fragment ion).[7]

Data Analysis

• Calibration Curve: Prepare a series of calibration standards by spiking a blank matrix with known concentrations of pyridine and a constant concentration of Pyridine-d5.[6] Analyze the calibration standards using the same GC-MS/MS method. Construct a calibration curve by plotting the ratio of the peak area of pyridine to the peak area of Pyridine-d5 against the concentration of pyridine.[6]

• Quantification: Calculate the peak area ratio of pyridine to Pyridine-d5 in the unknown samples and determine the concentration from the calibration curve.

Protocol 2: Quantification of Pyridine in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is a representative example for bioanalytical method development.[2]

Materials and Reagents

• Pyridine (analytical standard)

• Pyridine-d5 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Human plasma

Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare stock solutions of pyridine and Pyridine-d5 in acetonitrile.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Pyridine-d5 stock solution in a 50:50 acetonitrile:water mixture.[2]

• Working Standard Solutions: Prepare working standard solutions by serially diluting the pyridine stock solution.

• Sample Preparation (Protein Precipitation):

  • Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.[2]

  • Add 20 µL of the 100 ng/mL internal standard spiking solution.[2]

  • Add 300 µL of cold acetonitrile containing 0.1% formic acid.[2]

  • Vortex for 1 minute to precipitate proteins.[2]

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.[2]

  • Transfer the supernatant to a clean tube or a 96-well plate.[2]

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[2]

  • Reconstitute the dried extract in a suitable volume of mobile phase.

LC-MS/MS Conditions

• System: HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[8]

• Column: A suitable reversed-phase C18 column.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: A typical flow rate for analytical columns (e.g., 0.4 mL/min).

• Gradient: A gradient program that provides good separation of pyridine from matrix components.

• Ionization Mode: ESI positive.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Pyridine: Optimize precursor and product ions.

  • Pyridine-d5: Optimize precursor and product ions.

Data Analysis

Construct a calibration curve and quantify pyridine in plasma samples as described in Protocol 1.

Visualizations

Caption: HS-GC-MS workflow for pyridine quantification.

Caption: LC-MS/MS workflow for pyridine in plasma.

Caption: Logic of using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke [healthycanadians.gc.ca]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Quantitative NMR (qNMR) using Pyridine-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction to Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful primary analytical method for determining the concentration and purity of substances. Unlike chromatographic techniques, qNMR is a primary ratio method where the signal intensity is directly proportional to the number of atomic nuclei, allowing for quantification without the need for identical reference standards for each analyte. The use of a high-purity, stable internal standard is crucial for achieving accurate and reproducible results.

Key Advantages of qNMR:

• Primary Analytical Method: Provides direct measurement of molar ratios without the need for substance-specific calibration curves.

• Non-destructive: The sample can be recovered and used for further analyses.

• Versatility: Applicable to a wide range of organic molecules.

• High Precision and Accuracy: When performed correctly, qNMR offers excellent precision and accuracy for purity and content determination.[1]

• Simultaneous Analysis: Allows for the simultaneous quantification of multiple compounds in a mixture.

Using Pyridine-d5 as a qNMR Internal Standard

Pyridine-d5 is a suitable choice for a qNMR internal standard, primarily by utilizing its residual proton signals. The key characteristics that make it advantageous are:

• Distinct Chemical Shifts: The residual proton signals of Pyridine-d5 appear in the aromatic region of the ¹H NMR spectrum (typically around 8.74, 7.58, and 7.22 ppm), which is often clear of signals from aliphatic compounds.[2]

• High Purity: Commercially available in high isotopic purity.

• Solubility: It is a good solvent for a wide range of organic compounds.

• Stability: Chemically inert and stable under typical qNMR experimental conditions.

The fundamental principle of qNMR relies on the direct proportionality between the integrated signal area and the number of protons giving rise to that signal. The purity of an analyte can be calculated using the following equation when an internal standard is employed:

Purity (%w/w) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I_analyte and I_IS are the integral areas of the signals for the analyte and the internal standard, respectively.

• N_analyte and N_IS are the number of protons giving rise to the respective signals.

• MW_analyte and MW_IS are the molecular weights of the analyte and the internal standard.

• m_analyte and m_IS are the masses of the analyte and the internal standard.

• P_IS is the purity of the internal standard.

When using the residual signal of Pyridine-d5 as the internal standard, the concentration of these residual protons must first be accurately determined through calibration with a certified reference material (CRM).

Experimental Workflows and Logical Relationships

The following diagrams illustrate the key workflows and logical connections in a qNMR experiment using Pyridine-d5.

Caption: General workflow for quantitative NMR (qNMR) analysis.

Caption: Logical relationship for qNMR purity calculation.

Experimental Protocols

Protocol 1: Calibration of Pyridine-d5 Residual Proton Signal

This protocol outlines the procedure for determining the concentration of the residual proton signals in a specific batch of Pyridine-d5 using a certified reference material (CRM).

1. Materials and Reagents:

• Pyridine-d5 (the batch to be calibrated)

• Certified Reference Material (CRM), e.g., 1,4-Bis(trimethylsilyl)benzene-d4 (1,4-BTMSB-d4) with a known purity.

• High-precision analytical balance (readable to at least 0.01 mg).

• High-quality 5 mm NMR tubes.

• Class A volumetric flasks and pipettes.

2. Sample Preparation:

• Weighing: Accurately weigh approximately 5-10 mg of the CRM into a clean, dry vial. Record the mass to the highest precision.

• Dissolution: Add a precise volume (e.g., 1.00 mL) of the Pyridine-d5 batch to be calibrated to the vial containing the CRM.

• Homogenization: Ensure complete dissolution by gentle vortexing or sonication.

• Transfer: Transfer an appropriate volume (typically 600-700 µL) of the solution into a 5 mm NMR tube.

3. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on a Bruker spectrometer) should be used.

• Acquisition Time (AQ): ≥ 3 seconds.

• Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (a value of 60 seconds is generally sufficient for accurate quantification of small molecules).[3]

• Number of Scans (NS): Sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals of interest.

• Temperature: Maintain a constant temperature, e.g., 298 K.

4. Data Processing and Calibration:

• Processing: Apply an exponential window function with a line broadening of approximately 0.3 Hz, followed by Fourier transformation.

• Correction: Carefully perform manual phasing and baseline correction.

• Integration: Integrate the well-resolved signal of the CRM (e.g., the singlet for the trimethylsilyl (B98337) protons of 1,4-BTMSB-d4) and the residual proton signals of Pyridine-d5 (e.g., the signal at ~8.74 ppm).

• Calculation: The molar concentration of the residual protons in Pyridine-d5 can be calculated using a rearranged purity equation.

Protocol 2: Purity Determination of an Analyte using Calibrated Pyridine-d5

1. Sample Preparation:

• Weighing: Accurately weigh approximately 10-20 mg of the analyte into a clean, dry vial.

• Dissolution: Add a precise volume (e.g., 1.00 mL) of the pre-calibrated Pyridine-d5.

• Homogenization and Transfer: Follow steps 3 and 4 from Protocol 1.

2. NMR Data Acquisition and Processing:

• Follow the same NMR data acquisition and processing parameters as outlined in Protocol 1.

3. Purity Calculation:

• Integration: Integrate a well-resolved, non-overlapping signal of the analyte and the calibrated residual proton signal of Pyridine-d5.

• Calculation: Use the standard qNMR purity equation, treating the calibrated residual protons of Pyridine-d5 as the internal standard.

Data Presentation

The following tables present illustrative data from a hypothetical qNMR study for the purity determination of a fictional drug substance, "Drug Y" (MW = 400.5 g/mol ), using the calibrated residual proton signal of Pyridine-d5 as the internal standard.

Table 1: Calibration of Pyridine-d5 Residual Proton Signal

Parameter	Value
CRM Used	1,4-BTMSB-d4
CRM Purity (P_CRM)	99.9%
CRM Molecular Weight (MW_CRM)	230.5 g/mol
Mass of CRM (m_CRM)	8.05 mg
Volume of Pyridine-d5	1.00 mL
Integral of CRM Signal (I_CRM)	1.00
Number of Protons (N_CRM)	18
Integral of Pyridine-d5 Signal (I_Py-d5)	0.55
Number of Protons (N_Py-d5)	2 (for the signal at 8.74 ppm)
Calculated Molarity of Residual Protons	0.042 M

Table 2: Purity Determination of Drug Y

Replicate	Mass of Drug Y (mg)	Integral of Drug Y Signal (I_analyte)	Integral of Py-d5 Signal (I_IS)	Calculated Purity (%w/w)
1	15.20	1.25	0.55	98.7
2	15.35	1.27	0.55	99.1
3	15.15	1.24	0.55	98.5
Mean	98.8
%RSD	0.31%

Note: The signal from a methoxy (B1213986) group (3 protons) on Drug Y at 3.8 ppm and the residual proton signal of Pyridine-d5 at 8.74 ppm (2 protons) were used for quantification.

Method Validation

A qNMR method should be validated according to relevant guidelines (e.g., ICH Q2(R1)) to ensure it is fit for its intended purpose.[4] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain results that are directly proportional to the concentration of the analyte.

• Precision: The closeness of agreement among a series of measurements.

• Accuracy: The closeness of the test results to the true value.

• Range: The interval between the upper and lower concentrations for which the method is precise, accurate, and linear.

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in parameters.

The following diagram illustrates the pathway for qNMR method validation.

Caption: Pathway for qNMR method validation.

Table 3: Illustrative Method Validation Data

Validation Parameter	Specification	Illustrative Result
Linearity
Range	50-150% of nominal concentration	5 - 15 mg/mL
Correlation Coefficient (r²)	≥ 0.999	0.9995
Precision
Repeatability (%RSD, n=6)	≤ 1.0%	0.45%
Intermediate Precision (%RSD)	≤ 1.5%	0.85%
Accuracy
Recovery (%)	98.0 - 102.0%	99.5% (at 100% concentration)
Robustness
Variation in Relaxation Delay (±10s)	%RSD ≤ 2.0%	1.1%
Variation in Temperature (±2 K)	%RSD ≤ 2.0%	1.3%

Disclaimer: The data presented in these tables is for illustrative purposes only and does not represent actual experimental results.

References

• 1. agilent.com [agilent.com]
• 2. chem.washington.edu [chem.washington.edu]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Solid-state NMR Applications of Pyridine-d5: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-state Nuclear Magnetic Resonance (ssNMR) spectroscopy is a powerful, non-destructive technique for characterizing the structure, dynamics, and interactions of solid materials at a molecular level. When studying porous materials such as metal-organic frameworks (MOFs), zeolites, silica (B1680970) gels, and pharmaceutical formulations, probe molecules can provide invaluable insights into the local environment of pores, channels, and active sites. Pyridine-d5 (C5D5N), a deuterated analog of pyridine (B92270), has emerged as a particularly effective probe molecule for these applications. Its deuterium (B1214612) nuclei (²H) provide a sensitive handle for ssNMR experiments, offering information on the mobility and binding of the pyridine molecule within a solid matrix.

This document provides detailed application notes and experimental protocols for the use of Pyridine-d5 in solid-state NMR studies, aimed at researchers in materials science, catalysis, and pharmaceutical development.

Principle of the Technique

The primary application of Pyridine-d5 in solid-state NMR relies on the analysis of the ²H NMR signal. Deuterium is a quadrupolar nucleus (spin I=1), and its interaction with the local electric field gradient is highly sensitive to molecular motion. In a solid, immobile Pyridine-d5 molecules will exhibit a broad ²H NMR spectrum (a "Pake doublet") with a characteristic shape defined by the quadrupolar coupling constant (Cq) and the asymmetry parameter (η). As the molecule gains mobility within the pores of a material, the lineshape of the ²H NMR spectrum changes in a predictable manner. By analyzing these changes, particularly as a function of temperature, one can deduce the types of motion (e.g., isotropic tumbling, anisotropic rotation), the rates of these motions, and the nature of the interactions between the pyridine probe and the host material.

Different motional states of Pyridine-d5 can be distinguished:

• Immobile (Rigid): The Pyridine-d5 molecule is tightly bound or trapped within the solid matrix, resulting in a broad Pake doublet powder pattern.

• Anisotropic Motion: The molecule undergoes restricted motion, such as rotation about a specific axis. This leads to a partially averaged powder pattern with a reduced spectral width.

• Isotropic Motion (Liquid-like): The Pyridine-d5 molecule tumbles freely and rapidly in all directions, resulting in a sharp, narrow resonance at the isotropic chemical shift.

Applications

The primary application of Pyridine-d5 in solid-state NMR is the characterization of porous materials. Specific applications include:

• Pore Size and Shape Analysis: The motional freedom of Pyridine-d5 is dictated by the dimensions of the pores it occupies. By observing the transition from immobile to mobile states at different temperatures, information about the size and connectivity of the pores can be obtained.[1]

• Surface Acidity Characterization: The nitrogen atom in pyridine can interact with acidic sites (Brønsted or Lewis acids) on the surface of a material. These interactions can be studied using ¹⁵N solid-state NMR of ¹⁵N-labeled pyridine, often in conjunction with ²H NMR of Pyridine-d5 to understand the dynamics of the probe at these sites.

• Guest-Host Interactions: The dynamics of Pyridine-d5 can reveal information about the strength and nature of interactions with the host framework, including hydrogen bonding and van der Waals forces.

• Phase Transitions and Dynamics in Pharmaceutical Formulations: Pyridine-d5 can be used as a probe to study the mobility of molecules within amorphous solid dispersions and other pharmaceutical formulations, providing insights into physical stability and drug release mechanisms.

Experimental Protocols

Protocol 1: Sample Preparation

This protocol describes the loading of a known amount of Pyridine-d5 onto a solid material for solid-state NMR analysis.

Materials:

• Solid material of interest (e.g., MOF, zeolite, silica), dried and activated.

• Pyridine-d5 (high isotopic purity, >99.5 atom % D).

• Solid-state NMR rotor (e.g., 4 mm zirconia rotor with Kel-F cap).

• Microbalance.

• Glovebox or inert atmosphere environment.

• Micropipette.

• Vortex mixer.

Procedure:

• Activate the Solid Material: Dry the solid material under vacuum at an appropriate temperature to remove any adsorbed water or solvents. The specific conditions will depend on the material's stability.

• Weigh the Solid Material: In a glovebox or under an inert atmosphere to prevent rehydration, accurately weigh a desired amount of the activated solid material directly into the bottom of the solid-state NMR rotor.

• Calculate the Amount of Pyridine-d5: Determine the desired molar ratio of Pyridine-d5 to the solid material. Based on the mass and molar mass of the solid, calculate the required mass of Pyridine-d5. For example, to achieve a 0.6 molar ratio of Pyridine-d5 to a layered Sn(IV) phosphonate-phosphate material, 0.6 moles of Pyridine-d5 would be added for every mole of the solid.[1]

• Add Pyridine-d5: Using a micropipette, carefully add the calculated volume of Pyridine-d5 to the solid material in the rotor. It is recommended to add the liquid in small aliquots and allow it to adsorb into the solid.

• Homogenize the Sample: After adding the Pyridine-d5, cap the rotor and gently vortex the sample to ensure even distribution of the probe molecule throughout the solid material.

• Equilibration: Allow the sample to equilibrate for a period of time (e.g., several hours to days) to ensure a uniform distribution of Pyridine-d5 within the pores of the material.[1]

• Pack the Rotor: Ensure the sample is well-packed at the bottom of the rotor to ensure stable spinning during the NMR experiment.

• Seal the Rotor: Securely seal the rotor with its cap.

Protocol 2: ²H Solid-State NMR Data Acquisition

This protocol outlines the acquisition of static ²H solid-state NMR spectra using a quadrupolar echo pulse sequence.

Instrumentation:

• Solid-state NMR spectrometer.

• Static solid-state NMR probe.

Pulse Sequence: Quadrupolar Echo (90°x - τ - 90°y - τ - acquire)

Typical Experimental Parameters:

Parameter	Typical Value/Range	Notes
Spectrometer Frequency	e.g., 76.8 MHz for ²H on a 500 MHz spectrometer
Pulse Width (90° pulse)	2.0 - 3.5 µs	Should be short enough to excite the entire spectral width.
Echo Delay (τ)	20 - 50 µs	Should be long enough for probe ringing to decay but short enough to minimize T2 relaxation losses.
Recycle Delay	1 - 5 s	Should be at least 5 times the T1 relaxation time of the deuterium nuclei.
Number of Scans	1024 - 16384	Dependent on sample concentration and desired signal-to-noise ratio.
Spectral Width	250 - 500 kHz	Should be wide enough to encompass the entire powder pattern.
Acquisition Time	10 - 20 ms
Temperature	Variable (e.g., 100 K to 400 K)	Temperature should be allowed to equilibrate for at least 15-20 minutes at each setpoint.

Procedure:

• Insert the Sample: Carefully insert the prepared NMR rotor into the solid-state NMR probe.

• Tune the Probe: Tune the probe to the ²H frequency.

• Set Up the Experiment: Load the quadrupolar echo pulse sequence and set the experimental parameters as outlined in the table above.

• Acquire Data: Start the data acquisition.

• Variable-Temperature Measurements: If desired, systematically vary the sample temperature and acquire a ²H NMR spectrum at each temperature point, ensuring the temperature is stable before each acquisition.

Data Presentation

Quantitative data derived from the analysis of ²H solid-state NMR spectra of Pyridine-d5 adsorbed on a layered Sn(IV) phosphonate-phosphate material are summarized below.

Parameter	Value	Conditions
Pyridine-d5 Loading	0.2, 0.6, 1.6 mol per mol of solid	As prepared
²H Linewidth (liquid-like)	3.56 kHz	295 K
²H T2 Relaxation Time	0.094 ms	295 K
Quadrupolar Coupling Constant (Cq) (immobile)	178 ± 2 kHz	Room Temperature
Asymmetry Parameter (η) (immobile)	0.12	Room Temperature
Quadrupolar Coupling Constant (Cq) (restricted motion)	40 ± 2 kHz	Room Temperature
Asymmetry Parameter (η) (restricted motion)	0.15	Room Temperature

Data sourced from a study on a layered Sn(IV) phosphonate-phosphate material.[1]

Data Analysis and Interpretation

The analysis of ²H solid-state NMR spectra of Pyridine-d5 involves examining the lineshape and extracting key parameters.

Workflow for Data Analysis:

Caption: Workflow for the analysis of ²H solid-state NMR data of Pyridine-d5.

Lineshape Analysis:

The shape of the ²H NMR spectrum provides direct qualitative information about the motion of the Pyridine-d5 molecules.

• A broad Pake doublet with sharp "horns" separated by approximately 128 kHz is characteristic of a rigid, immobile molecule.

• A narrowing of this pattern indicates the onset of molecular motion.

• A single, sharp Lorentzian peak indicates isotropic, liquid-like motion.

Spectral Simulation:

To obtain quantitative information, the experimental spectra are often simulated using software that models the effect of different types of molecular motion on the ²H NMR lineshape. By fitting the simulated spectra to the experimental data, parameters such as the quadrupolar coupling constant (Cq), the asymmetry parameter (η), and the rate of motion can be determined.

Logical Relationship of Pyridine-d5 States:

The different motional states of Pyridine-d5 within a porous material are in dynamic equilibrium, influenced by temperature and the nature of the host material.

Caption: Relationship between Pyridine-d5 states and the porous material environment.

Conclusion

Pyridine-d5 is a versatile and informative probe molecule for solid-state NMR studies of porous materials. By carefully preparing samples and acquiring and analyzing ²H solid-state NMR spectra, researchers can gain valuable insights into the macrostructure, pore characteristics, and surface properties of a wide range of solid materials. The protocols and data presented here provide a foundation for the application of this powerful technique in materials science, catalysis, and pharmaceutical development.

References

• 1. osti.gov [osti.gov]

Application Notes: Pyridine-d5 as a Versatile Probe for Material Macrostructure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine-d5 (C₅D₅N) is a deuterated analog of pyridine (B92270) that serves as a powerful diagnostic tool in materials science for elucidating the macrostructure, porosity, and surface characteristics of various materials. Its unique properties, particularly its behavior as a guest molecule and its sensitivity to its local environment, make it an exceptional probe for techniques such as solid-state Nuclear Magnetic Resonance (NMR) spectroscopy and neutron scattering. The replacement of hydrogen with deuterium (B1214612) atoms provides a distinct signal in 2H NMR, allowing for the detailed investigation of molecular dynamics and interactions within a host material without interference from proton signals.[1][2] This application note provides a comprehensive overview of the use of pyridine-d5 as a probe, including detailed experimental protocols and data presentation.

Principle of Operation

The utility of pyridine-d5 as a probe lies in its ability to adsorb onto material surfaces and within porous networks.[3][4][5] Once introduced into a material, the dynamics of the pyridine-d5 molecules, such as their rotation and translation, are influenced by the size, shape, and chemical nature of the pores and surfaces they encounter.[3][6] Solid-state NMR, specifically 2H NMR, can distinguish between different populations of pyridine-d5 molecules based on their motional states.[3][4][5][6] For instance, molecules that are tightly bound to a surface will exhibit broad, anisotropic NMR spectra, while molecules that are freely tumbling in a large pore will show narrow, isotropic signals.[3] By analyzing the NMR lineshapes and relaxation times at various temperatures, it is possible to characterize the different environments within the material and thus deduce its macrostructure.[3][6][7]

Applications

Pyridine-d5 has been successfully employed to investigate the macrostructure of a range of materials, including:

• Layered Metal Phosphonates: Characterization of pore shapes and the distribution of guest molecules within the layered structure.[3][4]

• Metal-Organic Frameworks (MOFs): Probing the dynamics of pyridine interacting with coordinatively unsaturated metal sites and hydroxyl groups, providing insights into the acidity and defect sites within the framework.[6][7]

• Mesoporous Silica: Studying the interaction of pyridine with silanol (B1196071) groups on the inner surfaces to determine the number of active sites.[8]

• Biological Systems: While less common for macrostructure, deuterated pyridine has been used in NMR studies of paramagnetic hemoproteins to investigate ligand exchange mechanisms.[9]

Experimental Data Summary

The following table summarizes typical quantitative data obtained from 2H NMR experiments using pyridine-d5 as a probe in a layered Sn(IV) phosphonate-phosphate material.

Parameter	Value	Significance
2H T2 Relaxation Time (Liquid-like Pyridine)	0.094 ms	Indicates isotropically moving, liquid-like pyridine molecules within the pores.[3]
Predicted Linewidth (from T2)	3.4 kHz	Corresponds well with the experimentally observed Lorentz-shaped resonance, confirming the liquid-like state.[3]
2H T2 Relaxation Time (D₂O)	0.6 ms	Provided for comparison to show the longer relaxation time of water in the same material.[3]

Experimental Protocols

Protocol 1: Sample Preparation for Solid-State NMR Analysis

This protocol describes the preparation of a material sample with adsorbed pyridine-d5 for subsequent solid-state NMR analysis.

Materials:

• Host material (e.g., layered Sn(IV) phosphonate-phosphate)

• Pyridine-d5 (99.8%+ deuteration)[10]

• Anhydrous solvent (e.g., toluene-d8)

• NMR sample tubes (e.g., 4 mm zirconia rotors)

• Vacuum line

• Glovebox or controlled atmosphere environment

Procedure:

• Activate the host material by heating under vacuum to remove any adsorbed water or other volatile impurities. The specific temperature and duration will depend on the material's stability.

• In a glovebox, weigh a specific amount of the activated host material and transfer it to an NMR sample tube.

• Prepare a stock solution of pyridine-d5 in the anhydrous solvent of a known concentration.

• Add a measured volume of the pyridine-d5 solution to the host material in the sample tube to achieve the desired loading of the probe molecule.

• Allow the sample to equilibrate for a period of time (e.g., several hours to days) to ensure a uniform distribution of pyridine-d5 within the material.[3]

• If necessary, remove the solvent under a gentle vacuum, leaving the pyridine-d5 adsorbed on the material.

• Seal the NMR sample tube tightly to prevent any changes in the sample composition.

Protocol 2: 2H Solid-State NMR Spectroscopy

This protocol outlines the general procedure for acquiring 2H solid-state NMR spectra of a material containing adsorbed pyridine-d5.

Instrumentation:

• Solid-state NMR spectrometer equipped with a wide-bore magnet and a probe for 2H detection.

• Magic Angle Spinning (MAS) capabilities.

Procedure:

• Insert the prepared NMR sample tube into the MAS probe.

• Tune the probe to the 2H resonance frequency.

• Set the magic angle spinning speed. The speed will depend on the specific experiment and the desired information.

• Acquire a series of 2H NMR spectra at different temperatures. This allows for the study of the temperature-dependent dynamics of the pyridine-d5 molecules.[7]

• Use appropriate pulse sequences, such as a solid-echo sequence, to acquire the spectra.

• Process the acquired data, including Fourier transformation, phasing, and baseline correction.

• Analyze the resulting spectra to identify different pyridine-d5 species based on their lineshapes and chemical shifts.

• Measure relaxation times (T1 and T2) to gain further insights into the molecular motions of the probe molecules.[6]

Visualizations

Caption: Workflow for material macrostructure analysis using pyridine-d5.

Caption: Relationship between material properties and NMR observables.

References

• 1. armar-europa.de [armar-europa.de]
• 2. PYRIDINE-D5-25G | Norell [shop.nmrtubes.com]
• 3. osti.gov [osti.gov]
• 4. Pyridine-d5 as a 2H NMR probe for investigation of macrostructure and pore shapes in a layered Sn(iv) phosphonate–phosphate material - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Deuterium nuclear magnetic resonance spectroscopy of deuterated pyridine-iron(III) porphyrin complexes. Locations and relaxation times of bound deuterated pyridine resonances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pyridine-D5 deuteration degree min 99.8 for NMR spectroscopy MagniSolv 7291-22-7 [sigmaaldrich.com]

Application Note: Quantitative Analysis of Pyridine using Gas Chromatography-Mass Spectrometry (GC-MS) with Pyridine-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyridine (B92270) is a compound of significant interest in pharmaceutical development, environmental monitoring, and food and beverage analysis.[1][2] Accurate quantification of pyridine, often at trace levels, is crucial for applications such as monitoring residual solvents in pharmaceutical products and assessing environmental contamination.[2] The use of a stable isotope-labeled internal standard, such as pyridine-d5, is a widely accepted and highly recommended practice in mass spectrometry-based methods like GC-MS to ensure the highest accuracy and precision.[1][2][3] Deuterated analogs of the analyte are ideal internal standards because they exhibit similar chemical and physical properties to the unlabeled compound, allowing them to compensate for variations during sample preparation, chromatographic separation, and ionization, while being distinguishable by their mass-to-charge ratio (m/z).[1][2] This document provides detailed protocols for the quantitative analysis of pyridine in various matrices using pyridine-d5 as an internal standard.

Quantitative Data Summary

The use of pyridine-d5 as an internal standard in GC-MS/MS methods provides high accuracy and precision.[3] The performance of a validated headspace GC-MS/MS method using pyridine-d5 is summarized below.

Table 1: Performance Characteristics of a Validated HS-GC-MS/MS Method for Pyridine Quantification using Pyridine-d5 Internal Standard.

Validation Parameter	Performance in Biota Matrix	Performance in Sediment Matrix
Linearity (R²)	> 0.99	> 0.99
Accuracy (Recovery)	89 - 101%[3][4]	Not Specified
Precision (Repeatability, %RSD)	2 - 3%[3][4]	Not Specified
Limit of Detection (LOD)	0.006 mg/kg[3][4]	0.002 mg/kg[1][4]
Limit of Quantification (LOQ)	0.020 mg/kg[3][4]	0.008 mg/kg[1][4]

Note: The data is compiled from a validated headspace GC-MS/MS method.[4]

Experimental Protocols

Protocol 1: Quantification of Pyridine in Environmental Samples (Biota/Sediment) by Headspace-GC-MS/MS

This protocol is adapted from a validated method for the determination of pyridine in complex matrices like shellfish and sediment.[1][4]

1. Materials and Reagents

• Pyridine (analytical standard)

• Pyridine-d5 (internal standard)

• Methanol (B129727) (GC grade or HPLC grade)[1][2]

• Deionized water

• Sodium chloride (analytical grade)

• 20 mL headspace vials with magnetic crimp caps[1]

2. Preparation of Standard Solutions

• Pyridine Stock Solution (1 mg/mL): Accurately weigh 100 mg of pyridine and dissolve it in 100 mL of methanol.[1]

• Pyridine-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of pyridine-d5 and dissolve it in 10 mL of methanol.[1]

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the pyridine stock solution with methanol to achieve the desired concentration range.[1][2]

• Internal Standard Spiking Solution (10 µg/mL): Dilute the pyridine-d5 IS stock solution with methanol.[1]

3. Sample Preparation

• Weigh approximately 2 g of the homogenized sample (e.g., biota tissue or sediment) into a 20 mL headspace vial.[1]

• Add 2 g of sodium chloride to the vial.[1]

• Spike the sample with 20 µL of the 10 µg/mL internal standard spiking solution.[1]

• Add 5 mL of deionized water.[1]

• Immediately seal the vial with a magnetic crimp cap and vortex for 30 seconds.[1]

4. HS-GC-MS/MS Parameters

• System: Gas Chromatograph coupled to a Tandem Mass Spectrometer (GC-MS/MS).[4]

• Injector: Headspace autosampler.[4]

• Headspace Autosampler Conditions:

  • Oven Temperature: 80°C[1]

  • Loop Temperature: 90°C[1]

  • Transfer Line Temperature: 100°C[1]

  • Incubation Time: 15 minutes[1]

  • Injection Volume: 1 mL[1]

• Gas Chromatograph Conditions:

  • Inlet Temperature: 250°C[1][2]

  • Column: DB-624 (30 m x 0.25 mm, 1.4 µm film thickness) or equivalent.[1]

  • Oven Program: 40°C (hold for 2 min), ramp to 200°C at 15°C/min, hold for 2 min.[1]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[2]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is recommended for improved sensitivity and selectivity.[5]

  • Monitor the appropriate transitions for pyridine and pyridine-d5. A common quantifier ion for pyridine is m/z 79 and for pyridine-d5 is m/z 84.[2][6]

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of pyridine to the peak area of pyridine-d5 against the concentration of pyridine for the calibration standards.[4]

• Quantify pyridine in the samples using the generated calibration curve.

Protocol 2: Quantification of Pyridine in Human Plasma by GC-MS

This protocol provides a representative example for the analysis of pyridine in biological fluids, such as plasma, using protein precipitation for sample cleanup.[1]

1. Materials and Reagents

• Pyridine (analytical standard)

• Pyridine-d5 (internal standard)

• Acetonitrile (B52724) (HPLC grade) with 0.1% formic acid

• Methanol (HPLC grade)

• 1.5 mL microcentrifuge tubes

2. Preparation of Standard Solutions

• Prepare stock and working standard solutions as described in Protocol 1, using acetonitrile as the diluent.[1]

• Internal Standard Spiking Solution (100 ng/mL): Dilute the pyridine-d5 stock solution in a 50:50 acetonitrile:water solution.[1]

3. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.[1]

• Add 20 µL of the 100 ng/mL internal standard spiking solution.[1]

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.[1]

• Vortex the mixture for 1 minute.[1]

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[1]

• Transfer the supernatant to a clean tube.[1]

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

4. GC-MS Parameters (Typical)

• System: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Injector: Split/splitless injector.[4]

• Inlet Temperature: 250°C.[2]

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.[2]

• Oven Program: 50°C (hold 2 min), ramp to 250°C at 10°C/min, hold 5 min.[2]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[2]

• Mass Spectrometer Conditions:

  • MS Transfer Line Temperature: 280°C.[2]

  • Ion Source Temperature: 230°C.[2]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

  • Acquisition Mode: Selected Ion Monitoring (SIM).[2]

  • Ions to Monitor:

    • Pyridine: m/z 79 (quantifier), 52 (qualifier).[2]

    • Pyridine-d5: m/z 84 (quantifier).[6]

5. Data Analysis

• Follow the data analysis steps outlined in Protocol 1.

Visualizations

Caption: General workflow for quantitative GC-MS analysis using an internal standard.

Caption: Protocol workflow for Headspace-GC-MS/MS sample preparation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. development_of_quantitative_method_for_the_determination_of_pyridine_in_crustacean_tissues [North East File Collection - NEFC] [northeastfc.uk]
• 6. Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke [healthycanadians.gc.ca]

Application Notes and Protocols for Using Pyridine-d5 in Reaction Monitoring

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Pyridine-d5 in the monitoring of chemical reactions using Nuclear Magnetic Resonance (NMR) spectroscopy. This document outlines the advantages of using Pyridine-d5, provides detailed experimental protocols for quantitative analysis, and offers guidance on data processing and visualization.

Introduction to Pyridine-d5 in NMR Reaction Monitoring

Pyridine-d5 (C₅D₅N) is a deuterated form of pyridine (B92270) where all five hydrogen atoms have been replaced with deuterium.[1] This isotopic substitution makes it an excellent solvent and internal standard for ¹H NMR-based reaction monitoring.[2] Since most organic molecules are analyzed using proton NMR, the absence of proton signals in Pyridine-d5 provides a clear spectral window to observe the signals of reactants, intermediates, and products without solvent interference.[3]

Key Advantages of Pyridine-d5:

• Inertness: Pyridine-d5 is chemically inert under many reaction conditions, ensuring it does not interfere with the chemical transformation being studied.

• Solubility: It is a good solvent for a wide range of organic compounds.

• Simplified Spectra: The lack of proton signals from the solvent allows for unobstructed observation of analyte signals.[3]

• Internal Standard: When added in a known quantity, Pyridine-d5 can serve as an excellent internal standard for quantitative NMR (qNMR) to determine the absolute concentration of species in the reaction mixture.[2][4] The residual proton signals in commercially available Pyridine-d5, though minimal, can sometimes be used for this purpose if their concentration is certified. Alternatively, a non-reactive compound with a known concentration can be added as an internal standard.

Quantitative Data Summary

For accurate quantitative analysis, it is crucial to use appropriate NMR parameters. The following tables summarize key properties of Pyridine-d5 and recommended acquisition parameters for qNMR experiments.

Table 1: Physical and Spectroscopic Properties of Pyridine-d5

Property	Value	Reference
Molecular Formula	C₅D₅N	[5]
Molecular Weight	84.13 g/mol
Boiling Point	115 °C
Melting Point	-42 °C
Density	0.98 g/cm³ at 20 °C
¹H NMR Residual Peaks (ppm)	~8.74, 7.58, 7.22	[5]
¹³C NMR Chemical Shifts (ppm)	~150.35, 135.91, 123.87

Table 2: Recommended NMR Acquisition Parameters for Quantitative Reaction Monitoring

Parameter	Recommended Value	Purpose	Reference
Pulse Program	Standard 1D Proton (e.g., zg30)	Excitation of proton signals.	[3]
Pulse Angle (P1)	30° or 90° (calibrated)	A 90° pulse provides maximum signal intensity, while a 30° pulse can shorten the required relaxation delay.	[3]
Relaxation Delay (D1)	≥ 5 x T₁ of the slowest relaxing signal of interest	Ensures complete relaxation of all nuclei for accurate quantification.	[6]
Acquisition Time (AQ)	≥ 3 seconds	To achieve good digital resolution for accurate integration.	[3]
Number of Scans (NS)	Sufficient for S/N ≥ 250:1 for the signal of interest	A high signal-to-noise ratio is essential for integration errors < 1%.	[7]
Spectral Width (SW)	~16 ppm or tailored to the reaction	To encompass all signals of interest from reactants, intermediates, and products.	[3]

Experimental Protocols

This section provides detailed protocols for preparing a sample for in-situ reaction monitoring and for acquiring the time-course data.

Protocol 1: Sample Preparation for In-Situ Reaction Monitoring

This protocol describes the preparation of an NMR sample to monitor a reaction directly within the NMR tube.

Materials:

• Reactant A

• Reactant B (or catalyst)

• Pyridine-d5 (as solvent and/or internal standard)

• Internal Standard (optional, e.g., hexamethyldisilane (B74624) - HMD)

• 5 mm NMR tube and cap

• Micropipettes

• Vortex mixer

Procedure:

• Analyte and Internal Standard Preparation:

  • Accurately weigh a known amount of Reactant A and the internal standard (if used) into a clean, dry vial.

  • Dissolve the solids in a precise volume of Pyridine-d5.

• Transfer to NMR Tube:

  • Transfer an appropriate volume (typically 600-700 µL) of the solution from step 1 into a 5 mm NMR tube.

• Initial Spectrum (t=0):

  • Acquire a ¹H NMR spectrum of the initial mixture before initiating the reaction. This will serve as your time-zero reference.

• Reaction Initiation:

  • Using a micropipette, add a precise amount of Reactant B (or catalyst) to the NMR tube to initiate the reaction.

• Homogenization:

  • Quickly cap the NMR tube and gently invert it several times or use a vortex mixer at a low setting to ensure the solution is homogeneous.

• Immediate Data Acquisition:

  • Promptly insert the NMR tube into the spectrometer and begin data acquisition according to Protocol 2.

Protocol 2: NMR Data Acquisition for Kinetic Analysis

This protocol outlines the setup of a series of ¹H NMR experiments to monitor the reaction over time. This can be done by acquiring a series of individual 1D spectra or using a pseudo-2D experiment.[6][8]

Instrumentation and Software:

• NMR Spectrometer (e.g., Bruker, JEOL)

• NMR data acquisition software (e.g., TopSpin, Delta)

Procedure (Pseudo-2D Method):

• Setup Standard ¹H Experiment:

  • On a sample similar to the reaction mixture, set up a standard ¹H NMR experiment with the parameters outlined in Table 2. Optimize shimming for the best possible resolution.

• Switch to Pseudo-2D Mode:

  • Change the experiment type to 2D.

• Set Time-Course Parameters:

  • TD1: Set the number of time increments (i.e., the number of 1D spectra you want to acquire).

  • D20 (Inter-scan Delay): Set the delay between the start of each 1D spectrum. This determines the time resolution of your kinetic data. Ensure D20 is longer than the time required to acquire a single 1D experiment.[6]

• Start Acquisition:

  • Initiate the experiment immediately after adding the final reactant and homogenizing the sample (as per Protocol 1).

• Data Processing:

  • After the acquisition is complete, the pseudo-2D dataset can be processed to extract the individual 1D spectra for each time point.[9]

  • Phase and baseline correct all spectra consistently.

  • Integrate the signals corresponding to the reactants and products in each spectrum.

  • Normalize the integrals to the integral of the internal standard to determine the concentration of each species at each time point.

  • Plot the concentration of reactants and products as a function of time to obtain kinetic profiles.

Visualizations

The following diagrams illustrate the experimental workflow and the logic behind using an internal standard for quantitative reaction monitoring.

Experimental workflow for NMR reaction monitoring.

Logic of using an internal standard for quantification.

Conclusion

The use of Pyridine-d5 for NMR reaction monitoring offers a powerful, non-invasive method to obtain high-quality kinetic and mechanistic data. By following the detailed protocols for sample preparation and data acquisition, researchers can accurately quantify the concentration of all species in a reaction mixture over time. This approach is invaluable for optimizing reaction conditions, identifying intermediates, and elucidating reaction mechanisms in academic and industrial research, particularly in the field of drug development.

References

• 1. Pyridine-d5, for NMR, 99 atom % D 5 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.nl]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ijpsonline.com [ijpsonline.com]
• 5. PYRIDINE-D5(7291-22-7) 1H NMR [m.chemicalbook.com]
• 6. imserc.northwestern.edu [imserc.northwestern.edu]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. scs.illinois.edu [scs.illinois.edu]

Application Notes and Protocols for Deuterium Labeling Studies with Pyridine-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Pyridine-d5 in various research and development applications. This document details the utility of Pyridine-d5 as an internal standard for quantitative analysis, its role in elucidating reaction mechanisms through kinetic isotope effect studies, its application in assessing metabolic stability, and its use in Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols and quantitative data are presented to facilitate the design and execution of robust and reliable experiments.

Pyridine-d5 as an Internal Standard for Quantitative Analysis

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry for achieving high accuracy and precision.[1] Pyridine-d5, as a deuterated analog of pyridine (B92270), is an ideal internal standard because its chemical and physical properties closely mimic the analyte of interest, allowing it to compensate for variations in sample preparation, chromatographic separation, and ionization efficiency.[1][2] Its distinct mass-to-charge ratio (m/z) allows for clear differentiation from the unlabeled analyte.[3]

Quantitative Data: Performance in Pyridine Quantification

The use of Pyridine-d5 as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) methods allows for the sensitive and accurate quantification of pyridine in various matrices. A validated Headspace-GC-MS/MS method has demonstrated excellent performance characteristics for the analysis of pyridine in complex matrices like crustacean tissue and sediment.[3][4]

Parameter	Crustacean Matrix	Sediment Matrix
Method Limit of Detection (mLOD)	0.006 mg/kg	0.0023 mg/kg
Method Limit of Quantification (mLOQ)	0.020 mg/kg	0.0076 mg/kg
Recovery	89-101%	89-104%
Within-Day Precision (%RSD)	2-3%	2-3%
Between-Day Precision (%RSD)	2-3%	2-3%
Table 1: Performance data for the quantification of pyridine using Pyridine-d5 as an internal standard in a validated HS-GC-MS/MS method.[4][5]

Experimental Protocol: Pyridine Quantification in Environmental Samples using HS-GC-MS/MS with Pyridine-d5 Internal Standard

This protocol is based on a validated method for the determination of pyridine in crustacean and sediment matrices.[3][5]

1. Materials and Reagents:

• Pyridine (analytical standard)

• Pyridine-d5 (internal standard, IS)

• Methanol (B129727) (GC grade)

• Deionized water

• Sodium chloride

• Homogenized sample (shellfish tissue or sediment)

• 20 mL headspace vials

2. Standard and Sample Preparation:

• Pyridine Stock Solution (1 mg/mL): Accurately weigh 100 mg of pyridine and dissolve in 100 mL of methanol.[1]

• Pyridine-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Pyridine-d5 and dissolve in 10 mL of methanol.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the pyridine stock solution with methanol to cover the desired calibration range.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Pyridine-d5 stock solution in methanol.

• Sample Preparation:

  • Weigh 2 g of homogenized sample into a 20 mL headspace vial.[1]

  • Add 2 g of sodium chloride to the vial.[1]

  • Spike the sample with 20 µL of the 10 µg/mL internal standard spiking solution.[1]

  • Prepare calibration standards and blanks in the same manner, using a blank matrix.

3. GC-MS/MS Parameters:

• System: Headspace Gas Chromatograph coupled to a Tandem Mass Spectrometer (HS-GC-MS/MS)

• Column: HP-5ms (5%-phenyl)-methylpolysiloxane column or equivalent

• Carrier Gas: Helium

• Injection Mode: Headspace

• Ionization Mode: Electron Ionization (EI), 70 eV

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MS/MS Transitions:

  • Pyridine: Monitor appropriate precursor and product ions.

  • Pyridine-d5: Monitor appropriate precursor and product ions.[5]

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of pyridine to the peak area of Pyridine-d5 against the concentration of the pyridine standards.

• Determine the concentration of pyridine in the samples by interpolating their peak area ratios from the calibration curve.

Workflow for Quantitative Analysis using Pyridine-d5 Internal Standard

Caption: Workflow for pyridine quantification using an internal standard.

Elucidating Reaction Mechanisms with Pyridine-d5

Deuterium (B1214612) labeling is a powerful tool for investigating reaction mechanisms. The kinetic isotope effect (KIE), the change in reaction rate upon isotopic substitution, provides insight into the rate-determining step of a reaction.[6] A primary KIE (typically kH/kD > 2) is strong evidence that a C-H bond is broken in the rate-determining step.[7] Pyridine-d5 is particularly useful for studying reactions involving the functionalization of the pyridine ring.[8]

Quantitative Data: Kinetic Isotope Effect in C-H Activation

The KIE for the C-H activation of pyridine by an iridium complex has been measured, providing evidence for C-H bond cleavage in the transition state.

Reactant	Reaction	Solvent	kH/kD	KIE Type
Pyridine-d5	C-H activation with an Iridium complex	Benzene	3.2	Primary
Table 2: Kinetic Isotope Effect for the C-H activation of Pyridine-d5.[8]

Experimental Protocol: General Procedure for a Competitive Kinetic Isotope Effect Study in a C-H Borylation Reaction

This protocol describes a general method for determining the KIE in a transition-metal-catalyzed C-H borylation of pyridine.

1. Materials and Reagents:

• Pyridine

• Pyridine-d5

• Borylation agent (e.g., B2pin2)

• Transition metal catalyst (e.g., Iridium complex)

• Ligand

• Anhydrous solvent (e.g., benzene, THF)

• Internal standard for GC or NMR analysis (e.g., dodecane)

2. Reaction Setup:

• In a nitrogen-filled glovebox, add the catalyst, ligand, and borylation agent to an oven-dried reaction vessel.

• Add the anhydrous solvent.

• Prepare a stock solution containing an equimolar mixture of pyridine and Pyridine-d5, along with the internal standard.

• Initiate the reaction by adding a precise volume of the pyridine/Pyridine-d5 stock solution to the reaction vessel.

• Seal the vessel and stir the reaction at the desired temperature.

3. Monitoring and Analysis:

• At various time points, withdraw aliquots from the reaction mixture and quench them (e.g., by exposing to air or adding a quenching agent).

• Analyze the quenched aliquots by GC-MS or 1H NMR to determine the relative amounts of the unreacted pyridine and Pyridine-d5, and the corresponding borylated products.

• The KIE can be calculated from the ratio of products formed or the ratio of remaining starting materials at low conversion.

4. KIE Calculation:

• The KIE (kH/kD) can be determined by comparing the initial rates of formation of the borylated products of pyridine and Pyridine-d5.

Conceptual Diagram of the Kinetic Isotope Effect

Caption: Energy profile illustrating the kinetic isotope effect.

Pyridine-d5 in Metabolic Stability Studies

Deuterium labeling can be used to investigate the metabolic stability of drug candidates. Replacing a hydrogen atom with deuterium at a site of metabolic transformation can slow down the rate of metabolism (a metabolic KIE), potentially improving the pharmacokinetic profile of a drug. While Pyridine-d5 itself is not a therapeutic agent, it can be used in foundational studies to understand the metabolism of pyridine-containing compounds.

Experimental Protocol: In Vitro Microsomal Stability Assay

This protocol describes a general procedure for assessing the metabolic stability of a compound using liver microsomes. Pyridine-d5 can be used as a stable isotope-labeled internal standard for the quantification of the parent compound and its metabolites.

1. Materials and Reagents:

• Test compound (a pyridine-containing drug candidate)

• Pyridine-d5 (as an internal standard)

• Liver microsomes (human, rat, mouse, etc.)

• Phosphate (B84403) buffer (pH 7.4)

• NADPH regenerating system

• Acetonitrile (B52724) (containing Pyridine-d5 internal standard) for quenching

• 96-well plates

2. Assay Procedure:

• Prepare a master mix of liver microsomes in phosphate buffer.

• Add the test compound to the master mix to a final concentration of 1 µM.[9]

• Pre-incubate the plate at 37°C for 5-10 minutes.[10]

• Initiate the metabolic reaction by adding the NADPH regenerating system. For the negative control, add buffer instead of the NADPH system.[10]

• At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing cold acetonitrile with the Pyridine-d5 internal standard to stop the reaction.[9][10]

• Centrifuge the quenched samples to precipitate the microsomal proteins.[10]

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

3. Data Analysis:

• Plot the natural log of the percentage of the parent compound remaining versus time.

• The slope of the linear portion of the curve represents the elimination rate constant (k).

• Calculate the half-life (t₁/₂) using the equation: t₁/₂ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t₁/₂) / (mg microsomal protein/mL).[10]

Workflow for Microsomal Stability Assay

Caption: Workflow for a microsomal stability assay.

Pyridine-d5 in NMR Spectroscopy

Deuterated solvents are essential in NMR spectroscopy to avoid strong solvent signals that would otherwise obscure the signals from the analyte. Pyridine-d5 is a common solvent for NMR analysis of a wide range of compounds.[10] Furthermore, the deuterium nucleus (²H) itself is NMR-active (spin I=1), and ²H NMR of Pyridine-d5 can be used as a sensitive probe to study molecular dynamics, binding events, and the structure of materials.[5][11]

Application: Probing Porous Materials with ²H NMR of Pyridine-d5

Solid-state ²H NMR of adsorbed Pyridine-d5 is a powerful technique for characterizing the macrostructure and pore shapes of materials. The lineshape and relaxation times of the deuterium signal are sensitive to the motion of the Pyridine-d5 molecules, providing information about their local environment.[1]

Parameter	Value
Quadrupole Coupling Constant (CQ) of solid-like Pyridine-d5	180 ± 3 kHz
Asymmetry Parameter (η) of solid-like Pyridine-d5	0.08
²H T2 time of liquid-like Pyridine-d5 in pores	0.094 ms
Predicted Linewidth (∆ν = 1/πT2)	3.4 kHz
Observed Linewidth	3.56 kHz
Table 3: ²H NMR parameters for Pyridine-d5 adsorbed in a layered Sn(IV) phosphonate-phosphate material.[1]

Reference Data: Residual Proton and Carbon Signals in Pyridine-d5

Even in highly deuterated solvents, small residual proton signals are present. These can be used for chemical shift referencing.

Nucleus	Chemical Shift (ppm)	Multiplicity
¹H (ortho)	~8.71	broad
¹H (para)	~7.55	broad
¹H (meta)	~7.19	broad
¹³C (ortho)	~149.9	triplet
¹³C (para)	~135.5	triplet
¹³C (meta)	~123.5	triplet
Table 4: Typical ¹H and ¹³C NMR chemical shifts of residual protons and carbons in Pyridine-d5. Note: Chemical shifts can vary with temperature and solute.

Diagram: Pyridine-d5 as a Probe in Solid-State NMR

Caption: Pyridine-d5 as a probe for different environments in a porous material.

References

• 1. osti.gov [osti.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. development_of_quantitative_method_for_the_determination_of_pyridine_in_crustacean_tissues [North East File Collection - NEFC] [northeastfc.uk]
• 6. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 7. A Directive Ni Catalyst Overrides Conventional Site-Selectivity in Pyridine C–H Alkenylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. charnwooddiscovery.com [charnwooddiscovery.com]
• 10. benchchem.com [benchchem.com]
• 11. Deuterium nuclear magnetic resonance spectroscopy of deuterated pyridine-iron(III) porphyrin complexes. Locations and relaxation times of bound deuterated pyridine resonances - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Pyridine-d5 in the Analysis of Natural Products

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of pyridine-d5 in the analysis of natural products. The unique properties of pyridine-d5 as a deuterated solvent make it a valuable tool in Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation and quantification. Additionally, its non-deuterated form, pyridine (B92270), serves as a crucial catalyst and solvent in derivatization reactions for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Application in Nuclear Magnetic Resonance (NMR) Spectroscopy

Pyridine-d5 is a polar, aromatic deuterated solvent widely employed in NMR spectroscopy for the analysis of natural products, particularly those with limited solubility in other common NMR solvents like chloroform-d (B32938) or methanol-d4.[1][2] Its ability to dissolve a broad range of compounds, including flavonoids, alkaloids, and other polyphenols, makes it an indispensable tool for structural characterization and quantitative analysis.[1][3]

One of the key characteristics of pyridine-d5 is its anisotropic effect, which can induce significant changes in the chemical shifts of a dissolved analyte. This property can be advantageous in resolving overlapping signals in complex spectra, providing a clearer and more detailed structural insight.[1]

Quantitative NMR (qNMR) for Purity and Concentration Determination

Quantitative NMR (qNMR) is a powerful technique for determining the purity and concentration of natural products without the need for a specific reference standard for each analyte.[4][5] Pyridine-d5 can be effectively used as a solvent in qNMR studies. The following protocol outlines a general procedure for the qNMR analysis of a natural product using an internal standard.

Experimental Protocol: qNMR Analysis of a Flavonoid in Pyridine-d5

This protocol provides a step-by-step guide for the quantitative analysis of a flavonoid, such as quercetin (B1663063), using maleic acid as an internal standard.

Materials:

• Flavonoid sample (e.g., Quercetin)

• Maleic acid (internal standard, purity ≥ 99.5%)

• Pyridine-d5 (≥99.5 atom % D)

• NMR tubes (5 mm)

• Analytical balance

• Vortex mixer

• Sonicator

Procedure:

• Sample and Internal Standard Preparation:

  • Accurately weigh approximately 5-10 mg of the flavonoid sample and 2-5 mg of maleic acid into a clean, dry vial. Record the exact weights.

• Dissolution:

  • Add approximately 0.7 mL of pyridine-d5 to the vial.

  • Gently vortex and sonicate the mixture to ensure complete dissolution of both the sample and the internal standard.

• NMR Tube Loading:

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a 1D ¹H NMR spectrum using a spectrometer operating at 400 MHz or higher.

  • Key Acquisition Parameters:

    • Pulse Program: A standard 30° or 90° pulse sequence.

    • Relaxation Delay (d1): ≥ 5 times the longest T1 of the signals of interest (typically 10-30 s for quantitative accuracy).

    • Number of Scans (ns): 16 or higher, depending on the sample concentration, to achieve an adequate signal-to-noise ratio (S/N > 250:1 for the signals to be integrated).

    • Acquisition Time (aq): ≥ 3 s.

    • Temperature: Maintain a constant temperature, e.g., 298 K.

• Data Processing:

  • Apply a line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, non-overlapping signal for both the flavonoid and the internal standard. For quercetin, the signal for H-6 (δ ~6.5 ppm) or H-8 (δ ~6.8 ppm) can be used. For maleic acid, the singlet for the two olefinic protons (δ ~6.3 ppm in DMSO-d6, expect a shift in pyridine-d5) is used.

• Purity Calculation:

  • The purity of the flavonoid can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS * 100

  Where:

  • I_analyte = Integral of the analyte signal

  • N_analyte = Number of protons for the analyte signal

  • I_IS = Integral of the internal standard signal

  • N_IS = Number of protons for the internal standard signal

  • MW_analyte = Molecular weight of the analyte

  • m_analyte = Mass of the analyte

  • MW_IS = Molecular weight of the internal standard

  • m_IS = Mass of the internal standard

  • P_IS = Purity of the internal standard

Data Presentation: Comparative ¹H NMR Chemical Shifts of Quercetin in Different Solvents

The choice of solvent significantly impacts the chemical shifts in NMR spectroscopy. The following table illustrates the differences in ¹H NMR chemical shifts for quercetin in three common deuterated solvents. This data is crucial for researchers in selecting the appropriate solvent and in interpreting the resulting spectra.

Proton	DMSO-d6 (δ ppm)	Methanol-d4 (δ ppm)	Pyridine-d5 (δ ppm)
H-6	6.19	6.18	~6.5
H-8	6.41	6.39	~6.8
H-2'	7.68	7.74	~8.2
H-5'	6.89	6.88	~7.3
H-6'	7.54	7.63	~7.9

Note: Chemical shifts in pyridine-d5 are approximate and can vary based on concentration and temperature. The downfield shift of aromatic protons in pyridine-d5 is a characteristic effect of the solvent.

Application in Gas Chromatography-Mass Spectrometry (GC-MS) Derivatization

For many natural products, particularly polar compounds containing hydroxyl, carboxyl, or amino groups, direct analysis by GC-MS is challenging due to their low volatility. Derivatization is a crucial sample preparation step to increase the volatility and thermal stability of these analytes. Pyridine is a widely used solvent and catalyst in these reactions, often in combination with silylating agents like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[6][7][8]

Experimental Protocol: Two-Step Derivatization of a Plant Extract for GC-MS Analysis

This protocol describes a common two-step derivatization procedure involving methoximation followed by silylation, which is suitable for the analysis of a wide range of metabolites in a plant extract.[9]

Materials:

• Dried plant extract

• Methoxyamine hydrochloride

• Pyridine (anhydrous)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS)

• Heating block or incubator

• Vortex mixer

• Centrifuge

• GC vials

Procedure:

• Methoximation:

  • Weigh 1-5 mg of the dried plant extract into a reaction vial.

  • Prepare a 20 mg/mL solution of methoxyamine hydrochloride in anhydrous pyridine.

  • Add 50 µL of the methoxyamine hydrochloride solution to the extract.

  • Seal the vial tightly and incubate at 60°C for 45 minutes with occasional vortexing.

  • Cool the vial to room temperature.

• Silylation:

  • Add 80 µL of MSTFA with 1% TMCS to the reaction vial.

  • Seal the vial tightly and incubate at 60°C for 30 minutes with occasional vortexing.

  • Cool the vial to room temperature.

• Sample Finalization:

  • If a precipitate is present, centrifuge the sample at a low speed for 5 minutes.

  • Transfer the supernatant to a GC vial with an insert.

  • The sample is now ready for injection into the GC-MS system.

Data Presentation: Common Derivatization Reagents and Conditions

The following table summarizes common reagents and conditions used for the derivatization of natural products for GC-MS analysis, where pyridine often plays a central role.

Derivatization Step	Reagent	Catalyst/Solvent	Temperature (°C)	Time (min)	Target Functional Groups
Methoximation	Methoxyamine hydrochloride	Pyridine	30-60	30-90	Carbonyls (aldehydes, ketones)
Silylation	MSTFA, BSTFA	Pyridine (optional)	60-80	30-60	Hydroxyls, Carboxyls, Amines

Visualizations

Diagram 1: General Workflow for NMR Analysis of Natural Products

Caption: Workflow for NMR analysis of natural products using pyridine-d5.

Diagram 2: Experimental Workflow for GC-MS Derivatization

Caption: Two-step derivatization workflow for GC-MS analysis of natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR Spectrum of Quercetin | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. NMR Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. web.gps.caltech.edu [web.gps.caltech.edu]
• 9. Pretreatment Procedure for metabolomics (Biological sample) : Shimadzu (Europe) [shimadzu.eu]

Technical Notes & Optimization

Technical Support Center: Removing Water from Pyridine-d5 for NMR

This technical support guide provides researchers, scientists, and drug development professionals with detailed information on effectively removing water from pyridine-d5 for Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove water from pyridine-d5 before NMR analysis?

A1: Pyridine-d5 is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2][3] The presence of water (H₂O or HDO) in your NMR solvent can lead to a broad, interfering peak in the ¹H NMR spectrum, which can obscure signals from your analyte.[4][5] For experiments where labile protons are of interest, the presence of water can also facilitate proton-deuterium exchange, further complicating spectral interpretation.

Q2: What are the most common methods for drying pyridine-d5?

A2: The most common methods involve the use of chemical drying agents (desiccants) followed by distillation or direct use.[1][2][6] Commonly used desiccants for pyridine (B92270) include:

• Molecular Sieves (3Å or 4Å): A safe and efficient option for achieving very low water content.[1][7][8]

• Calcium Hydride (CaH₂): A powerful drying agent, often used before distillation.[1][9]

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH): Effective for preliminary drying, usually followed by distillation.[1][2][10]

• Barium Oxide (BaO) or Calcium Oxide (CaO): Also used for drying pyridine.[2][6]

For extremely anhydrous conditions, refluxing over potassium metal can be employed, though this is a more hazardous procedure.[11]

Q3: Which drying agent is best for my application?

A3: The choice of drying agent depends on the required level of dryness and safety considerations.

• For routine NMR, stirring over activated 3Å molecular sieves for 24-48 hours is often sufficient, safe, and convenient.[7][8]

• For moisture-sensitive reactions where the pyridine-d5 is also a reagent, distillation from calcium hydride is a more rigorous method.[12]

• KOH is a good pre-drying agent but may introduce basic impurities if not followed by distillation.[1]

Q4: How can I activate molecular sieves?

A4: To ensure their effectiveness, molecular sieves must be activated to remove any pre-adsorbed water. This is typically done by heating them in a Schlenk flask under a high vacuum (e.g., in a sand bath at 180-200 °C) for 8-12 hours.[7] After heating, they should be cooled under an inert atmosphere (e.g., nitrogen or argon).[7]

Q5: How should I store dried pyridine-d5?

A5: Dried pyridine-d5 is extremely hygroscopic and must be stored under an inert atmosphere (nitrogen or argon) in a well-sealed container, such as a flask with a greaseless Teflon valve or a Sure/Seal™ bottle.[1][11] It is best to store the dried solvent over activated molecular sieves to maintain its dryness.[1][2][11]

Q6: How can I verify that my pyridine-d5 is dry?

A6: The most accurate method for quantifying residual water is Karl Fischer titration.[9] For practical laboratory purposes, running a ¹H NMR spectrum of the dried solvent is a good qualitative check. The absence or significant reduction of the water peak indicates successful drying.

Troubleshooting Guide

Issue: I still see a significant water peak in my NMR spectrum after drying.

• Potential Cause 1: Incomplete Drying. The drying agent may not have been in contact with the solvent for a sufficient amount of time, or the drying agent may have been exhausted.

  • Solution: Ensure the solvent is in contact with a sufficient quantity of freshly activated drying agent for at least 24 hours.[8]

• Potential Cause 2: Contamination during Sample Preparation. Moisture can be introduced from the atmosphere, glassware, or sample itself.

  • Solution: Prepare your NMR sample under an inert atmosphere (e.g., in a glovebox or using a nitrogen-flushed bag).[3][8] Ensure all glassware, including the NMR tube and pipettes, is oven-dried (e.g., at 150°C for 24 hours) and cooled in a desiccator before use.[3][5] Rinsing the NMR tube with the dry solvent before preparing the sample can also help.[3]

• Potential Cause 3: Water in the Analyte. Your compound of interest may contain residual water.

  • Solution: Dry your sample under high vacuum or by azeotropic distillation with a suitable solvent (e.g., toluene) before dissolving it in the dried pyridine-d5.[13]

Issue: The pyridine-d5 turned yellow/brown after adding a drying agent.

• Potential Cause: Some reactive drying agents, like calcium hydride, can sometimes cause discoloration, especially if the pyridine contains impurities or if it is heated for an extended period.[10]

  • Solution: If color is a concern, distill the solvent after treatment with the drying agent.[1] Alternatively, use a less reactive drying agent like molecular sieves.

Issue: The drying agent appears clumped together at the bottom of the flask.

• Potential Cause: This is often a sign that the drying agent (e.g., magnesium sulfate, though not recommended for pyridine) has absorbed a significant amount of water.

  • Solution: Filter the solvent away from the exhausted drying agent and treat it with a fresh portion of activated desiccant.

Quantitative Data on Drying Agent Efficiency

Drying Agent	Typical Conditions	Final Water Content (ppm)	Reference
3Å Molecular Sieves	Stirring for 48h (10-20% w/v)	< 10	[2]
Calcium Hydride (CaH₂)	Stirring overnight, then distillation	~10-20
Potassium Hydroxide (KOH)	Pre-drying, stirring for 24h	~30-50 (before distillation)
Sodium/Benzophenone	Reflux until blue/purple color persists	~30-40	[2]

Note: The efficiency can vary based on the initial water content of the solvent and the specific experimental conditions.

Experimental Protocols

Method 1: Drying Pyridine-d5 with Activated 3Å Molecular Sieves (Recommended for Routine NMR)

This method is safer and more convenient than distillation-based methods and is sufficient for most NMR applications.

Materials:

• Pyridine-d5

• 3Å Molecular Sieves

• Oven-dried Schlenk flask with a Teflon valve

• Inert gas supply (Nitrogen or Argon)

• Syringe or cannula for solvent transfer

Procedure:

• Activate Molecular Sieves: Place the required amount of 3Å molecular sieves (approximately 10-20% of the solvent volume) into a clean, dry Schlenk flask. Heat the flask to 180-200 °C under a high vacuum for at least 8 hours. Allow the flask to cool to room temperature under a positive pressure of inert gas.[7]

• Add Solvent: Under a positive flow of inert gas, transfer the pyridine-d5 to the Schlenk flask containing the activated molecular sieves.

• Drying: Seal the flask and allow the solvent to stand over the molecular sieves for at least 24-48 hours.[8] Occasional gentle swirling can improve efficiency.

• Storage and Use: Store the flask under a positive pressure of inert gas. To use, carefully transfer the required amount of dry solvent via a dry syringe or cannula to your NMR tube, maintaining an inert atmosphere throughout the transfer.

Mandatory Visualization

Below is a workflow diagram for selecting a drying method and preparing an NMR sample with dry pyridine-d5.

References

• 1. Drying of organic solvents: quantitative evaluation of the efficiency of several desiccants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. itwreagents.com [itwreagents.com]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Workup [chem.rochester.edu]
• 7. WQ-12 [extension.purdue.edu]
• 8. researchgate.net [researchgate.net]
• 9. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 10. [PDF] Drying of organic solvents: quantitative evaluation of the efficiency of several desiccants. | Semantic Scholar [semanticscholar.org]
• 11. mcckf.com [mcckf.com]
• 12. labicom.cz [labicom.cz]
• 13. metrohm.com [metrohm.com]

Pyridine-d₅ in ¹H NMR: A Technical Support Resource

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing pyridine-d₅ as a solvent in ¹H NMR spectroscopy.

FAQs and Troubleshooting Guide

This section addresses common issues encountered during ¹H NMR experiments with pyridine-d₅.

Q1: What are the expected chemical shifts for the residual protons of pyridine-d₅?

A1: The ¹H NMR spectrum of pyridine-d₅ will show three residual peaks corresponding to the small amount of non-deuterated solvent. The typical chemical shifts for these protons are observed at approximately 8.74 ppm (H-2, H-6, ortho), 7.58 ppm (H-4, para), and 7.22 ppm (H-3, H-5, meta).[1][2] These values can be influenced by factors such as temperature, concentration, and the specific solutes present in the sample.[1]

Q2: I see a broad singlet in my spectrum. What could it be?

A2: A broad singlet in the ¹H NMR spectrum when using pyridine-d₅ is often due to the presence of water (H₂O). The chemical shift of water in pyridine-d₅ is typically around 4.9-5.0 ppm, but this can vary significantly depending on the temperature, water concentration, and the presence of solutes that can participate in hydrogen bonding.[2][3] To confirm the presence of water, you can add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. The water peak should either disappear or significantly diminish due to proton exchange.

Q3: My spectrum shows unexpected sharp singlets/multiplets. How can I identify these impurities?

A3: Unexpected peaks in your spectrum are likely due to contamination from common laboratory solvents. The magnetic environment of pyridine-d₅ can cause the chemical shifts of these impurities to be different from what is observed in other deuterated solvents like CDCl₃. Refer to the table below for the ¹H NMR chemical shifts of common laboratory solvents in pyridine-d₅.

Q4: The chemical shifts of my compound in pyridine-d₅ are different from what I expected based on literature values in another solvent. Why is that?

A4: This is a common phenomenon known as a "solvent effect." Pyridine (B92270) is an aromatic and relatively polar solvent that can induce significant changes in the chemical shifts of a solute compared to less interactive solvents like chloroform-d. These shifts are caused by a combination of factors including magnetic anisotropy of the pyridine ring, hydrogen bonding interactions, and changes in the local electronic environment of the analyte's protons. It is crucial to compare experimental data with literature values obtained in the same solvent.

Q5: My baseline is distorted, and the peaks are broad. What are the possible causes?

A5: A distorted baseline and broad peaks can arise from several factors:

• Poor Shimming: The magnetic field homogeneity across the sample needs to be optimized. Re-shimming the spectrometer, particularly the Z1 and Z2 shims, can often resolve this issue.

• Sample Concentration: A sample that is too concentrated can lead to viscosity-related peak broadening and difficulty in shimming. Diluting the sample may improve the spectral quality.

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic substances can cause significant line broadening. Ensure all glassware is scrupulously clean.

• Solid Particles: Undissolved solid material in the NMR tube will degrade the magnetic field homogeneity. Filter your sample before transferring it to the NMR tube.

Data Presentation: Chemical Shifts of Common Impurities

The following table summarizes the approximate ¹H NMR chemical shifts of common laboratory solvents when measured in pyridine-d₅. These values are essential for identifying potential contaminants in your sample.

Impurity	Chemical Shift (ppm)	Multiplicity
Residual Pyridine-d₅
H-2, H-6 (α)	8.74	br s
H-4 (γ)	7.58	br s
H-3, H-5 (β)	7.22	br s
Water (H₂O)	~5.0	br s
Acetone	2.00	s
Acetonitrile	1.85	s
Benzene	7.33	s
Chloroform	8.41	s
Cyclohexane	1.38	s
Dichloromethane	5.62	s
Diethyl Ether	3.38 (q), 1.12 (t)	q, t
N,N-Dimethylformamide (DMF)	7.91 (s), 2.72 (s), 2.40 (s)	s, s, s
Dimethyl Sulfoxide (DMSO)	2.49	s
Ethanol	3.54 (q), 1.12 (t)	q, t
Ethyl Acetate	3.96 (q), 1.88 (s), 1.05 (t)	q, s, t
n-Hexane	1.22 (m), 0.85 (t)	m, t
Methanol	3.37	s
Tetrahydrofuran (THF)	3.57 (m), 1.77 (m)	m, m
Toluene	7.11 (m), 6.99 (m), 2.11 (s)	m, m, s

Data compiled from Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. J. Org. Chem. 1997, 62, 7512-7515 and its subsequent expansions.[4][5] Note that chemical shifts can vary slightly with temperature and concentration.

Experimental Protocols

1. NMR Sample Preparation

A well-prepared sample is critical for obtaining a high-quality NMR spectrum.

• Materials:

  • NMR tube (clean and dry)

  • NMR cap

  • Pyridine-d₅

  • Your compound of interest (5-10 mg for a standard ¹H experiment)

  • Pasteur pipette

  • Small vial

• Procedure:

  • Weigh 5-10 mg of your solid sample into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of pyridine-d₅ to the vial.

  • Gently swirl or vortex the vial to dissolve the sample completely. If necessary, gentle warming can be applied, but be cautious of sample degradation.

  • Using a clean Pasteur pipette, transfer the solution into the NMR tube.

  • If any solid particles are present, filter the solution through a small plug of glass wool in the Pasteur pipette before transferring it to the NMR tube.

  • Cap the NMR tube securely.

  • Wipe the outside of the NMR tube clean before inserting it into the spectrometer.

2. Standard ¹H NMR Spectrum Acquisition

The following are general guidelines for acquiring a standard ¹H NMR spectrum. Specific parameters may need to be adjusted based on your instrument and sample.

• Steps:

  • Insert the NMR tube into the spinner turbine and adjust the depth using the spectrometer's sample gauge.

  • Insert the sample into the NMR magnet.

  • Load a standard set of acquisition parameters for ¹H NMR in pyridine-d₅.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the pyridine-d₅.

  • Shim the magnetic field to optimize its homogeneity. This is a critical step for obtaining sharp peaks and a flat baseline.

  • Set the receiver gain to an appropriate level to avoid signal clipping.

  • Acquire the spectrum. A typical acquisition may involve 8 to 16 scans.

  • Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the residual pyridine-d₅ peak at 7.22 ppm or to an internal standard if one is used.

Visualizations

Caption: A logical workflow for troubleshooting unexpected peaks in a ¹H NMR spectrum obtained in pyridine-d₅.

References

• 1. chem.washington.edu [chem.washington.edu]
• 2. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 3. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. [PDF] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Dealing with Residual Solvent Peaks of Pyridine-d5

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues related to residual solvent peaks of Pyridine-d5 in NMR spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What are the typical chemical shifts for the residual protons of Pyridine-d5 in an NMR spectrum?

The residual proton signals in Pyridine-d5 typically appear as broad peaks in a ¹H NMR spectrum. The exact chemical shifts can be influenced by factors such as temperature, concentration, and the specific analyte present. However, the generally accepted values are summarized in the table below.

Q2: Why is the residual Pyridine-d5 peak in my spectrum so large?

A large residual solvent peak for Pyridine-d5 can arise from several factors:

• Incomplete Deuteration: The Pyridine-d5 used may have a lower isotopic purity than specified, meaning there is a higher concentration of protonated pyridine (B92270).

• Sample Concentration: If your sample is very dilute, the residual solvent peak will appear relatively large in comparison to your analyte signals. For ¹H NMR, a sample concentration of 1-5 mg in 0.6-0.7 mL of solvent is typically recommended. For ¹³C NMR, higher concentrations of 5-30 mg are often needed.[1]

• Improper Shimming: Poor magnetic field homogeneity, resulting from inadequate shimming, can lead to broad and distorted peaks, which can make the residual solvent peak appear more prominent.[2][3]

Q3: How can I reduce the intensity of the residual Pyridine-d5 peak?

There are several methods to reduce the intensity of residual solvent peaks:

• Proper Sample Preparation: Ensure your sample is sufficiently concentrated and properly prepared. This includes using clean and dry NMR tubes to avoid contamination.[4][5]

• Solvent Suppression Techniques: Employing pulse sequences designed for solvent suppression can significantly attenuate the residual solvent signal. Common techniques include presaturation and Watergate (WET) sequences.[1][6][7]

• Azeotropic Removal: If you suspect your sample contains residual protonated pyridine from a previous step, you can attempt to remove it by co-evaporation with a suitable deuterated solvent before dissolving the sample in Pyridine-d5 for NMR analysis.[8]

• High Vacuum: Placing the sample under a high vacuum for an extended period can help remove volatile residual solvents.[8]

Q4: I see a broad peak in my spectrum that is not from Pyridine-d5. What could it be?

A common contaminant in NMR spectra, especially when using hygroscopic solvents like pyridine, is water. Water will typically appear as a broad singlet (H₂O or HOD), and its chemical shift is highly dependent on temperature and concentration. To confirm the presence of water, you can add a drop of D₂O to your sample; the water peak should exchange and either shift or disappear.

Q5: Can the residual Pyridine-d5 peaks overlap with my analyte signals?

Yes, it is possible for the residual Pyridine-d5 peaks to overlap with signals from your analyte, particularly in the aromatic region of the spectrum. If you suspect an overlap, you can try acquiring the spectrum at a different temperature, as this can sometimes shift the solvent peak sufficiently to resolve the overlap. Alternatively, using a different deuterated solvent, if your compound is soluble, can also resolve the issue.

Data Presentation

Table 1: ¹H and ¹³C NMR Chemical Shifts of Residual Pyridine-d5

Nucleus	Position	Chemical Shift (ppm)	Multiplicity
¹H	H-2, H-6	~8.71 - 8.74	Broad
¹H	H-4	~7.55 - 7.58	Broad
¹H	H-3, H-5	~7.19 - 7.22	Broad
¹³C	C-2, C-6	~149.9 - 150.4	Triplet
¹³C	C-4	~135.5 - 135.9	Triplet
¹³C	C-3, C-5	~123.5 - 123.9	Triplet

Note: Chemical shifts can vary depending on experimental conditions.[9][10][11][12]

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation

This protocol outlines the standard procedure for preparing a solid analyte for NMR spectroscopy using Pyridine-d5.

Materials:

• Analyte (5-20 mg for ¹H NMR)

• Pyridine-d5 (0.6-0.7 mL)

• Clean, dry 5 mm NMR tube and cap

• Vial

• Pasteur pipette with a small plug of glass wool or a filter tip

Methodology:

• Weigh Analyte: Accurately weigh 5-20 mg of your solid, dry analyte into a clean vial.

• Add Solvent: Add approximately 0.6-0.7 mL of Pyridine-d5 to the vial.

• Dissolve Sample: Gently swirl or vortex the vial to completely dissolve the analyte. Gentle warming may be applied if necessary, but be cautious of sample degradation.

• Filter Sample: Transfer the solution into the NMR tube through a Pasteur pipette containing a small plug of glass wool or a pipette with a filter tip. This will remove any particulate matter that can adversely affect the spectral quality.[4][5]

• Cap and Label: Securely cap the NMR tube and label it clearly.

• Equilibrate: Allow the sample to equilibrate to the spectrometer's temperature for a few minutes before acquiring data.

Protocol 2: Solvent Suppression using Presaturation

This protocol describes a general procedure for setting up a solvent suppression experiment using presaturation on many modern NMR spectrometers. The exact steps may vary depending on the instrument's software.

Methodology:

• Acquire a Standard Spectrum: First, acquire a standard ¹H NMR spectrum of your sample to identify the exact chemical shift of the residual Pyridine-d5 peaks you wish to suppress.

• Enable Solvent Suppression: In the experiment setup software, select a presaturation pulse sequence (often denoted as zgpr or similar).

• Set the Saturation Frequency: Set the center of the presaturation frequency to the chemical shift of the most intense residual Pyridine-d5 peak (typically around 8.7 ppm).

• Optimize Saturation Power and Time: The presaturation power and duration (saturation delay) may need to be optimized. Start with the default parameters and adjust as needed to achieve good suppression without affecting nearby analyte signals. A lower power and longer saturation time are often effective.

• Acquire the Spectrum: Run the experiment with the presaturation parameters enabled.

• Check for Signal Loss: Be aware that presaturation can sometimes lead to a decrease in the intensity of exchangeable protons (e.g., -OH, -NH) in your analyte if they are in exchange with any residual water that is also being partially saturated.[7]

Mandatory Visualization

Caption: Troubleshooting workflow for addressing large residual Pyridine-d5 peaks.

References

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pyridine-d5, for NMR, 99 atom % D 5 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.nl]
• 4. sites.bu.edu [sites.bu.edu]
• 5. research.reading.ac.uk [research.reading.ac.uk]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. lsa.umich.edu [lsa.umich.edu]
• 8. researchgate.net [researchgate.net]
• 9. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 10. PYRIDINE-D5(7291-22-7) 1H NMR spectrum [chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Enhancing NMR Spectral Resolution with Pyridine-d5

Welcome to the technical support center for advanced NMR spectroscopy applications. This resource is designed for researchers, scientists, and professionals in drug development seeking to improve the quality and resolution of their NMR spectra. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for utilizing Pyridine-d5 as a tool to resolve overlapping signals and enhance spectral dispersion.

Frequently Asked Questions (FAQs)

Q1: What is Pyridine-d5 and why is it used in NMR spectroscopy?

Pyridine-d5 (C5D5N) is the deuterated form of pyridine (B92270), where all five hydrogen atoms have been replaced with deuterium. It is primarily used as an NMR solvent to avoid large solvent signals that would otherwise obscure the signals from the analyte.[1][2] Its aromatic nature also allows it to be used as a resolving agent to improve spectral resolution.[3][4]

Q2: How does Pyridine-d5 improve spectral resolution?

Pyridine-d5 can induce changes in the chemical shifts of analyte protons through two main mechanisms:

• Anisotropic Effects: The aromatic ring of pyridine has a distinct magnetic environment. When an analyte molecule interacts with pyridine-d5, protons situated in different spatial orientations relative to the pyridine ring will experience different magnetic fields. This can lead to either an upfield (shielding) or downfield (deshielding) shift, helping to separate previously overlapping signals.[3]

• Weak Hydrogen Bonding/Lewis Base Interactions: The nitrogen atom in pyridine-d5 can act as a Lewis base and form weak hydrogen bonds with acidic protons (e.g., -OH, -NH) on the analyte. The extent of these interactions varies for different protons within the molecule depending on their steric and electronic environment, resulting in non-uniform changes in their chemical shifts and improved resolution.[3]

Q3: When should I consider using Pyridine-d5 to improve resolution?

You should consider using Pyridine-d5 as a resolving agent when you encounter:

• Signal Overlap: When important proton signals in your spectrum are overlapping, making interpretation, and integration difficult.[3][5]

• Complex Spectra: In the analysis of complex mixtures, natural products, or large molecules with many similar proton environments.[3]

• Diastereomers: When you need to resolve signals from diastereomeric compounds that have very similar NMR spectra in standard solvents.

Q4: What is the difference between using Pyridine-d5 and Pyridine-2,6-d2 for improving resolution?

While both can be used to improve spectral resolution, the choice depends on the specific problem:

• Pyridine-d5: As a fully deuterated solvent, it minimizes all residual proton signals from the solvent itself, providing a clean baseline across the entire spectrum. This is ideal for general-purpose resolution enhancement.[2]

• Pyridine-2,6-d2: This partially deuterated pyridine is a more targeted choice when the primary goal is to remove the downfield signals of the ortho-protons of pyridine, which can sometimes overlap with analyte signals.[3]

Troubleshooting Guide

This guide addresses common issues encountered when using Pyridine-d5 to improve spectral resolution.

Problem	Possible Cause(s)	Suggested Solution(s)
No change in peak position or resolution.	Weak or no interaction: The interaction between Pyridine-d5 and your analyte may be too weak. This is more likely if your analyte does not have aromatic rings or hydrogen bond donor sites.	Consider if this technique is suitable for your analyte. If possible, try a different aromatic solvent like benzene-d6.
Insufficient concentration of Pyridine-d5: The amount of Pyridine-d5 added may not be enough to induce a significant chemical shift change.	Cautiously increase the concentration of Pyridine-d5 in your sample. An NMR titration experiment can help determine the optimal concentration (see Experimental Protocols).
Significant peak broadening.	Increased viscosity: A high concentration of Pyridine-d5 can increase the viscosity of the solution, leading to broader lines.	Try to find a balance between improved resolution and acceptable line broadening by optimizing the Pyridine-d5 concentration.
Chemical exchange: If the binding and unbinding of Pyridine-d5 to your analyte occurs on an intermediate timescale relative to the NMR experiment, it can cause exchange broadening.	Try acquiring the spectrum at a lower temperature. This can slow down the exchange rate and may result in sharper, distinct signals for the "bound" and "unbound" states.
Unexpected new peaks appear in the spectrum.	Impurities in Pyridine-d5: The Pyridine-d5 solvent may contain impurities.	Check the purity of your Pyridine-d5. Water is a common impurity in pyridine and will appear as a broad singlet.

Data Presentation: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Pyridine-d5.

Property	Value
Molecular Formula	C5D5N
Molecular Weight	84.13 g/mol [6]
Melting Point	-41 °C[7]
Boiling Point	114.4 °C[7]
Density	1.050 g/mL at 25 °C[7]
Isotopic Purity	Typically ≥99.5 atom % D[6]
Refractive Index	n20/D 1.506[7]

Experimental Protocols

Protocol 1: NMR Titration with Pyridine-d5 to Resolve Peak Overlap

This protocol describes a systematic approach to determine the optimal concentration of Pyridine-d5 needed to resolve overlapping signals in your analyte.

1. Materials and Setup:

• Analyte Stock Solution: Prepare a stock solution of your analyte in a suitable deuterated solvent (e.g., CDCl₃) at a known concentration.

• Pyridine-d5 Stock Solution: Prepare a high-concentration stock solution of Pyridine-d5 in the same deuterated solvent.

• High-Precision NMR Tubes: Use high-quality NMR tubes for consistent results.

2. Experimental Steps:

• Acquire Initial Spectrum: Transfer a precise volume (e.g., 500 µL) of your analyte stock solution into an NMR tube. Acquire a high-resolution ¹H NMR spectrum. This will serve as your reference (0 equivalents of Pyridine-d5).

• First Titration Point: Add a small, precise volume of the Pyridine-d5 stock solution to the NMR tube to achieve a desired molar equivalent (e.g., 0.1 equivalents).

• Mix and Equilibrate: Gently invert the NMR tube several times to ensure the solution is homogeneous. Allow the sample to equilibrate for a few minutes.

• Acquire Spectrum: Acquire a ¹H NMR spectrum using the exact same parameters as the initial spectrum.

• Repeat Titration: Continue adding aliquots of the Pyridine-d5 stock solution to achieve a range of concentrations (e.g., 0.2, 0.5, 1.0, 2.0, 5.0 equivalents), acquiring a spectrum at each step.[3]

3. Data Analysis:

• Stack the acquired spectra and carefully track the chemical shift (δ) of the overlapping peaks.

• Plot the change in chemical shift (Δδ) versus the molar ratio of Pyridine-d5 to the analyte. This will help visualize the effect of Pyridine-d5 on the chemical shifts and determine the point of maximum resolution.[3]

4. Recommended NMR Parameters:

• Temperature: Maintain a constant temperature (e.g., 298 K) throughout the experiment.

• Number of Scans (ns): Keep the number of scans constant for all experiments to maintain a consistent signal-to-noise ratio.[3]

Visualizations

Mechanism of Resolution Enhancement

Caption: Mechanism of signal resolution using Pyridine-d5.

Experimental Workflow for NMR Titration

Caption: Workflow for an NMR titration experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. University of Ottawa NMR Facility Blog: Improve Your Chemical Shift Resolution Without Going to Higher Fields [u-of-o-nmr-facility.blogspot.com]
• 5. azom.com [azom.com]
• 6. Pyridine-d₅ (D, 99.5%) - Cambridge Isotope Laboratories, DLM-13-25 [isotope.com]
• 7. animal.ivfstore.com [animal.ivfstore.com]

Technical Support Center: Pyridine-d5 Stability and Storage

This guide provides essential information and troubleshooting advice for the proper storage, handling, and stability assessment of Pyridine-d5. It is intended for researchers, scientists, and professionals in drug development who utilize deuterated solvents in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Pyridine-d5?

A1: To ensure the long-term stability and purity of Pyridine-d5, it should be stored in a tightly sealed container, protected from light and moisture. While specific recommendations can vary by manufacturer, the general guidelines are summarized in the table below. Always refer to the manufacturer's instructions on the product label or Safety Data Sheet (SDS).

Q2: Is Pyridine-d5 sensitive to moisture?

A2: Yes, Pyridine-d5 is hygroscopic, meaning it readily absorbs moisture from the atmosphere. Water contamination is a significant issue, particularly for applications like NMR spectroscopy, as it can introduce a large residual water peak (HDO) in the ¹H NMR spectrum, potentially obscuring signals from your sample.

Q3: Does Pyridine-d5 have a defined expiration date?

A3: Many chemical reagents, including Pyridine-d5, may not have a specified expiration date on the Certificate of Analysis (CoA). Instead, the stability is dependent on proper storage and handling after the container is opened. It is recommended to periodically verify the purity of the solvent, especially for sensitive applications. For unopened containers stored under recommended conditions, the shelf life can be several years.

Q4: What are the signs of Pyridine-d5 degradation?

A4: Visual signs of degradation, such as a change in color from colorless to yellow or brown, may indicate impurity. However, chemical degradation may not always be visually apparent. The most reliable method to assess the purity of Pyridine-d5 is through analytical techniques like NMR spectroscopy. The appearance of unexpected peaks could signify the presence of degradation products or other contaminants.

Q5: What are the primary degradation pathways for Pyridine-d5?

A5: While specific studies on the degradation pathways of Pyridine-d5 under typical storage conditions are not extensively documented, information from its non-deuterated analogue, pyridine (B92270), suggests that it is chemically stable under normal ambient conditions. Degradation is more likely to occur under harsh conditions such as high heat, exposure to strong oxidizing agents, or UV light. In environmental or biological systems, pyridine degradation can proceed through hydroxylation and subsequent ring cleavage to form smaller organic molecules. Under laboratory conditions, the primary concern is contamination rather than decomposition.

Troubleshooting Guide

This section addresses common issues encountered during experiments involving Pyridine-d5.

Issue 1: A large, broad peak is observed around 4-5 ppm in my ¹H NMR spectrum.

• Possible Cause: Water contamination. Due to the hygroscopic nature of Pyridine-d5, it can absorb atmospheric moisture.

• Solution:

  • Handle the solvent under an inert atmosphere (e.g., in a glovebox).

  • Use dry glassware and syringes.

  • Store the solvent over molecular sieves to remove excess water. Note that this may introduce other impurities if the sieves are not properly activated and handled.

  • For highly sensitive experiments, consider using a fresh, unopened container of Pyridine-d5.

Issue 2: Unexpected sharp peaks are present in the ¹H NMR spectrum.

• Possible Cause: Contamination from other laboratory solvents, grease from glassware, or impurities from the NMR tube cap.

• Solution:

  • Ensure all glassware is thoroughly cleaned and dried.

  • Avoid using grease on joints of any apparatus used to handle the solvent.

  • Rinse the NMR tube with a small amount of the Pyridine-d5 before preparing the final sample.

  • Use high-quality NMR tubes with PTFE caps (B75204) to minimize leaching of impurities.

  • Refer to the table of common NMR impurities to identify potential contaminants based on their chemical shifts.

Issue 3: My compound appears to be unstable in Pyridine-d5.

• Possible Cause: Pyridine-d5 is a basic solvent and can react with acidic protons on your analyte, leading to H-D exchange or facilitating degradation.

• Solution:

  • Consider using a different, less basic deuterated solvent if your compound is acid-sensitive.

  • Run the experiment at a lower temperature to minimize the rate of any potential reactions.

  • Acquire the NMR spectrum immediately after preparing the sample to observe its initial state.

Data Presentation

Table 1: Recommended Storage Conditions for Pyridine-d5

Parameter	Recommendation	Rationale
Temperature	Varies by manufacturer; commonly Room Temperature, 4°C, or <-10°C.[1][2]	Minimizes potential degradation and evaporation.
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen).	Prevents absorption of atmospheric moisture.
Container	Tightly sealed, amber glass bottle.	Protects from light and prevents contamination.
Handling	In a well-ventilated area or fume hood.[3]	Pyridine-d5 is flammable and harmful if inhaled or absorbed through the skin.[1]

Table 2: Chemical Shifts of Common Impurities in Pyridine-d5

Note: The exact chemical shifts (δ) in ppm can vary slightly depending on the sample concentration and temperature. This table provides approximate values for identification purposes.

Impurity	Chemical Shift (δ, ppm)	Multiplicity
Water (HDO)	~4.0 - 5.0	broad singlet
Acetone	~2.09	singlet
Dichloromethane	~5.76	singlet
Diethyl ether	~1.11 (t), ~3.38 (q)	triplet, quartet
Ethyl acetate	~1.15 (t), ~2.00 (s), ~4.05 (q)	triplet, singlet, quartet
Hexane	~0.88 (t), ~1.26 (m)	triplet, multiplet
Toluene	~2.11 (s), ~7.0-7.2 (m)	singlet, multiplet
Silicone Grease	~0.05 - 0.2	broad singlet

Experimental Protocols

Protocol: Assessing the Purity and Stability of Pyridine-d5 using Quantitative NMR (qNMR)

This protocol describes a general method to determine the purity of Pyridine-d5 and can be adapted for stability studies by analyzing samples over time.

Objective: To quantify the purity of a Pyridine-d5 sample against a certified internal standard.

Materials:

• Pyridine-d5 sample to be tested.

• High-purity, certified internal standard (e.g., maleic acid, dimethyl sulfone). The standard should be stable, non-volatile, and have at least one ¹H NMR signal that does not overlap with any signals from Pyridine-d5 or its potential impurities.

• High-precision analytical balance.

• Volumetric flasks and pipettes.

• High-quality 5 mm NMR tubes.

• NMR spectrometer (400 MHz or higher recommended).

Methodology:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh a known amount of the certified internal standard.

  • Dissolve it in a known volume of a suitable deuterated solvent (that is not Pyridine-d5, e.g., Chloroform-d) to create a stock solution of known concentration.

• Sample Preparation:

  • Accurately weigh a known amount of the Pyridine-d5 sample into a vial.

  • Add a precise volume of the internal standard stock solution to the vial.

  • Vortex the mixture to ensure homogeneity.

  • Transfer an appropriate volume (e.g., 600 µL) of the mixture to an NMR tube.

• ¹H NMR Data Acquisition:

  • Lock and shim the spectrometer on the deuterium (B1214612) signal of Pyridine-d5.

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include:

    • A 90° pulse angle.

    • A long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest (a D1 of 30-60 seconds is often sufficient). This ensures complete relaxation and accurate integration.

    • A sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired spectrum.

  • Integrate the area of a well-resolved signal from the internal standard (A_std).

  • Integrate the area of the residual proton signals of Pyridine-d5 (A_pyr).

  • Calculate the purity of the Pyridine-d5 sample using the following equation:

  Purity (%) = (A_pyr / N_pyr) * (N_std / A_std) * (M_pyr / M_std) * (m_std / m_pyr) * P_std

  Where:

  • A = Integral area

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P_std = Purity of the internal standard

  • _pyr refers to Pyridine-d5 residual protons and _std refers to the internal standard.

For Stability Studies: This protocol can be repeated on the same batch of Pyridine-d5 at regular intervals (e.g., monthly) while it is stored under specific conditions (e.g., room temperature, refrigerated, exposed to light). A significant change in the calculated purity over time would indicate degradation.

Visualizations

Caption: Troubleshooting workflow for common issues in experiments using Pyridine-d5.

Caption: Logical relationship between storage, handling, and stability of Pyridine-d5.

References

• 1. ecv.de [ecv.de]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Solvent-Analyte Interactions with Pyridine-d5

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on utilizing Pyridine-d5 in your experiments while minimizing unwanted solvent-analyte interactions. Find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the highest quality data.

Frequently Asked Questions (FAQs)

Q1: Why are the proton signals of my analyte shifting significantly when I use Pyridine-d5 as a solvent compared to CDCl3?

A1: Pyridine-d5 is an aromatic solvent and can cause significant changes in the chemical shifts of your analyte through anisotropic effects.[1] The circulating π-electrons in the pyridine (B92270) ring generate their own magnetic field. Depending on the orientation of your analyte relative to the solvent molecule, its protons can be either shielded (shifted to a higher field, lower ppm) or deshielded (shifted to a lower field, higher ppm). This is a common phenomenon with aromatic solvents and can be used to your advantage to resolve overlapping signals.[1]

Q2: I'm observing significant line broadening in my NMR spectrum when using Pyridine-d5. What are the possible causes and solutions?

A2: Line broadening in Pyridine-d5 can stem from several factors:

• Increased Viscosity: Pyridine-d5 is more viscous than solvents like chloroform-d (B32938) or acetone-d6 (B32918). This can slow down the molecular tumbling of your analyte, leading to broader signals.[2]

  • Solution: Increasing the temperature of your NMR experiment can reduce the viscosity of the solvent and sharpen your peaks.[3]

• Chemical Exchange: If your analyte has labile protons (e.g., -OH, -NH), they can undergo chemical exchange with the residual protons in the solvent or trace amounts of water. If the rate of this exchange is on the NMR timescale, it can lead to significant broadening of the exchanging proton signals.

  • Solution: Lowering the temperature of the experiment can slow down the exchange rate, often resulting in sharper signals for the distinct species.[2]

• Analyte Aggregation: Your analyte may be self-aggregating in Pyridine-d5 through hydrogen bonding or other intermolecular interactions.[4]

  • Solution: Try diluting your sample. You can also acquire the spectrum at an elevated temperature to disrupt these interactions.[4]

Q3: My labile protons (e.g., hydroxyl or amine protons) are not visible or are very broad in Pyridine-d5. What is happening?

A3: Pyridine is a basic solvent and can form hydrogen bonds with labile protons of the analyte.[5] This interaction can lead to rapid chemical exchange, causing the signals of these protons to broaden significantly or even disappear into the baseline. The presence of trace amounts of water in the Pyridine-d5 can also contribute to this exchange.[6]

• Solution: Ensure your Pyridine-d5 is anhydrous by storing it over molecular sieves. Running the experiment at a lower temperature can sometimes help to slow the exchange and resolve the signal.[2]

Q4: How can I minimize the anisotropic effects of Pyridine-d5 if they are complicating my spectrum?

A4: While often useful for resolving signals, strong anisotropic effects can sometimes make spectral interpretation difficult.

• Solution: Consider using a co-solvent. Adding a small amount of a non-aromatic solvent like CDCl3 or acetone-d6 can disrupt the specific solvent-analyte interactions and average out the anisotropic effects. Alternatively, if your analyte is soluble, switching to a non-aromatic solvent system entirely may be the best option.

Q5: Are there common impurities in Pyridine-d5 that I should be aware of?

A5: Yes, the most common impurity is water (H2O), as pyridine is hygroscopic.[7] You may also see residual proton signals from the solvent itself due to incomplete deuteration. The typical residual proton signals for Pyridine-d5 are found at approximately 8.74 ppm (α-protons), 7.58 ppm (γ-proton), and 7.22 ppm (β-protons).[7]

Troubleshooting Guide

This guide addresses specific issues you may encounter when using Pyridine-d5 and provides a logical workflow for troubleshooting.

Caption: A decision tree for troubleshooting common NMR issues in Pyridine-d5.

Data Presentation: Solvent Effects on Chemical Shifts

The following table provides a qualitative comparison of the expected chemical shift changes for different types of protons when moving from a non-aromatic solvent (like CDCl3) to Pyridine-d5. The magnitude and direction of the shift are highly dependent on the specific geometry of the analyte.

Proton Type	Expected Chemical Shift Change in Pyridine-d5	Likely Interaction Mechanism
Protons near electron-withdrawing groups	Downfield shift (deshielding)	Anisotropic effect
Protons positioned above the pyridine ring	Upfield shift (shielding)	Anisotropic effect
Labile protons (-OH, -NH)	Significant downfield shift and broadening	Hydrogen bonding
Protons on aromatic rings of the analyte	Variable shifts depending on stacking	π-π stacking and anisotropic effects

Experimental Protocols

Protocol 1: Minimizing Water Content in Pyridine-d5

Objective: To reduce the presence of water in Pyridine-d5, which can cause exchange broadening of labile proton signals.

Materials:

• Pyridine-d5

• Activated 3Å molecular sieves

• NMR tube and cap

• Glovebox or a dry, inert atmosphere

Methodology:

• Place a small amount (a few beads) of activated 3Å molecular sieves at the bottom of a clean, dry NMR tube.

• Inside a glovebox or under an inert atmosphere, carefully add your analyte to the NMR tube.

• Add approximately 0.6-0.7 mL of Pyridine-d5 to the NMR tube.

• Cap the NMR tube securely.

• Gently invert the tube several times to mix the contents.

• Allow the sample to stand for at least one hour before acquiring the NMR spectrum to allow the molecular sieves to adsorb any trace water.

Protocol 2: Variable Temperature (VT) NMR for Studying Solvent-Analyte Interactions

Objective: To investigate the effect of temperature on solvent-analyte interactions, which can help to sharpen broad peaks and understand dynamic processes.

Materials:

• NMR sample prepared in Pyridine-d5

• NMR spectrometer with VT capabilities

Methodology:

• Initial Spectrum: Acquire a standard 1H NMR spectrum at room temperature (e.g., 298 K).

• Temperature Increments: Increase or decrease the temperature in increments of 10-20 K. Allow the temperature to equilibrate for at least 5-10 minutes at each new setpoint before acquiring a spectrum.[8][9]

• Shimming: Re-shim the instrument at each new temperature to ensure optimal resolution.

• Data Acquisition: Acquire a 1H NMR spectrum at each temperature.

• Data Analysis: Compare the spectra at different temperatures, noting changes in chemical shifts, line widths, and the resolution of multiplets.

Caption: A flowchart illustrating the steps for a variable temperature NMR experiment.

References

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. publish.uwo.ca [publish.uwo.ca]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Technical Support Center: Troubleshooting Pyridine-d5 Signal Broadening in NMR

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering signal broadening in NMR spectroscopy when using pyridine-d5.

Troubleshooting Guide

My pyridine-d5 NMR signals are broad. What are the common causes and how can I fix it?

Signal broadening in the NMR spectrum of a sample dissolved in pyridine-d5 can originate from several factors, ranging from sample preparation to the inherent properties of the molecule and the solvent. Below is a step-by-step guide to diagnose and resolve the issue.

Troubleshooting Workflow

The following flowchart outlines a systematic approach to identifying the cause of signal broadening.

Troubleshooting workflow for broad NMR signals.

Frequently Asked Questions (FAQs)

Q1: Why do paramagnetic impurities cause line broadening?

Paramagnetic substances have unpaired electrons, which possess a much larger magnetic moment than atomic nuclei.[1] These large magnetic moments create fluctuating local magnetic fields that enhance the relaxation rates (both T1 and T2) of nearby nuclei.[1] A shorter T2 relaxation time leads to broader signals in the NMR spectrum.[1] Common paramagnetic impurities include dissolved molecular oxygen and trace metal ions (e.g., Fe³⁺, Cu²⁺).[2][3]

Q2: Can the deuterium in pyridine-d5 itself cause broadening?

Yes, deuterium (²H) is a quadrupolar nucleus, meaning it has a non-spherical nuclear charge distribution.[4] This nuclear quadrupole moment can interact with local electric field gradients, providing an efficient relaxation mechanism that can lead to line broadening.[4][5] However, deuterium has a relatively small quadrupole moment, so this effect is often less pronounced compared to other quadrupolar nuclei.[6]

Q3: How does sample concentration affect peak width?

High sample concentrations can lead to broader peaks for two main reasons:

• Increased Viscosity: A more viscous solution slows down the tumbling of molecules, leading to less efficient averaging of anisotropic interactions and consequently, broader lines.[7]

• Aggregation: At higher concentrations, molecules may aggregate. The slower tumbling of these larger aggregates results in broader signals.[8]

Q4: What is chemical exchange broadening and how can I identify it?

Chemical exchange broadening occurs when a nucleus moves between two or more different chemical environments at a rate comparable to the NMR timescale.[9] This is common for protons involved in hydrogen bonding or for molecules that exist as a mixture of rapidly interconverting conformers or rotamers.[8][9] To identify exchange broadening, you can perform variable-temperature (VT) NMR experiments. Changing the temperature will alter the rate of exchange, which can lead to either sharpening of the averaged peak or the resolution of distinct signals for each environment.[8]

Q5: My sample is clean and the concentration is low, but the peaks are still broad. What else could be the issue?

If you have ruled out common sample preparation issues and paramagnetic impurities, consider the following:

• Poor Shimming: The magnetic field may not be homogeneous across the sample. Re-shimming the instrument is a crucial step.[8] If all peaks, including the residual solvent signals, are broad, this is a likely cause.[10]

• Particulate Matter: Undissolved solids in the NMR tube will disrupt the magnetic field homogeneity.[11] Always filter your sample into the NMR tube.[12]

• Hygroscopic Nature of Pyridine: Pyridine is hygroscopic and can absorb water from the atmosphere.[13][14] While water itself doesn't directly cause broadening of your analyte's signals, the presence of exchangeable protons (e.g., -OH, -NH) on your analyte can lead to exchange broadening with water.

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation with Pyridine-d5

• Analyte Preparation: Ensure your compound (5-20 mg for ¹H NMR) is dry and free from residual solvents.[7]

• Dissolution: In a small, clean, and dry vial, dissolve the analyte in approximately 0.6-0.7 mL of pyridine-d5.[15]

• Filtration: To remove any particulate matter, filter the solution through a small plug of glass wool or cotton in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[16]

• Capping and Mixing: Securely cap the NMR tube and gently invert it several times to ensure a homogeneous solution.[17]

• Instrument Setup: Insert the sample into the NMR spectrometer, lock onto the deuterium signal of pyridine-d5, and shim the magnetic field to optimize homogeneity.[17]

Protocol 2: Degassing a Sample to Remove Dissolved Oxygen

• Prepare the Sample: Prepare your NMR sample in a tube that can be attached to a vacuum line (e.g., a J. Young tube).

• Freeze-Pump-Thaw Cycles:

  • Freeze the sample by carefully immersing the bottom of the NMR tube in liquid nitrogen.

  • Once frozen, open the tube to a vacuum line and evacuate for several minutes.

  • Close the tube to the vacuum and thaw the sample completely. You may see gas bubbles being released from the solvent.

  • Repeat this freeze-pump-thaw cycle at least three times to ensure the removal of dissolved oxygen.

• Backfill with Inert Gas: After the final thaw, backfill the tube with an inert gas like nitrogen or argon before sealing.

Data Summary

The following table summarizes the key factors that can lead to signal broadening in a pyridine-d5 NMR experiment and the recommended actions.

Factor	Observation	Recommended Action
Paramagnetic Impurities	All analyte peaks are broad.	Degas the sample (Freeze-Pump-Thaw). If metal ions are suspected, consider using a chelating agent.
High Concentration	Peaks broaden with increasing concentration.	Dilute the sample.
Increased Viscosity	Broad peaks, especially for large molecules.	Dilute the sample or acquire the spectrum at a higher temperature to decrease viscosity.
Particulate Matter	All peaks are broad and potentially distorted.	Filter the sample into the NMR tube.[16]
Poor Shimming	All peaks in the spectrum (including solvent) are broad.	Re-shim the instrument. Run a standard sample to check instrument performance.[8]
Chemical Exchange	Specific peaks are broad at room temperature.	Perform variable-temperature (VT) NMR to either sharpen the averaged signal or resolve individual signals.[8]
Quadrupolar Relaxation	Inherent broadening of signals from deuterated species.	This is an intrinsic property; ensure other broadening sources are minimized to observe the true line shape.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Quadrupolar coupling - NMR Wiki [nmrwiki.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. reddit.com [reddit.com]
• 7. sites.uclouvain.be [sites.uclouvain.be]
• 8. Troubleshooting [chem.rochester.edu]
• 9. acdlabs.com [acdlabs.com]
• 10. benchchem.com [benchchem.com]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. How to make an NMR sample [chem.ch.huji.ac.il]
• 13. HYGROSCOPIC TENDENCIES OF SUBSTANCES USED AS CALIBRANTS FOR QUANTITATIVE NMR SPECTROSCOPY - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sites.chem.utoronto.ca [sites.chem.utoronto.ca]
• 15. organomation.com [organomation.com]
• 16. Sample Preparation [nmr.chem.ualberta.ca]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Analyte Concentration for NMR in Pyridine-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing sample concentration for Nuclear Magnetic Resonance (NMR) spectroscopy using Pyridine-d5 as the solvent.

Troubleshooting Guides

This section addresses common issues encountered during NMR experiments in Pyridine-d5 related to sample concentration.

Issue 1: Poor Signal-to-Noise (S/N) Ratio

Symptoms:

• Analyte signals are weak and difficult to distinguish from the baseline noise.

• Inaccurate integration of peaks.

• Key structural features may be missed.

Possible Cause: The analyte concentration is too low.

Solutions:

• Increase Concentration: Prepare a new sample with a higher concentration of the analyte. Refer to the tables below for general concentration guidelines.

• Increase the Number of Scans: While not a solution for low concentration, increasing the number of scans can improve the signal-to-noise ratio. Keep in mind that the S/N ratio increases with the square root of the number of scans, so a four-fold increase in scans is required to double the S/N.[1][2]

Issue 2: Broad or Distorted Spectral Lines

Symptoms:

• NMR signals are wider than expected, leading to loss of resolution and difficulty in observing coupling patterns.

• Poor peak shape and asymmetry.

• Difficulty in shimming the magnetic field.

Possible Causes:

• High Concentration: Overly concentrated samples can lead to increased viscosity, which restricts molecular tumbling and results in broader lines.[3][4]

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic species can cause significant line broadening.

• Sample Inhomogeneity: Undissolved solids or precipitation in the NMR tube will lead to poor shimming and broad lines.[3]

Solutions:

• Dilute the Sample: Prepare a new sample with a lower concentration. A stepwise dilution can help identify the optimal concentration where line broadening is minimized while maintaining an adequate S/N ratio.

• Filter the Sample: Ensure the sample is free of any particulate matter by filtering it through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[3]

• Check for Paramagnetic Impurities: Use high-purity Pyridine-d5 and ensure glassware is scrupulously clean. If paramagnetic contamination is suspected, sample treatment with a chelating agent may be necessary.

Issue 3: Artifacts in the Spectrum

Symptoms:

• Presence of unexpected signals not belonging to the analyte or solvent.

• Distorted baseline.

• "Sinc wiggles" or truncation artifacts around intense peaks.

Possible Cause: The sample is too concentrated, leading to detector overload.[5]

Solutions:

• Reduce Analyte Concentration: Prepare a more dilute sample.

• Adjust Acquisition Parameters: Lowering the receiver gain (RG) can help prevent detector saturation.[5][6] Additionally, adjusting the tip angle (pulse width) to be less than 90 degrees can reduce the overall signal intensity.[5]

Frequently Asked Questions (FAQs)

Q1: What is the ideal concentration range for a small molecule in Pyridine-d5 for ¹H NMR?

A1: For routine ¹H NMR of small molecules (MW < 1000 g/mol ), a concentration range of 5-25 mg in 0.6-0.7 mL of Pyridine-d5 is typically recommended.[7][8] This generally corresponds to a molar concentration of approximately 10-50 mM, depending on the molecular weight of the analyte.

Q2: How does concentration affect ¹³C NMR experiments in Pyridine-d5?

A2: Due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus, ¹³C NMR is inherently less sensitive than ¹H NMR. Therefore, more concentrated samples are usually required. A general guideline is 50-100 mg of a small molecule in 0.6-0.7 mL of Pyridine-d5.[7] Be aware that very high concentrations prepared for ¹³C NMR may result in broadened lines in a subsequent ¹H NMR spectrum of the same sample due to increased viscosity.[3][4]

Q3: My compound has limited solubility in Pyridine-d5. How can I obtain a good spectrum?

A3: If solubility is a limiting factor, you can try the following:

• Gentle Heating: Gently warming the sample may increase solubility. Ensure your compound is stable at elevated temperatures.

• Increase the Number of Scans: This is the most common approach to compensate for low concentration. Be prepared for significantly longer experiment times.

• Use a Higher Field Spectrometer: A spectrometer with a stronger magnetic field will provide better sensitivity.

Q4: I am observing unexpected peaks in my spectrum. Could this be due to the Pyridine-d5?

A4: While high-purity Pyridine-d5 is used, trace impurities can sometimes be observed, especially with highly concentrated samples or after many scans. The residual proton signals of Pyridine-d5 itself appear at approximately 8.74 ppm (α-protons), 7.58 ppm (γ-proton), and 7.22 ppm (β-protons).[9] Water is a common contaminant and its chemical shift in Pyridine-d5 can be variable. It is also possible to have impurities from the synthesis of your compound or from contaminated glassware.[7]

Q5: How does the viscosity of the Pyridine-d5 solution affect the NMR spectrum?

A5: Increased viscosity of the NMR sample solution leads to slower molecular tumbling. This results in less efficient relaxation and, consequently, broader NMR signals. High concentrations of analytes, especially macromolecules, can significantly increase the viscosity of the Pyridine-d5 solution.

Data Presentation

Table 1: General Concentration Guidelines for NMR in Pyridine-d5

NMR Experiment	Analyte Type	Recommended Mass (in 0.6-0.7 mL)	Typical Molar Concentration
¹H NMR	Small Molecule (<1000 g/mol )	5 - 25 mg	10 - 50 mM
¹³C NMR	Small Molecule (<1000 g/mol )	50 - 100 mg	50 - 200 mM
2D NMR (e.g., COSY, HSQC)	Small Molecule (<1000 g/mol )	10 - 50 mg	20 - 100 mM
¹H NMR	Protein / Peptide	Varies greatly	0.1 - 2.5 mM

Table 2: Hypothetical Relationship Between Concentration, Signal-to-Noise, and Line Width

This table illustrates the expected trend for a hypothetical small molecule (MW = 300 g/mol ) in Pyridine-d5 on a 500 MHz spectrometer with a constant number of scans.

Concentration (mM)	Mass (mg in 0.6 mL)	Expected Signal-to-Noise (S/N) Ratio (Arbitrary Units)	Expected Line Width (Hz)	Observations
1	0.18	10	0.5	Very low S/N, long acquisition time needed.
5	0.9	50	0.6	S/N is improving, suitable for some applications.
10	1.8	100	0.7	Good starting point for ¹H NMR.
50	9.0	500	1.0	Optimal for most ¹H experiments.
100	18.0	1000	1.5	Excellent S/N, potential for minor line broadening.
200	36.0	2000	2.5	Very high S/N, significant line broadening likely.

Experimental Protocols

Protocol: Preparation of a Concentration Series for Optimal Concentration Determination

This protocol outlines the steps to systematically determine the optimal analyte concentration in Pyridine-d5.

1. Materials:

• Analyte of interest

• High-purity Pyridine-d5

• Analytical balance

• Volumetric flasks (e.g., 1 mL or 5 mL)

• Glass vials

• High-quality 5 mm NMR tubes

• Pipettes (glass Pasteur and micropipettes)

• Glass wool

2. Procedure:

• Step 1: Prepare a Stock Solution.

  • Accurately weigh a sufficient amount of your analyte to prepare a stock solution at the higher end of the expected optimal concentration range (e.g., 100 mM).

  • Dissolve the analyte in a precise volume of Pyridine-d5 in a volumetric flask to create your stock solution.

• Step 2: Prepare a Series of Dilutions.

  • Label a series of clean vials for each desired concentration (e.g., 50 mM, 25 mM, 10 mM, 5 mM, 1 mM).

  • Use the stock solution and additional Pyridine-d5 to prepare a dilution series. For example, to prepare 1 mL of a 50 mM solution from a 100 mM stock, mix 0.5 mL of the stock solution with 0.5 mL of Pyridine-d5.

• Step 3: Prepare NMR Samples.

  • For each concentration, transfer approximately 0.6-0.7 mL of the solution into a clean, labeled NMR tube. It is recommended to filter the solution through a glass wool plug in a Pasteur pipette during this transfer to remove any particulate matter.[3]

• Step 4: Acquire NMR Spectra.

  • Acquire a ¹H NMR spectrum for each sample using identical acquisition parameters (e.g., number of scans, pulse width, relaxation delay).

• Step 5: Analyze the Data.

  • Process each spectrum identically (phasing, baseline correction).

  • For each spectrum, measure the signal-to-noise ratio for a well-resolved analyte peak.

  • Measure the line width at half-height for the same peak across all spectra.

  • Compare the spectra to identify the concentration that provides the best compromise between signal-to-noise and resolution (i.e., narrow line widths).

Mandatory Visualization

Caption: Workflow for optimizing NMR sample concentration in Pyridine-d5.

Caption: Troubleshooting logic for common NMR issues in Pyridine-d5.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. CHAPTER-8 [cis.rit.edu]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]
• 4. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 5. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 6. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Isotopic Impurities in Pyridine-d₅

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and correcting for isotopic impurities in Pyridine-d₅.

Frequently Asked Questions (FAQs)

Q1: What are isotopic impurities in Pyridine-d₅ and why are they a concern?

A1: Pyridine-d₅ (C₅D₅N) is a deuterated solvent where ideally all five hydrogen atoms are replaced with deuterium (B1214612) atoms.[1] However, in practice, achieving 100% isotopic purity is nearly impossible.[2] Isotopic impurities are molecules of pyridine (B92270) that contain fewer than five deuterium atoms (e.g., C₅D₄H₁, C₅D₃H₂, etc.). These are also known as isotopologues.[2] These impurities are a concern because they can introduce residual signals in ¹H NMR spectroscopy, potentially overlapping with signals from the analyte of interest or leading to incorrect quantitative analysis.[3][4] In mass spectrometry, the presence of these impurities can complicate the interpretation of mass spectra and require correction for accurate mass determination and quantification.[5]

Q2: How is the isotopic purity of Pyridine-d₅ determined?

A2: The isotopic purity of Pyridine-d₅ is typically determined using two primary analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton NMR (¹H-NMR) is highly effective for measuring the small amounts of residual hydrogen in a highly deuterated sample.[2] By comparing the integration of the residual proton signals of pyridine to a known internal standard, the overall isotopic enrichment can be accurately determined.[3]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is a powerful tool for determining the distribution of different isotopologues.[6][7] It can resolve and quantify the relative abundance of Pyridine-d₅, d₄-pyridine, d₃-pyridine, and so on.[8] Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) with electrospray ionization (ESI) are commonly used.[8]

Q3: What is the difference between "isotopic enrichment" and "species abundance"?

A3: These terms are related but distinct:

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position in a molecule.[2] For example, a starting material with 99.5% isotopic enrichment means that at any given labeled position, there is a 99.5% chance of finding a deuterium atom and a 0.5% chance of finding a hydrogen atom.[2]

• Species Abundance: This refers to the percentage of the entire population of molecules that has a specific, complete isotopic composition.[2] For instance, in a batch of Pyridine-d₅ with 99.5% isotopic enrichment at each of the five positions, the species abundance of the fully deuterated C₅D₅N molecule will be less than 99.5% due to the statistical probability of having at least one hydrogen atom in the population of molecules.

Q4: How do I correct for the contribution of isotopic impurities in my ¹H NMR data?

A4: To correct for isotopic impurities in quantitative ¹H NMR (qNMR), you must account for the protons contributed by the incompletely deuterated solvent. The residual solvent peaks (e.g., C₅D₄H) have a known chemical shift. If these peaks are integrated, their contribution must be subtracted from the total integral of your analyte signal if they overlap. For accurate quantification, it is crucial to use a reference standard and ensure that the relaxation delays (D1) are sufficiently long (at least 5 times the T1 of the slowest relaxing proton) to ensure full relaxation between scans, making the integration reliable.[4]

Q5: What are common chemical impurities found in Pyridine-d₅?

A5: Besides isotopic variants and water, Pyridine-d₅ can contain other chemical impurities from its synthesis or degradation. Water is a very common impurity as pyridine is hygroscopic.[9] Other common laboratory solvents may also be present as trace impurities. A comprehensive list of chemical shifts for common impurities in various deuterated solvents has been published, which can be a valuable reference.[10][11]

Troubleshooting Guide

Problem	Possible Causes	Recommended Actions
Unexpected peaks in ¹H NMR spectrum.	1. Residual Protons: Signals from incompletely deuterated Pyridine-d₅ (e.g., C₅D₄H).2. Water: A broad peak from H₂O or HOD. Pyridine is hygroscopic.[9]3. Chemical Impurities: Contamination from other solvents or reagents used in the experiment.[11]4. Sample Degradation: The analyte may be unstable in pyridine.	1. Identify Solvent Peaks: Compare observed peaks to the known chemical shifts of residual Pyridine-d₅ protons.2. Confirm Water: Add a drop of D₂O to the NMR tube; the water peak should shift or disappear.[9]3. Check Impurity Tables: Consult published tables of common NMR impurities to identify contaminant signals.[10]4. Purity Check: Analyze the Pyridine-d₅ solvent by itself to identify inherent impurities.
Incorrect integration ratios in ¹H NMR.	1. Overlapping Peaks: Signals from your analyte may be overlapping with residual solvent or impurity peaks.2. Inadequate Relaxation Delay: Protons with different relaxation times (T1) will not integrate proportionally if the delay between scans (D1) is too short.[4]3. Baseline Distortion: A non-flat baseline will lead to inaccurate integration.[12]4. ¹³C Satellites: Satellites from intense peaks can overlap with smaller signals, affecting their integration.[13]	1. Adjust Integration Regions: Carefully set the integration limits to exclude impurity signals where possible.2. Optimize Acquisition Parameters: Increase the relaxation delay (D1) to at least 5 times the longest T1 value in your sample. A delay of 10-20 seconds is a good starting point.[4]3. Correct Baseline: Apply baseline correction algorithms to ensure a flat baseline across the entire spectrum.[12]4. Use ¹³C Decoupling: If available, acquiring the proton spectrum with ¹³C decoupling will collapse the satellite peaks into the central peak.[13]
Mass spectrum shows multiple isotopologues.	1. Incomplete Deuteration: The Pyridine-d₅ used is not isotopically pure and contains a distribution of d₀ to d₅ species.[2]2. Natural Isotope Abundance: The presence of naturally occurring ¹³C will contribute to M+1 peaks.[8]3. H/D Exchange: Protons from the analyte or trace water may exchange with deuterium from the solvent.	1. Review Certificate of Analysis: Check the supplier's specifications for the isotopic purity of the Pyridine-d₅ batch.[14]2. Correct for Natural Abundance: Use correction algorithms to subtract the contribution of natural ¹³C abundance from the observed peak intensities.[5][15]3. Minimize Exchange: Ensure the sample and solvent are thoroughly dried to minimize H/D exchange with water.

Quantitative Data Summary

The isotopic distribution of a typical commercial batch of Pyridine-d₅ (specified as ≥99.5 atom % D) can be determined by mass spectrometry. The following table presents hypothetical but representative data.

Isotopologue	Chemical Formula	Mass (amu)	Relative Abundance (%)
Pyridine-d₅	C₅D₅N	84.13	99.55
Pyridine-d₄	C₅D₄HN	83.12	0.40
Pyridine-d₃	C₅D₃H₂N	82.11	0.04
Pyridine-d₂	C₅D₂H₃N	81.10	<0.01
Pyridine-d₁	C₅D₁H₄N	80.09	<0.01
Pyridine-d₀	C₅H₅N	79.08	<0.01

Note: Data is illustrative. Always refer to the Certificate of Analysis provided by the supplier for specific batch information.

Experimental Protocols

Protocol 1: Determining Isotopic Purity by ¹H NMR Spectroscopy

This protocol provides a method for quantifying the degree of deuteration of Pyridine-d₅ using a certified quantitative NMR (qNMR) standard.

Methodology:

• Sample Preparation:

  • Accurately weigh a known amount of a certified internal standard (e.g., maleic acid) into an NMR tube.

  • Accurately weigh and add a known amount of the Pyridine-d₅ sample to the same NMR tube.

  • Add a suitable deuterated solvent (e.g., Chloroform-d) to dissolve both the standard and the sample.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Crucially, set a long relaxation delay (D1), for example, 30 seconds, to ensure complete T1 relaxation for all signals, which is essential for accurate integration.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1).

• Data Analysis:

  • Carefully phase and baseline-correct the spectrum.

  • Integrate the well-resolved signal of the internal standard.

  • Integrate the residual proton signals of Pyridine-d₅ (typically found at δ 8.5-8.7, 7.5-7.6, and 7.1-7.2 ppm).

  • Calculate the amount (in moles) of the internal standard.

  • Using the integral ratio, calculate the total moles of residual protons from the Pyridine-d₅.

  • The atom % D can be calculated using the following formula: Atom % D = [1 - (moles of H / (5 * moles of Pyridine-d₅))] * 100

Protocol 2: Determining Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

This protocol describes a general method for determining the isotopic distribution of Pyridine-d₅ using ESI-HRMS.[7]

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the Pyridine-d₅ sample (e.g., 1 µg/mL) in a suitable solvent like acetonitrile/water with 0.1% formic acid.[16]

• HRMS Acquisition:

  • Infuse the solution directly into the mass spectrometer or perform an LC-HRMS analysis.[14]

  • Acquire data in full scan mode with high resolution (>10,000) to resolve the different isotopologues. The mass range should cover the unlabeled (d₀) through the fully deuterated (d₅) species.[14] .

• Data Analysis:

  • Extract the ion signals for the protonated molecules of each isotopologue ([M+H]⁺).

  • Determine the relative intensity of each isotopologue's peak.

  • Correct the measured intensities for the natural abundance of ¹³C, which can contribute to the M+1 peak of the preceding isotopologue.[5]

  • Calculate the percentage of each isotopologue in the mixture. The isotopic purity is typically reported as the percentage of the desired d₅ species.

Visualizations

Caption: Workflow for assessing and correcting for isotopic impurities.

Caption: Decision tree for troubleshooting unexpected NMR signals.

References

• 1. armar-europa.de [armar-europa.de]
• 2. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. kgroup.du.edu [kgroup.du.edu]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. lsa.umich.edu [lsa.umich.edu]
• 13. How to Reduce 1H NMR Evaluation Error | NMR Integration [aiinmr.com]
• 14. benchchem.com [benchchem.com]
• 15. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Cleaning NMR Tubes After Pyridine-d5 Use

This guide provides best practices, troubleshooting advice, and detailed protocols for cleaning NMR tubes after use with Pyridine-d5. Adhering to these procedures will help ensure the complete removal of pyridine (B92270) residue, preventing cross-contamination of future samples and maintaining the integrity of your spectroscopic data.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to thoroughly clean NMR tubes after using Pyridine-d5?

A1: Pyridine-d5 is a deuterated organic base that can be difficult to remove from glass surfaces. Residual pyridine can contaminate subsequent samples, leading to interfering peaks in your NMR spectra and potentially reacting with your compounds of interest. Its strong and persistent odor is also an indicator of lingering contamination.

Q2: What is the primary method for removing Pyridine-d5 from NMR tubes?

A2: The most effective method is to react the basic pyridine with a dilute acid. This converts pyridine into its water-soluble salt, pyridinium, which can be easily rinsed away with water and other solvents.

Q3: Are there alternative cleaning methods for acid-sensitive samples or stubborn residues?

A3: Yes, for stubborn residues or when dealing with materials that may be sensitive to acid, a wash with a copper (II) sulfate (B86663) solution is a highly effective alternative. Pyridine forms a coordination complex with copper, which is also soluble in aqueous solutions and can be readily washed away.

Q4: Can I use a brush to clean the inside of my NMR tubes?

A4: It is strongly advised not to use a brush or any abrasive material to clean the inside of an NMR tube. Scratches on the inner surface can degrade the quality of the magnetic field within the tube, leading to broadened spectral lines and reduced resolution.

Q5: How can I be sure my NMR tube is clean and free of pyridine residue?

A5: A good indicator of a clean NMR tube is the "sheeting" of water on the inner surface. If distilled or deionized water flows uniformly down the inside of the tube without beading up, the surface is generally free of organic residues. For ultimate confirmation, a blank NMR spectrum can be run with a clean deuterated solvent to check for any residual pyridine signals.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Persistent pyridine odor after standard cleaning.	Incomplete removal of pyridine residue.	Repeat the cleaning protocol, ensuring the dilute acid or copper sulfate wash step is performed thoroughly. Consider a longer soaking time in the cleaning solution.
Unexpected peaks in a new sample's NMR spectrum.	Cross-contamination from a previously used NMR tube.	Re-clean the NMR tube using the "Deep Cleaning Protocol for Stubborn Residues." It is also good practice to dedicate specific NMR tubes for use with pyridine if possible.
Oily or non-uniform film on the inside of the NMR tube.	Residual organic sample or grease.	Begin with a rinse of an appropriate organic solvent (e.g., acetone (B3395972), ethanol) to dissolve the organic residue before proceeding with the standard pyridine cleaning protocol.
Cloudy or etched appearance of the NMR tube after cleaning.	Use of a strong base bath for an extended period.	Avoid prolonged exposure of NMR tubes to strong base baths as they can etch the glass. If a base wash is necessary, use it sparingly and rinse thoroughly immediately after.

Experimental Protocols

Protocol 1: Standard Cleaning Procedure for Pyridine-d5

This protocol is suitable for routine cleaning of NMR tubes immediately after use with Pyridine-d5.

• Initial Rinse: In a fume hood, empty the NMR tube into the appropriate deuterated waste container. Rinse the tube 2-3 times with a suitable organic solvent in which your sample is soluble (e.g., acetone or ethanol). Dispose of the rinsate in the appropriate organic waste container.

• Acid Wash: Fill the NMR tube with a 1% aqueous solution of hydrochloric acid (HCl). Cap and invert the tube several times to ensure the entire inner surface is coated. Let it stand for 5-10 minutes.

• Aqueous Rinse: Dispose of the acidic solution into the appropriate aqueous waste container. Rinse the NMR tube thoroughly with deionized water (3-5 times).

• Organic Rinse: Rinse the NMR tube with acetone (2-3 times) to remove water.

• Drying: Place the NMR tube in a drying oven at a temperature not exceeding 125°C or allow it to air dry in a dust-free environment.

Protocol 2: Deep Cleaning for Stubborn Pyridine-d5 Residues

This protocol is recommended for NMR tubes with visible residue or when the standard cleaning procedure is insufficient.

• Initial Rinse: Follow step 1 from the "Standard Cleaning Procedure."

• Copper Sulfate Wash: Prepare a 10-15% aqueous solution of copper (II) sulfate. Fill the NMR tube with this solution. The solution will turn a deep blue or violet in the presence of pyridine. Let the tube soak until the color no longer intensifies (typically 15-30 minutes).

• Aqueous Rinse: Dispose of the copper sulfate solution into the appropriate heavy metal aqueous waste container. Rinse the NMR tube thoroughly with deionized water (5-7 times) to remove all traces of the copper salt.

• Organic Rinse: Rinse the NMR tube with acetone (2-3 times).

• Drying: Dry the NMR tube as described in the standard protocol.

Data Presentation

Cleaning Agent	Concentration	Purpose	Best For
Acetone/Ethanol	100%	Initial removal of organic sample and solvent.	General first rinse for all samples.
Hydrochloric Acid (HCl)	1% (aqueous)	Neutralization of basic pyridine to form a water-soluble salt.	Routine and effective removal of pyridine.
Copper (II) Sulfate (CuSO₄)	10-15% (aqueous)	Forms a water-soluble complex with pyridine.	Acid-sensitive samples or stubborn pyridine residues.
Deionized Water	N/A	Rinsing away aqueous cleaning solutions and salts.	All cleaning protocols.

Mandatory Visualization

Caption: Workflow for cleaning NMR tubes after use with Pyridine-d5.

Reference Data & Comparative Studies

Pyridine-d5 vs. Chloroform-d: A Comparative Guide for NMR Analysis in Research and Drug Development

In the landscape of Nuclear Magnetic Resonance (NMR) spectroscopy, the selection of an appropriate deuterated solvent is a critical decision that directly impacts the quality and interpretability of the obtained spectra. For researchers, scientists, and professionals in drug development, understanding the nuances of common NMR solvents is paramount. This guide provides a comprehensive, data-driven comparison of two widely used solvents: Pyridine-d5 and Chloroform-d.

This document will delve into their physical, chemical, and spectroscopic properties, offering a clear rationale for choosing one over the other based on the specific requirements of the analyte and the experimental objectives.

Physical and Chemical Properties: A Head-to-Head Comparison

The fundamental physical and chemical properties of a solvent can influence sample preparation, handling, and the useful temperature range of the NMR experiment. The following table summarizes these key characteristics for Pyridine-d5 and Chloroform-d.

Property	Pyridine-d5	Chloroform-d
Molecular Formula	C₅D₅N	CDCl₃
Molecular Weight	84.13 g/mol [1][2]	120.38 g/mol [3][4]
Melting Point	-42 °C[1]	-64 °C[3]
Boiling Point	115-116 °C[1][2]	61 °C[3]
Density	1.05 g/mL at 25 °C	1.500 g/mL at 25 °C
Typical Isotopic Purity	≥99.5 atom % D[1]	≥99.8 atom % D
CAS Number	7291-22-7	865-49-6[3]

NMR Spectroscopic Performance

The primary role of a deuterated solvent in ¹H NMR is to dissolve the analyte while remaining "invisible" in the spectrum. However, incomplete deuteration and the solvent's own molecular structure lead to characteristic residual signals.

Spectroscopic Property	Pyridine-d5	Chloroform-d
¹H Residual Peak(s) (ppm)	~8.74 (ortho), ~7.58 (para), ~7.22 (meta)[1][2]	~7.26[3]
¹³C Signal(s) (ppm)	~150.35 (triplet), ~135.91 (triplet), ~123.87 (triplet)[2]	~77.16 (triplet)[3]
Common Impurity (H₂O) (ppm)	~5.0[2]	~1.56[2]

Deciding on the Right Solvent: A Performance Comparison

The choice between Pyridine-d5 and Chloroform-d extends beyond their basic properties and hinges on the nature of the analyte and the desired spectroscopic outcome.

Solubility: Chloroform-d is a versatile, non-polar solvent that effectively dissolves a wide array of organic compounds, making it a common first choice.[5][6] Pyridine-d5, on the other hand, is a more polar and basic solvent, which makes it particularly useful for dissolving compounds that are sparingly soluble in chloroform (B151607), such as certain heterocycles, polar organic molecules, and some inorganic complexes.

Analyte Interactions and Chemical Shift Dispersion: Pyridine-d5 is an aromatic solvent and can induce significant changes in the chemical shifts of the analyte's protons due to anisotropic effects. This can be advantageous in resolving overlapping signals that might be indistinguishable in a more inert solvent like Chloroform-d. However, as a basic solvent, Pyridine-d5 can interact with acidic protons (e.g., in alcohols, phenols, and carboxylic acids), leading to peak broadening or exchange, which can complicate spectral interpretation. Chloroform-d is generally considered less chemically reactive with analytes.[3]

Sample Recovery: For samples that need to be recovered post-analysis, the solvent's boiling point is a key consideration. Chloroform-d, with its lower boiling point of 61 °C, is significantly easier to remove by evaporation compared to Pyridine-d5, which has a boiling point of 115-116 °C.[3][5]

Advantages and Disadvantages Summarized

Solvent	Advantages	Disadvantages
Pyridine-d5	- Excellent solvent for polar and basic compounds.- Aromatic nature can improve spectral dispersion.- High boiling point allows for high-temperature experiments.	- Difficult to remove due to high boiling point.- Can interact with acidic protons in the analyte.- Multiple residual solvent peaks can obscure regions of the spectrum.[1]- More expensive than Chloroform-d.
Chloroform-d	- Excellent general-purpose solvent for a wide range of organic compounds.[5]- Easy to remove due to low boiling point.[5]- Single residual solvent peak is easy to identify.[3]- Relatively inexpensive.[5]- Chemically inert towards most analytes.[3]	- May not dissolve highly polar or certain classes of compounds.- Can form acidic impurities (HCl/DCl) upon decomposition, which can degrade sensitive samples.

Experimental Protocols

A generalized protocol for preparing an NMR sample is outlined below, with specific considerations for each solvent.

General NMR Sample Preparation

• Analyte Preparation: Ensure the analyte is dry and free of particulate matter.

• Weighing: Accurately weigh an appropriate amount of the analyte (typically 2-10 mg for ¹H NMR) into a clean, dry vial.[5]

• Solvent Addition: Add the chosen deuterated solvent (typically 0.6-0.7 mL for a standard 5 mm NMR tube) to the vial.[1][5]

• Dissolution: Gently agitate the vial to ensure complete dissolution of the analyte. Sonication may be used if necessary.

• Transfer: Carefully transfer the solution into a clean, dry NMR tube using a pipette.

• Capping and Mixing: Securely cap the NMR tube and invert it several times to ensure a homogeneous solution.[1]

• Analysis: Insert the NMR tube into the spectrometer and proceed with data acquisition.

Specific Considerations

• When using Pyridine-d5: Be mindful of its hygroscopic nature. It is advisable to handle it in a dry atmosphere (e.g., in a glovebox) to minimize water contamination.

• When using Chloroform-d: Commercial Chloroform-d is often stabilized with a small amount of silver foil or amylene to scavenge any acidic byproducts. For highly sensitive samples, it may be necessary to pass the solvent through a short plug of basic alumina (B75360) immediately before use to remove any traces of acid.

Visualizing the Decision Process and Workflow

To aid in the selection process and to visualize the experimental steps, the following diagrams are provided.

Caption: A decision tree to guide the selection between Chloroform-d and Pyridine-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.washington.edu [chem.washington.edu]
• 3. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 4. Chloroform-D | CHCl3 | CID 71583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 6. NMR 溶剂 [sigmaaldrich.com]

A Comparative Guide to Pyridine-d5 and Pyridine-2,6-d2 as NMR Solvents for Researchers and Drug Development Professionals

In the field of Nuclear Magnetic Resonance (NMR) spectroscopy, the selection of an appropriate deuterated solvent is critical for acquiring high-quality spectra. For analytes soluble in pyridine (B92270), researchers often choose between the fully deuterated Pyridine-d5 and the partially deuterated Pyridine-2,6-d2. This guide provides a comprehensive comparison of these two solvents, supported by experimental data, to aid scientists and drug development professionals in making an informed decision for their specific analytical needs.

Physical and Chemical Properties: A Head-to-Head Comparison

While both solvents serve a similar primary purpose—to dissolve the analyte with minimal interference in ¹H NMR spectra—their physical and isotopic properties exhibit slight differences. Pyridine-d5 offers a higher degree of deuteration, which is a crucial factor in minimizing residual solvent signals.[1] Although detailed physical properties for Pyridine-2,6-d2 are not as extensively documented, they are expected to be very similar to those of non-deuterated pyridine and Pyridine-d5.[1]

Table 1: Comparison of Physical and Chemical Properties

Property	Pyridine-d5	Pyridine-2,6-d2	Pyridine (Non-deuterated)
Molecular Weight ( g/mol )	84.13[1][2]	81.11[1]	79.10[1]
Melting Point (°C)	-41 to -42[1]	Not readily available	-42[1]
Boiling Point (°C)	114.4 to 116[1]	Not readily available	115.5[1]
Density (g/mL at 25°C)	1.05[1]	Not readily available	0.9819 (at 20°C)[1]
Typical Isotopic Purity (atom % D)	≥99.5%[1]	≥98%[1]	N/A

NMR Spectroscopic Performance

The primary distinction between Pyridine-d5 and Pyridine-2,6-d2 lies in their performance in ¹H and ¹³C NMR spectroscopy, specifically concerning residual solvent peaks and potential spectral overlap with analyte signals.

¹H NMR Spectroscopy

In ¹H NMR, the choice between the two solvents is dictated by the chemical shifts of the analyte's protons.

• Pyridine-d5 : Due to its high isotopic purity (typically ≥99.5 atom % D), Pyridine-d5 exhibits very small residual proton signals across the aromatic region.[1] This makes it an excellent general-purpose solvent when complete minimization of solvent signals is the priority.[1]

• Pyridine-2,6-d2 : This solvent is strategically deuterated at the 2 and 6 (α) positions. Consequently, it shows no residual proton signals in the downfield region around 8.7 ppm.[1] This is highly advantageous when analyte signals of interest fall within this specific region, as it provides a cleaner baseline and prevents signal overlap.[1] However, it will show residual signals for the protons at the 3, 4, and 5 positions.[3]

Table 2: Approximate ¹H NMR Chemical Shifts of Residual Protons

Position	Pyridine-d5 (ppm)	Pyridine-2,6-d2 (ppm)
H-2, H-6 (α)	~8.74	Absent
H-4 (γ)	~7.58	Present
H-3, H-5 (β)	~7.22	Present

Note: Chemical shifts can vary slightly depending on the analyte, concentration, and spectrometer frequency.

¹³C NMR Spectroscopy

The differences in deuteration also manifest in the ¹³C NMR spectra.

• Pyridine-d5 : All carbon signals are coupled to deuterium (B1214612), resulting in splitting and a reduction in signal intensity. The approximate chemical shifts are C-2/6 (α) at ~150.4 ppm, C-4 (γ) at ~135.9 ppm, and C-3/5 (β) at ~123.9 ppm.[4]

• Pyridine-2,6-d2 : The signals for the deuterated carbons (C-2 and C-6) are significantly reduced in intensity and appear as triplets. In contrast, the protonated carbons (C-3, C-4, and C-5) give rise to sharper, more intense singlets, which can be beneficial for their observation.[1]

Experimental Protocols

A standardized protocol for NMR sample preparation is applicable to both solvents.

General Sample Preparation

• Analyte Preparation : Ensure the analyte is dry and free from other solvents.

• Weighing : Accurately weigh an appropriate amount of the analyte (typically 1-20 mg for ¹H NMR, depending on molecular weight and spectrometer sensitivity).

• Dissolution : Dissolve the analyte in approximately 0.6-0.7 mL of the chosen deuterated pyridine solvent (Pyridine-d5 or Pyridine-2,6-d2) in a clean, dry vial.

• Transfer : Carefully transfer the solution to a standard 5 mm NMR tube.

• Homogenization : Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

Data Acquisition

• Instrumentation : Use a high-resolution NMR spectrometer.

• Locking and Shimming : Insert the sample and lock the spectrometer on the deuterium signal of the solvent. Shim the magnetic field to achieve optimal homogeneity.

• Acquisition : Acquire the NMR data using appropriate parameters (e.g., pulse sequence, number of scans, relaxation delay). A standard one-dimensional proton pulse-acquire experiment is generally sufficient for routine analysis.[5]

• Processing : Process the raw data by applying Fourier transformation, phase correction, and baseline correction.[3]

Mandatory Visualizations

Solvent Selection Workflow

The decision to use Pyridine-d5 or Pyridine-2,6-d2 is primarily driven by the expected chemical shifts of the analyte's protons. The following workflow illustrates the logical steps for selecting the appropriate solvent.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 5. benchchem.com [benchchem.com]

Pyridine-d5 as an Internal Standard: A Comparative Guide to its Accuracy and Application

In the landscape of analytical chemistry, particularly within pharmaceutical development and environmental monitoring, the precise quantification of analytes is paramount. The use of an internal standard (IS) is a fundamental practice to ensure accuracy and precision in chromatographic methods. Among the various internal standards available, stable isotope-labeled compounds are often considered the gold standard. This guide provides an objective comparison of pyridine-d5's performance as an internal standard against other alternatives, supported by experimental data.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled internal standards, such as pyridine-d5, are considered ideal for mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] This is because they share nearly identical chemical and physical properties with their non-labeled analyte counterparts.[1][2] This similarity ensures they behave alike during sample preparation, extraction, and chromatography, yet they are distinguishable by their mass-to-charge ratio (m/z).[1][2] This co-elution and analogous behavior effectively compensate for variations in sample preparation, injection volume, and matrix effects, which can suppress or enhance ionization, leading to more accurate and reliable quantification.[2][3]

Performance of Pyridine-d5 as an Internal Standard

Validated analytical methods have demonstrated the high accuracy and precision of pyridine-d5 as an internal standard for the quantification of pyridine (B92270). In Headspace Gas Chromatography-Tandem Mass Spectrometry (HS-GC-MS/MS), a method well-suited for complex matrices, the use of pyridine-d5 has yielded excellent results.[4][5]

Table 1: Performance Characteristics of Pyridine-d5 in HS-GC-MS/MS

Validation Parameter	Performance with Pyridine-d5 Internal Standard
Linearity (R²)	> 0.99[5]
Accuracy (Recovery)	89 - 101%[4][5]
Precision (Repeatability, %RSD)	2 - 3%[4][5]
Limit of Detection (LOD)	0.006 mg/kg (in biota)[4]
Limit of Quantification (LOQ)	0.020 mg/kg (in biota)[4]

Comparison with Alternative Internal Standards

While pyridine-d5 demonstrates exceptional performance, other compounds have also been utilized as internal standards for pyridine analysis. The choice of an internal standard often depends on the analytical technique and the specific requirements of the assay.

Table 2: Comparative Performance of Different Internal Standards for Pyridine Quantification

Analytical Method	Internal Standard	Accuracy (Recovery)	Precision (%RSD/CV)
HS-GC-MS/MS	Pyridine-d5	89 - 101% [4][5]	2 - 3% [4][5]
GC-FID	N,N-dimethylformamide	97.9% - 99.9%[4]	0.2569% (pooled CV)[4]
HPLC-UV	Diethyldiphenylurea	Excellent (not quantified)[4]	Low relative standard deviations reported[4]

Note: Direct comparison should be made with caution due to the different analytical techniques and matrices.[5]

While non-isotopic internal standards like N,N-dimethylformamide and diethyldiphenylurea can provide good results, they may not mimic the behavior of pyridine as closely as pyridine-d5, especially in complex sample matrices where matrix effects are a significant concern.[3] For instance, diethyldiphenylurea was chosen for an HPLC method because it eluted between the unretained hydrocarbons and pyridine, ensuring good resolution.[6] However, for the highest level of accuracy in mass spectrometry, isotopically labeled standards like pyridine-d5 remain the preferred choice.[7]

A larger mass difference, as is the case with pyridine-d5, can be advantageous in minimizing potential overlap from the natural isotopic abundance of the unlabeled analyte.[1] Both pyridine-d5 and another deuterated analog, pyridine-2,6-d2, are considered suitable for the quantification of pyridine.[1]

Experimental Protocols

To ensure reproducibility and aid in method selection, detailed methodologies are crucial. Below are summaries of experimental protocols employing pyridine-d5 as an internal standard.

Method 1: Headspace Gas Chromatography-Tandem Mass Spectrometry (HS-GC-MS/MS) with Pyridine-d5

This method is highly sensitive and specific, making it ideal for analyzing pyridine in complex matrices such as biological tissues and sediments.[4][5]

1. Sample Preparation:

• Homogenize the sample matrix (e.g., biota tissue).[4][5]

• Weigh approximately 1 gram of the homogenized sample into a headspace vial.[4][5]

• Add a known concentration of Pyridine-d5 internal standard solution.[4][5]

• Seal the vial and vortex to ensure thorough mixing.[4][5]

2. Instrumental Analysis:

• System: Gas Chromatograph coupled with a Tandem Mass Spectrometer (GC-MS/MS).[5]

• Injector: Headspace autosampler.[5]

• Column: A suitable capillary column for volatile compounds (e.g., DB-5ms).[5]

• Carrier Gas: Helium at a constant flow rate.[5]

• Ionization Mode: Electron Ionization (EI).[5]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode for enhanced selectivity and sensitivity. Monitor specific precursor-to-product ion transitions for both pyridine and pyridine-d5.[5]

3. Quantification:

• Prepare a series of calibration standards by spiking a blank matrix with known concentrations of pyridine and a constant concentration of pyridine-d5.[5]

• Analyze the calibration standards using the same GC-MS/MS method.

• Construct a calibration curve by plotting the ratio of the peak area of pyridine to the peak area of pyridine-d5 against the concentration of pyridine.[5]

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Mainstream Tobacco Smoke

This method is used for the isolation and quantification of pyridine in mainstream tobacco smoke.

1. Sample Collection:

• Mainstream smoke from a specified number of cigarettes is passed through a glass fiber filter pad and into cryogenic traps containing methanol.[8]

2. Sample Preparation:

• The filter pad is placed into an Erlenmeyer flask.

• The internal standard, pyridine-d5, is added.[8]

• The pad is extracted with the solutions from the impinger.[8]

3. Instrumental Analysis:

• The extracts are injected onto a GC/MS for quantitation.[8]

• SIM Ions: For Selected Ion Monitoring (SIM) mode, the molecular ion for pyridine (m/z 79) and pyridine-d5 (m/z 84) are typically used.[7]

4. Quantification:

• The concentration of pyridine in the sample is calculated using the response factor determined from calibration standards containing both pyridine and pyridine-d5.[7]

Visualizing the Workflow

To better illustrate the logical flow of using an internal standard for accurate quantification, the following diagram outlines the key steps from sample preparation to final concentration determination.

Caption: Experimental workflow for quantitative analysis using Pyridine-d5 as an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. benchchem.com [benchchem.com]
• 8. Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke [healthycanadians.gc.ca]

A Comparative Guide to Validated Methods for Pyridine Analysis Using Pyridine-d5

Stable isotope-labeled internal standards are considered the gold standard in quantitative analysis because their chemical and physical properties closely mimic the analyte.[1] This ensures they behave similarly during sample extraction, chromatography, and ionization, effectively compensating for variations in sample preparation, injection volume, and matrix effects.[2] Pyridine-d5, being chemically almost identical to pyridine (B92270), co-elutes with the analyte but is distinguishable by its higher mass-to-charge ratio, making it an ideal internal standard for mass spectrometry.[1][3]

Quantitative Performance Comparison

The choice of analytical method and internal standard significantly impacts the reliability of pyridine quantification. The following table summarizes the performance characteristics of a validated Headspace Gas Chromatography-Tandem Mass Spectrometry (HS-GC-MS/MS) method using Pyridine-d5 and compares it with alternative methods using a non-deuterated internal standard or a different analytical technique. The data clearly demonstrates that the use of Pyridine-d5 results in superior accuracy and precision.[2][4]

Validation Parameter	Method with Pyridine-d5 (HS-GC-MS/MS)	Method with Non-Deuterated Internal Standard (GC-FID)	Method with HPLC-UV
Internal Standard	Pyridine-d5	N,N-Dimethylformamide	Diethyldiphenylurea
Linearity (R²)	> 0.99[2]	Typically ≥ 0.99	Not Specified
Accuracy (Recovery)	89 - 101%[2][4]	97.9% - 99.9%[4]	Excellent (not quantified)[4]
Precision (%RSD)	2 - 3%[2][4]	0.2569% (pooled CV)[4]	Low relative standard deviations reported[4]
Limit of Detection (LOD)	0.006 mg/kg (biota)[4]	0.87 pg/injection[4]	5 ppb[4]
Limit of Quantitation (LOQ)	0.020 mg/kg (biota)[4]	Not Specified	Not Specified

Note: Direct comparison should be made with caution due to the different analytical techniques, matrices, and reporting units.[2] However, the data illustrates the high performance achievable with a deuterated internal standard.

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are protocols for the highly sensitive HS-GC-MS/MS method using Pyridine-d5 and a comparative GC-FID method.

Method 1: Headspace GC-MS/MS with Pyridine-d5 Internal Standard

This method is highly sensitive and specific, making it ideal for determining pyridine in complex matrices such as biological tissues and sediments.[2][4] The use of a deuterated internal standard corrects for matrix effects and variations during sample preparation.[4]

1. Materials and Reagents:

• Pyridine (analytical standard)

• Pyridine-d5 (internal standard)

• Methanol (B129727) (GC grade)

• Deionized water

• Blank matrix (e.g., biota tissue, sediment)

2. Standard and Sample Preparation:

• Internal Standard Stock Solution: Prepare a stock solution of Pyridine-d5 in methanol at a known concentration (e.g., 10 µg/mL).[5]

• Calibration Standards: Prepare a series of calibration standards by spiking blank matrix with known concentrations of pyridine and a constant concentration of the Pyridine-d5 internal standard solution.[2]

• Sample Preparation:

  • Homogenize the sample matrix (e.g., biota tissue).[4]

  • Weigh approximately 1g of the homogenized sample into a headspace vial.[2][4]

  • Add a known amount of the Pyridine-d5 internal standard solution.[2]

  • Seal the vial and vortex to ensure thorough mixing.[4]

3. GC-MS/MS Instrumental Analysis:

• System: Gas Chromatograph coupled to a Tandem Mass Spectrometer (GC-MS/MS) with a headspace autosampler.[2]

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.[2]

• Injector Temperature: 250°C.[6]

• Oven Program: 70°C (hold 2 min), ramp at 3°C/min to 150°C, then ramp at 20°C/min to 250°C (hold 3 min).[6]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

• Ionization Mode: Electron Ionization (EI).[2]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode for enhanced selectivity.[2] Monitor specific precursor-to-product ion transitions for both pyridine and Pyridine-d5.

  • Pyridine: Quantifier m/z 79.[6]

  • Pyridine-d5: Quantifier m/z 84.[6]

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of pyridine to the peak area of Pyridine-d5 against the concentration of pyridine.[2]

• Quantify pyridine in the samples using the generated calibration curve.

Method 2: GC-FID with Non-Deuterated Internal Standard

This method is often used for air sampling and analysis but can be adapted for other matrices. It is a robust technique, though generally less sensitive and specific than GC-MS/MS.

1. Materials and Reagents:

• Pyridine (analytical standard)

• N,N-Dimethylformamide (internal standard).[4][7]

• Methanol (GC grade)

• Sorbent tubes (e.g., XAD-7).[7]

2. Standard and Sample Preparation:

• Internal Standard Solution: Prepare a solution of methanol containing a known concentration of N,N-Dimethylformamide (e.g., 1.0 µL/mL).[7]

• Standards: Prepare standards by diluting a known quantity of pyridine with the internal standard solution.[7]

• Sample Preparation (from sorbent tubes):

  • Desorb the sorbent tube with 1 mL of the internal standard solution.[7]

  • Transfer an aliquot to an autosampler vial for analysis.[4]

3. GC-FID Instrumental Analysis:

• System: Gas Chromatograph with a Flame Ionization Detector (GC-FID).[4]

• Column: 60-m x 0.32-mm i.d. fused silica (B1680970) capillary column (e.g., Stabilwax-DB, 1.0 µm df).[7]

• Instrument Conditions: Optimize temperatures for the injector, oven, and detector to achieve separation of pyridine and the internal standard from any interferences.[7]

Visualized Workflows and Logic

To better illustrate the processes and rationale, the following diagrams are provided.

Caption: Experimental workflow for pyridine analysis using HS-GC-MS/MS with Pyridine-d5.

Caption: Logic for using Pyridine-d5 as an internal standard to mitigate analytical errors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke [healthycanadians.gc.ca]
• 7. osha.gov [osha.gov]

Limit of detection and quantification with Pyridine-d5 standard.

An Objective Comparison of Analytical Performance: Pyridine-d5 as an Internal Standard for Limit of Detection and Quantification

For researchers, scientists, and drug development professionals, the accurate determination of trace-level analytes is paramount. The use of stable isotope-labeled internal standards in mass spectrometry is a cornerstone of robust analytical methodology. This guide provides a comprehensive comparison of the performance of Pyridine-d5 as an internal standard for the quantification of pyridine (B92270), with a focus on establishing the limit of detection (LOD) and limit of quantification (LOQ). The data presented is compiled from validated analytical methods to aid in the selection of the most appropriate approach for specific research needs.

Data Presentation: Quantitative Comparison

The selection of an appropriate internal standard is critical for correcting variations in sample preparation and instrument response, thereby ensuring accurate and precise quantification.[1] Deuterated analogs of the analyte, such as Pyridine-d5, are ideal as they share similar chemical and physical properties with the unlabeled analyte but are distinguishable by their mass-to-charge ratio (m/z).[1]

The following tables summarize the performance characteristics of analytical methods utilizing Pyridine-d5 as an internal standard for pyridine quantification in various matrices. This data is contrasted with methods employing a different deuterated standard (Pyridine-2,6-d2) and a non-deuterated internal standard to highlight the advantages of using a stable isotope-labeled standard.

Table 1: Method Detection and Quantification Limits using Pyridine-d5 [2]

Parameter	Shellfish Matrix	Sediment Matrix
Limit of Detection (LOD)	0.006 mg/kg	0.002 mg/kg
Limit of Quantification (LOQ)	0.02 mg/kg	0.008 mg/kg

Table 2: Comparative Performance of Internal Standards for Pyridine Quantification [3][4]

Validation Parameter	Method with Pyridine-d5 (HS-GC-MS/MS)	Method with Non-Deuterated Internal Standard (GC-FID)
Linearity (R²)	> 0.99	Typically ≥ 0.99
Accuracy (Recovery)	89 - 101%	97.9% - 99.9%
Precision (Repeatability, %RSD)	2 - 3%	Not explicitly stated
Limit of Detection (LOD)	0.006 mg/kg (biota)	0.87 pg/injection
Limit of Quantification (LOQ)	0.020 mg/kg (biota)	Not Specified

Note: The data for the method with Pyridine-d5 is from a validated headspace GC-MS/MS method for complex matrices. The data for the non-deuterated internal standard is from an OSHA method for air sampling with GC-FID, and the LOQ is an estimation based on the provided LOD. Direct comparison should be made with caution due to the different analytical techniques and matrices.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. The following protocols outline the key steps for determining the LOD and LOQ of pyridine using Pyridine-d5 as an internal standard with Headspace Gas Chromatography-Tandem Mass Spectrometry (HS-GC-MS/MS).

Method 1: Pyridine Quantification in Biota and Sediment using HS-GC-MS/MS with Pyridine-d5 Internal Standard[2][4]

1. Materials and Reagents:

• Pyridine (analytical standard)

• Pyridine-d5 (internal standard)

• Methanol (GC grade)

• Deionized water

• Sodium chloride

2. Standard Preparation:

• Primary Stock Solution of Pyridine (1000 µg/mL): Accurately weigh 100 mg of pyridine and dissolve in 100 mL of methanol.[1]

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Pyridine-d5 and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by spiking a blank matrix with known concentrations of pyridine and a constant concentration of the Pyridine-d5 internal standard.[3]

3. Sample Preparation:

• Homogenize the sample matrix (e.g., biota tissue, sediment).[4]

• Weigh approximately 1-2 g of the homogenized sample into a headspace vial.[2][4]

• Add a known amount of Pyridine-d5 internal standard solution.[3]

• For sediment and shellfish samples, add 2 g of sodium chloride and 5 mL of deionized water.[2]

• Seal the vial and vortex to ensure thorough mixing.[4]

4. HS-GC-MS/MS Conditions:

• System: Gas Chromatograph coupled to a Tandem Mass Spectrometer (GC-MS/MS).[3]

• Injector: Headspace autosampler.[3]

• Column: A suitable capillary column for volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[3]

• Oven Program: An isothermal or gradient temperature program to ensure the separation of pyridine from other matrix components. A typical program might be 50°C (hold 2 min), ramp to 250°C at 10°C/min, and hold for 5 min.[1]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

  • Pyridine: m/z 79 (quantifier), 52 (qualifier).[1]

  • Pyridine-d5: m/z 84 (quantifier).[5]

5. Determination of LOD and LOQ:

• LOD: The limit of detection is determined as the lowest concentration of pyridine that yields a signal-to-noise ratio (S/N) of at least 3 for the quantifier ion.[1][6]

• LOQ: The limit of quantification is determined as the lowest concentration of pyridine that yields a signal-to-noise ratio (S/N) of at least 10 for the quantifier ion and can be quantified with acceptable precision and accuracy (e.g., relative standard deviation < 20% and recovery within 80-120%).[1][6]

Mandatory Visualization

To clearly illustrate the experimental workflow and the underlying principles, the following diagrams are provided.

Workflow for Pyridine Quantification using HS-GC-MS/MS.

Relationship between Signal-to-Noise Ratio and Detection/Quantification Limits.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke [healthycanadians.gc.ca]
• 6. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]

A Researcher's Guide to Certified Reference Materials for Pyridine-d5

For researchers, scientists, and professionals in drug development, the precision and integrity of analytical measurements are paramount. Certified Reference Materials (CRMs) are crucial for ensuring the accuracy and traceability of experimental results. This guide provides an objective comparison of commercially available Pyridine-d5 CRMs, details key experimental protocols for their verification, and presents a logical workflow for selecting the appropriate material for your analytical needs.

Comparison of Pyridine-d5 Certified Reference Materials

The selection of a suitable Pyridine-d5 CRM is critical for applications such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry-based quantitative analysis.[1] Key parameters for consideration include isotopic enrichment, chemical purity, and the supplier's quality certifications. Below is a summary of specifications for Pyridine-d5 offered by prominent suppliers.

Supplier	Product Name	Isotopic Purity (atom % D)	Chemical Purity	CAS Number	Additional Information
Cambridge Isotope Laboratories, Inc.	Pyridine-d₅ (D, 99.5%)	99.5%	99.5%	7291-22-7	Provided as a neat liquid.[2][3]
Sigma-Aldrich (Merck)	Pyridine-d5	≥99.5%	≥99% (CP)	7291-22-7	Suitable for NMR; Impurities: ≤0.05% water.
Eurisotop	Pyridine (B92270) D5 "100%"	99.94%	Not specified	7291-22-7	Water content <0.05%.[4]
Scharlab	Pyridine-d5	min. 99.95%	Not specified	7291-22-7	NMR spectroscopy grade.[5]
AccuStandard	Pyridine-d5	Not specified	Not specified	7291-22-7	Provided as a solution (0.2 mg/mL in CH2Cl2).[6]
NSI Lab Solutions	Pyridine-d5	Not specified	Not specified	7291-22-7	Provided as a solution (2000 ug/mL in Methylene Chloride).[2]

Experimental Protocols

Independent verification of a CRM's certified properties is often necessary to ensure its suitability for a specific application. The following are critical parameters and detailed experimental protocols for their assessment.

Isotopic Enrichment and Positional Integrity

Objective: To determine the percentage of deuterium (B1214612) incorporation and confirm the specific positions of deuteration within the pyridine ring.

Methodology: Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR Spectroscopy:

  • Protocol: Dissolve a precise amount of the Pyridine-d5 CRM in a suitable non-deuterated solvent (e.g., chloroform, acetone). Acquire a high-resolution ¹H NMR spectrum.[1]

  • Data Analysis: The presence and integration of residual proton signals will indicate the degree of deuteration. For Pyridine-d5, the spectrum should ideally show minimal residual proton signals at the 2, 3, 4, 5, and 6 positions.[1] The percentage of deuteration can be calculated by comparing the integral of the residual proton signals to that of a known internal standard.

• ²H (Deuterium) NMR Spectroscopy:

  • Protocol: Acquire a ²H NMR spectrum of the neat liquid or a concentrated solution.

  • Data Analysis: The spectrum will show a signal for the deuterium atoms, and its chemical shift will confirm their presence on the pyridine ring.

Chemical Purity

Objective: To identify and quantify any non-deuterated chemical impurities.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

• Protocol:

  • Sample Preparation: Dilute the Pyridine-d5 CRM in a high-purity solvent (e.g., dichloromethane, hexane).

  • GC Separation: Inject the sample into a GC equipped with a suitable capillary column (e.g., a non-polar or mid-polar column). Use a temperature program that allows for the separation of pyridine from potential volatile impurities.[1]

  • MS Detection: Use a mass spectrometer as the detector to identify the separated components based on their mass spectra.

• Data Analysis: The total peak area of all impurities relative to the peak area of Pyridine-d5 gives an estimate of the chemical purity.

Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation and use of a Pyridine-d5 CRM in a research setting.

Workflow for Pyridine-d5 CRM Evaluation and Use.

This guide provides a foundational understanding of the critical aspects of selecting and verifying Pyridine-d5 certified reference materials. For specific applications, it is always recommended to consult the certificate of analysis (CoA) for the particular lot of any purchased CRM and to perform in-house verification to ensure data quality and reliability.

References

• 1. benchchem.com [benchchem.com]
• 2. Pyridine-d5 #891 - NSI Lab Solutions [nsilabsolutions.com]
• 3. Pyridine-d₅ “100%” (D, 99.94%) - Cambridge Isotope Laboratories, DLM-39-5 [isotope.com]
• 4. Pyridine D5 | Eurisotop [eurisotop.com]
• 5. Pyridine-d5, deuteration degree min. 99,95%, NMR spectroscopy grade, Spectrosol® - Scharlab [scharlab.com]
• 6. accustandard.com [accustandard.com]

A Comparative Guide to Deuterated vs. Non-Deuterated Pyridine in Experimental Research

For researchers, scientists, and drug development professionals, the choice between deuterated and non-deuterated pyridine (B92270) can significantly impact experimental outcomes. The substitution of hydrogen with its heavier isotope, deuterium (B1214612), introduces subtle yet profound changes in the molecule's physical and chemical properties. This guide provides an objective comparison of their performance, supported by experimental data, detailed protocols, and visualizations to inform your experimental design.

Data Presentation: A Quantitative Comparison

The primary distinctions between deuterated and non-deuterated pyridine are observed in their physical properties and their effects on reaction kinetics and analytical signals.

Physical and Spectroscopic Properties

The following table summarizes the key physical and chemical properties of non-deuterated pyridine and its deuterated analogs. While specific data for partially deuterated pyridines like pyridine-2,6-d2 (B101791) are not always readily available, their melting and boiling points are very similar to non-deuterated pyridine.[1]

Property	Pyridine (Non-deuterated)	Pyridine-d5	Pyridine-2,6-d2
Molecular Weight ( g/mol )	79.10[1]	84.13[1][2][3]	81.11[1]
Melting Point (°C)	-42[1]	-41 to -42[1][4]	Not readily available
Boiling Point (°C)	115.5[1]	114.4 to 116[1][4]	Not readily available
Density (g/mL at 20-25°C)	0.9819[1]	1.05[1][4]	Not readily available
Typical Isotopic Purity (atom % D)	N/A	≥99.5%[1][5]	≥98%[1]
¹H NMR Residual Peaks (ppm)	N/A	α: ~8.74, γ: ~7.58, β: ~7.22[1]	β: ~7.22, γ: ~7.58

Kinetic Isotope Effect (KIE) in Chemical Reactions

The replacement of hydrogen with deuterium can alter reaction rates, a phenomenon known as the kinetic isotope effect (KIE).[6] The KIE is a powerful tool for understanding reaction mechanisms.[6] It is expressed as the ratio of the rate constant for the non-deuterated reactant (kH) to the deuterated reactant (kD).[6]

Reaction Type	Deuterated Species	kH/kD	Effect Type	Significance
C-H Activation	Pyridine with deuteration at the reaction site	> 1	Primary KIE[6]	Indicates C-H bond breaking is in the rate-determining step.[6]
Menschutkin Reaction	Methyl-d3 iodide and pyridine	< 1 (Inverse)	Secondary KIE[7]	Suggests a change in hybridization or steric environment at the transition state.[6][7]

Pharmacokinetic Parameters in Drug Development

Deuteration of pyridine-containing drug candidates can significantly improve their metabolic stability by slowing down enzymatic degradation, primarily by Cytochrome P450 (CYP) enzymes.[8] This is due to the C-D bond being stronger than the C-H bond.[8]

Compound Pair	Parameter	Fold Improvement (Deuterated vs. Non-deuterated)
Imidazo[1,2-a]pyridine-3-carboxamides	Half-life (t½) in human microsomes	Prolonged[9]
Imidazo[1,2-a]pyridine-3-carboxamides	Microsomal clearance	Decreased[9]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are protocols for key experiments comparing deuterated and non-deuterated pyridine.

Protocol 1: NMR Sample Preparation and Analysis

Deuterated solvents are essential in NMR spectroscopy to avoid strong signals from the solvent that would obscure the analyte's signals.[10]

Objective: To prepare a sample for NMR analysis using deuterated pyridine and acquire a high-resolution spectrum.

Materials:

• Solid or liquid analyte

• Deuterated pyridine (e.g., Pyridine-d5 or Pyridine-2,6-d2)

• 5 mm NMR tube

• Vial

• Micropipette

• Vortex mixer (optional)

Procedure:

• Analyte Preparation:

  • Solid Analyte: Ensure the solid is dry and free of residual solvents. Weigh approximately 5-20 mg of the sample into a clean vial.[10]

  • Liquid Analyte: Ensure the liquid is free of particulate matter.[10]

• Dissolution:

  • Solid Analyte: Add approximately 0.6-0.7 mL of deuterated pyridine to the vial containing the solid analyte. Gently swirl or vortex to dissolve the solid. Gentle warming can be applied if necessary.[10] Transfer the solution to the NMR tube.

  • Liquid Analyte: Dispense approximately 0.6 mL of deuterated pyridine into the NMR tube. Using a micropipette, add a few microliters of the liquid analyte.[10]

• Homogenization and Labeling:

  • Cap the NMR tube securely and label it.

  • Gently invert the tube several times to ensure the solution is homogeneous.[10]

• NMR Data Acquisition:

  • Insert the NMR sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity and resolution.[10]

  • Set the appropriate acquisition parameters for the desired experiment (e.g., ¹H, ¹³C).

  • Acquire the data.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.[10]

Protocol 2: General Method for Metal-Catalyzed Deuteration of Pyridine

This protocol describes a general method for introducing deuterium into a pyridine ring.[8]

Objective: To synthesize deuterated pyridine from a non-deuterated starting material.

Materials:

• Pyridine-containing starting material

• Palladium on carbon (Pd/C) catalyst

• Deuterium oxide (D₂O)

• Reaction vessel (e.g., sealed tube or autoclave)

• Inert gas (e.g., Argon)

• Organic solvent for extraction

• Anhydrous salt (e.g., Na₂SO₄ or MgSO₄)

Procedure:

• In a suitable reaction vessel, dissolve the pyridine-containing starting material in D₂O.[8]

• Add the Pd/C catalyst to the solution.[8]

• Seal the reaction vessel and purge with an inert gas.[8]

• Heat the reaction mixture to the desired temperature (e.g., 160°C) for a specified time (e.g., 24 hours). Note that reaction conditions should be optimized for each substrate.[8][9]

• After the reaction is complete, cool the mixture to room temperature.[8]

• Filter the mixture to remove the catalyst.[8]

• Extract the product with a suitable organic solvent.[8]

• Dry the organic layer over an anhydrous salt and concentrate under reduced pressure.[8]

• Purify the deuterated product using a suitable method, such as column chromatography.[8]

• Confirm the degree and position of deuteration using ¹H NMR and mass spectrometry.[8]

Protocol 3: In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol is used to compare the metabolic stability of a deuterated versus a non-deuterated pyridine-containing compound.

Objective: To determine the rate of metabolism of a test compound by liver microsomes.

Materials:

• Test compounds (deuterated and non-deuterated)

• Liver microsomes (e.g., human, rat, mouse)

• Phosphate (B84403) buffer

• NADPH regenerating system

• Ice-cold acetonitrile (B52724) or methanol

Procedure:

• Preparation:

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.[8]

  • Dilute the liver microsomes in phosphate buffer to the desired protein concentration (e.g., 0.5 mg/mL).[8]

• Incubation:

  • Pre-warm the microsomal incubation mixture to 37°C.[8]

  • Add the test compound to the microsomal mixture at the desired final concentration (e.g., 1 µM).[8]

  • Initiate the metabolic reaction by adding the NADPH regenerating system.[8]

  • Incubate the mixture at 37°C with gentle shaking.[8]

• Sampling and Quenching:

  • At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[8]

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile or methanol.[8]

• Sample Processing and Analysis:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.[8]

  • Analyze the supernatant for the remaining parent compound using LC-MS/MS.

Visualizations

Diagrams can effectively illustrate complex concepts and workflows.

Caption: Workflow for NMR sample preparation and analysis.

Caption: Effect of deuteration on drug metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. Pyridine-D5 | C5H5N | CID 558519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pyridine-d₅ (D, 99.5%) - Cambridge Isotope Laboratories, DLM-13-25 [isotope.com]
• 4. Pyridine-d5 D = 99.5atom 7291-22-7 [sigmaaldrich.com]
• 5. eqipped.com [eqipped.com]
• 6. benchchem.com [benchchem.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. benchchem.com [benchchem.com]
• 9. Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to the Reproducibility of NMR Experiments: Pyridine-d5 vs. Alternatives

For researchers, scientists, and drug development professionals, the reproducibility of experimental data is paramount. In Nuclear Magnetic Resonance (NMR) spectroscopy, the choice of deuterated solvent can significantly impact the consistency and reliability of results. This guide provides an objective comparison of Pyridine-d5 with common alternatives, supported by key physical properties and a detailed protocol for assessing experimental reproducibility.

The selection of an appropriate deuterated solvent is a critical step in ensuring the quality and reproducibility of NMR spectra.[1][2] Pyridine-d5 is a common choice for a wide range of organic molecules, particularly those with aromatic moieties or requiring a more polar, aprotic environment. However, its physical properties and potential for specific solute-solvent interactions can influence the reproducibility of chemical shifts and signal integrations compared to other widely used solvents like Dimethyl Sulfoxide-d6 (DMSO-d6) and Chloroform-d (CDCl3).[3][4]

Comparative Data of Common Deuterated Solvents

The physical properties of a deuterated solvent, such as its boiling point, viscosity, and dielectric constant, can affect sample stability, spectral resolution, and ultimately, the reproducibility of the NMR experiment. For instance, a solvent with a high boiling point and low vapor pressure, like DMSO-d6, can minimize concentration changes over time, leading to more consistent chemical shifts and integrations in long-term studies. The viscosity of the solvent can also impact resolution; higher viscosity can lead to broader lines, potentially affecting the precision of peak picking and integration.[5]

Property	Pyridine-d5	DMSO-d6	Chloroform-d
Molecular Weight ( g/mol )	84.13	84.17	120.38
Boiling Point (°C)	114.4	189	61.2
Melting Point (°C)	-41	18.5	-63.5
Density (g/mL at 25°C)	1.05	1.19	1.50
Viscosity (cP at 20°C)	0.97	2.24	0.58
Dielectric Constant	12.4	47	4.8

Factors Influencing NMR Reproducibility

Several factors related to the choice of solvent can impact the reproducibility of NMR experiments:

• Solvent Purity and Stability: Impurities in the deuterated solvent can introduce extraneous signals and may react with the analyte, leading to changes in the spectrum over time. The use of high-purity solvents is crucial for obtaining reliable and reproducible data.[6]

• Solute-Solvent Interactions: Specific interactions, such as hydrogen bonding between the analyte and the solvent, can influence chemical shifts.[5][7] Changes in temperature or concentration can alter these interactions, leading to variations in the spectra.

• Physical Properties: As mentioned, properties like viscosity and volatility can directly affect the quality and consistency of the NMR data.[5]

• Referencing: Consistent and accurate referencing of the chemical shift scale is fundamental for reproducibility. While internal standards like tetramethylsilane (B1202638) (TMS) are common, the residual solvent peak is also frequently used. However, the chemical shift of the residual solvent peak can be influenced by solute concentration and temperature.[8][9]

Experimental Protocol for Assessing NMR Reproducibility

To quantitatively assess the reproducibility of NMR experiments in different solvents, a standardized protocol is essential. This protocol is designed to minimize operator-dependent variability and to provide a robust comparison of solvent performance.

Objective: To determine the short-term and long-term reproducibility of ¹H NMR chemical shifts and signal integrals of a standard compound in Pyridine-d5 and at least two alternative deuterated solvents (e.g., DMSO-d6 and CDCl3).

Materials:

• High-purity standard compound with sharp, well-resolved signals (e.g., 4-acetamidophenol)

• High-purity deuterated solvents: Pyridine-d5, DMSO-d6, CDCl3 (from the same supplier and lot number, if possible)

• High-precision NMR tubes (e.g., Norell® 507-HP or equivalent)

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

Methodology:

• Standard Solution Preparation:

  • Accurately weigh a precise amount of the standard compound (e.g., 10.0 mg).

  • Dissolve the standard in a precise volume (e.g., 10.0 mL) of a non-deuterated solvent in which it is highly soluble to create a stock solution. This step helps in ensuring accurate and consistent concentrations in the final NMR samples.

  • From the stock solution, prepare three separate NMR samples for each deuterated solvent to be tested. To each high-precision NMR tube, add a precise volume of the stock solution (e.g., 100 µL) and the corresponding deuterated solvent (e.g., 500 µL).

  • Cap the NMR tubes tightly and vortex gently to ensure homogeneity.

• NMR Data Acquisition:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Allow the samples to equilibrate to the probe temperature for at least 5 minutes before acquisition.[1]

  • Lock and shim each sample to consistent, high-quality values.

  • Acquire a standard one-dimensional ¹H NMR spectrum for each sample using identical acquisition parameters (e.g., pulse width, acquisition time, relaxation delay, number of scans). Ensure the relaxation delay is at least 5 times the longest T1 of the signals of interest to allow for full relaxation and accurate integration.[1]

  • For each sample, acquire spectra at multiple time points to assess long-term stability (e.g., t=0, t=24h, t=1 week). Store the samples under consistent conditions between measurements.

• Data Processing and Analysis:

  • Process all spectra using identical parameters (e.g., Fourier transformation, phase correction, baseline correction).

  • Reference each spectrum to the internal standard (if used) or the residual solvent peak. Note the referencing method used.

  • For each spectrum, accurately measure the chemical shift and the integral of one or more well-resolved signals from the standard compound.

  • Calculate the mean, standard deviation, and relative standard deviation (RSD) of the chemical shifts and integrals for each solvent at each time point.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for assessing NMR reproducibility.

Caption: Workflow for assessing NMR reproducibility across different deuterated solvents.

Logical Pathway for Solvent Selection

The choice of a deuterated solvent for an NMR experiment should be a systematic process that considers both the properties of the analyte and the requirements for reproducibility.

Caption: Decision pathway for selecting a suitable deuterated NMR solvent.

By following a rigorous experimental protocol and considering the inherent properties of each solvent, researchers can make an informed decision to enhance the reproducibility and reliability of their NMR data, which is critical for advancing drug development and other scientific endeavors.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. emerypharma.com [emerypharma.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. thieme-connect.de [thieme-connect.de]
• 6. researchgate.net [researchgate.net]
• 7. unn.edu.ng [unn.edu.ng]
• 8. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

A Guide to Inter-Laboratory Comparison of Pyridine-d5 NMR Data: Ensuring Consistency and Reliability in Research

For researchers, scientists, and drug development professionals, Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of molecular characterization. The choice of a deuterated solvent is critical for acquiring high-quality spectra, and Pyridine-d5 is a common choice for a wide range of analytes.[1][2] This guide outlines a framework for an inter-laboratory comparison of Pyridine-d5 NMR data, providing a standardized protocol and data presentation structure to ensure consistency and reliability across different research sites.

While direct inter-laboratory comparison studies specifically for Pyridine-d5 are not readily found in published literature, the principles of such studies are well-established for other NMR applications, such as metabolite fingerprinting.[3] This guide adapts those principles to Pyridine-d5, offering a template for laboratories to assess and compare their NMR data quality.

Comparative Data Analysis

A key aspect of any inter-laboratory comparison is the quantitative analysis of key NMR parameters. The following table summarizes the types of data that should be collected and compared between participating laboratories. This data allows for an objective assessment of instrument performance and adherence to standardized protocols.

Parameter	Laboratory A	Laboratory B	Laboratory C	Ideal Value/Range
¹H Residual Solvent Signal (ppm)	α: ~8.74, β: ~7.22, γ: ~7.58[1]
¹³C Solvent Signal (ppm)	α: ~149.9, β: ~123.5, γ: ~135.7
Isotopic Purity (atom % D)	≥99.5%[1]
Water Content (ppm)	As low as possible
Signal-to-Noise Ratio (S/N)	Instrument Dependent
Linewidth (Hz) at half-height	Instrument Dependent

Note: The chemical shifts of residual protons in Pyridine-d5 can be dependent on solvent, concentration, and temperature.[4]

Standardized Experimental Protocol

To ensure the comparability of data across different laboratories and instruments, a standardized experimental protocol is essential.[3] The following protocol outlines the key steps for preparing and acquiring NMR data for a standard sample using Pyridine-d5.

Sample Preparation

• Analyte Weighing: Accurately weigh a suitable amount of a standard reference compound (e.g., 10 mg of strychnine) into a clean, dry vial. The amount should be consistent across all participating laboratories.

• Solvent Addition: Add a precise volume (e.g., 0.6 mL) of Pyridine-d5 from the same batch to the vial.[1]

• Dissolution and Transfer: Ensure the analyte is completely dissolved. Transfer the solution to a clean, dry 5 mm NMR tube.[1]

• Capping and Mixing: Securely cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.[1]

NMR Data Acquisition

• Instrument Setup: Allow the NMR spectrometer to reach a stable operating temperature.

• Sample Insertion and Locking: Insert the sample into the spectrometer. Lock onto the deuterium (B1214612) signal of the Pyridine-d5.

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity.

• Spectrum Acquisition: Acquire a standard ¹H NMR spectrum using predefined parameters (e.g., 90° pulse, 16 scans, 2-second relaxation delay).

Workflow for Inter-Laboratory NMR Comparison

The following diagram illustrates the logical workflow for conducting an inter-laboratory comparison of Pyridine-d5 NMR data.

References

• 1. benchchem.com [benchchem.com]
• 2. armar-europa.de [armar-europa.de]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. buchem.com [buchem.com]

A Researcher's Guide to Verifying the Isotopic Enrichment of Pyridine-d5

For researchers, scientists, and drug development professionals, the precise isotopic enrichment of deuterated compounds like Pyridine-d5 is critical for the accuracy and reliability of experimental data. This guide provides an objective comparison of analytical techniques for verifying the isotopic enrichment of Pyridine-d5, supported by experimental data and detailed protocols.

Performance Comparison: Pyridine-d5 vs. Alternatives

Pyridine-d5 is a widely used deuterated solvent in Nuclear Magnetic Resonance (NMR) spectroscopy and as an internal standard in Mass Spectrometry (MS). Its primary characteristic is the substitution of all five hydrogen atoms with deuterium (B1214612), which minimizes solvent interference in ¹H NMR spectra.[1][2] A common alternative is the partially deuterated Pyridine-2,6-d2, which offers specific advantages in certain applications.[3]

Key Performance Parameters

The utility of a deuterated solvent is primarily determined by its isotopic enrichment, chemical purity, and the characteristics of its residual proton signals in ¹H NMR spectroscopy.

Property	Pyridine-d5	Pyridine-2,6-d2	Non-Deuterated Pyridine (B92270)
Molecular Weight ( g/mol )	84.13	81.11[3]	79.10[3]
Typical Isotopic Purity (atom % D)	≥99.5%[3]	≥98%[3]	N/A
Melting Point (°C)	-42[3]	Not readily available	-42[3]
Boiling Point (°C)	115-116[3]	Not readily available	115.5[3]
Density (g/mL at 20°C)	1.05	Not readily available	0.9819[3]
Residual ¹H NMR Signals (ppm)	~8.74 (α-H), ~7.58 (γ-H), ~7.22 (β-H)[3]	~7.58 (γ-H), ~7.22 (β-H)	~8.60 (α-H), ~7.70 (γ-H), ~7.30 (β-H)

Pyridine-d5 is the standard choice for minimizing residual proton signals across the entire spectrum, making it ideal for most routine applications.[3]

Pyridine-2,6-d2 provides a strategic advantage when the analyte of interest has signals in the α-proton region of pyridine (~8.7 ppm). By eliminating the residual solvent signal from this region, Pyridine-2,6-d2 can offer a cleaner baseline for easier identification and integration of analyte peaks.[3]

Experimental Protocols for Verification

Accurate determination of isotopic enrichment and chemical purity requires robust analytical methods. The two primary techniques are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), often coupled with Gas Chromatography (GC).

Workflow for Isotopic Enrichment Verification

Workflow for isotopic enrichment verification.

Isotopic Enrichment by ¹H NMR Spectroscopy

Objective: To quantify the percentage of deuterium incorporation by measuring the residual proton signals.

Protocol:

• Sample Preparation: Accurately weigh a known amount of an internal standard (e.g., hexamethyldisiloxane (B120664) - HMD) into an NMR tube. Add a precise volume of the Pyridine-d5 sample.

• Solvent: While often run neat, for analysis of the solvent itself, a non-interfering, non-deuterated solvent can be used if necessary, though this is less common.

• Instrumentation:

  • Spectrometer: 400 MHz or higher NMR spectrometer.

  • Temperature: 298 K.[4]

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (D1) to ensure full relaxation of all signals (typically 5 times the longest T1).

  • Ensure a high signal-to-noise ratio by acquiring an adequate number of scans.

• Data Analysis:

  • Integrate the residual proton signals of Pyridine-d5 (at ~8.74, 7.58, and 7.22 ppm).[3]

  • Integrate the signal of the internal standard.

  • Calculate the molar ratio of residual protons to the internal standard to determine the concentration of non-deuterated species.

  • The isotopic enrichment (atom % D) is calculated based on the relative integrals of the residual proton signals compared to the total possible proton sites.[5]

Isotopic Distribution by Mass Spectrometry (GC-MS)

Objective: To determine the relative abundance of all isotopologues (d0 to d5) and to assess chemical purity.

Protocol:

• Sample Preparation: Prepare a dilute solution of Pyridine-d5 in a volatile solvent such as methanol (B129727) or dichloromethane.[6]

• Instrumentation:

  • Gas Chromatograph (GC): Equipped with a capillary column suitable for volatile amine analysis (e.g., a wax or mid-polar column).

  • Mass Spectrometer (MS): Capable of electron ionization (EI) and full scan mode.

• GC-MS Conditions:

  • Injector Temperature: 250°C.

  • Oven Program: Start at 70°C for 2 minutes, ramp at 3°C/minute to 150°C, then at 20°C/minute to 250°C and hold for 3 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 100 to cover the molecular ions of all possible isotopologues.

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to pyridine.

  • Identify and integrate the ion intensities for the molecular ions of each isotopologue:

    • d0 (C₅H₅N): m/z 79

    • d1 (C₅H₄DN): m/z 80

    • d2 (C₅H₃D₂N): m/z 81

    • d3 (C₅H₂D₃N): m/z 82

    • d4 (C₅HD₄N): m/z 83

    • d5 (C₅D₅N): m/z 84

  • Calculate the percentage of each isotopologue. The isotopic enrichment is the percentage of the d5 species.

  • Identify any other peaks in the chromatogram to assess chemical purity.

Logical Pathway for Method Selection

Decision pathway for analytical method selection.

Conclusion

Verifying the isotopic enrichment of Pyridine-d5 is essential for ensuring the quality of experimental data. Both ¹H NMR spectroscopy and Mass Spectrometry are powerful techniques that provide complementary information. Quantitative ¹H NMR is excellent for determining the overall level of deuteration by quantifying residual protons.[5] GC-MS is ideal for assessing the distribution of all isotopologues and for simultaneously evaluating chemical purity.[7] For a comprehensive characterization, employing both methods is highly recommended. When selecting a deuterated solvent, researchers should consider not only the fully deuterated Pyridine-d5 but also partially deuterated alternatives like Pyridine-2,6-d2 for applications where specific regions of the ¹H NMR spectrum need to be free of solvent signals.[3]

References

• 1. armar-europa.de [armar-europa.de]
• 2. myuchem.com [myuchem.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. uoguelph.ca [uoguelph.ca]
• 7. almacgroup.com [almacgroup.com]

Safety & Regulatory Compliance

Proper Disposal of Pyridine-d5: A Guide for Laboratory Professionals

The correct handling and disposal of Pyridine-d5 are critical for ensuring laboratory safety and environmental compliance. As a deuterated analogue of pyridine (B92270), it is classified as a flammable, toxic, and irritant hazardous material.[1][2] All waste containing this compound, including pure solvent, solutions, and contaminated lab materials, must be managed as hazardous waste according to institutional and regulatory standards.[1][2]

Immediate Safety and Handling

Before beginning any disposal-related tasks, it is imperative to work in a well-ventilated area, preferably within a certified laboratory chemical fume hood, and to be equipped with the appropriate Personal Protective Equipment (PPE).[1][3][4]

Personal Protective Equipment (PPE) Summary

PPE Item	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®). Nitrile gloves are not recommended.[1][4]	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles.[1]	To protect eyes from splashes and vapors.
Body Protection	A standard, fully-buttoned laboratory coat.[1]	To protect clothing and skin from contamination.
Respiratory Protection	Work must be conducted in a chemical fume hood to avoid inhalation of vapors.[1][3]	To prevent respiratory tract irritation and systemic toxicity.

In case of accidental exposure, follow these immediate first aid measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station and seek prompt medical attention.[4][5][6]

• Skin Contact: Wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[5][6][7]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[5][6]

• Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of water or milk and get immediate medical aid.[5]

Step-by-Step Disposal Protocol

The disposal of Pyridine-d5 must adhere strictly to local, state, and federal hazardous waste regulations.[2] Never pour Pyridine-d5 waste down the drain or dispose of it with regular trash.[3][8][9]

1. Waste Identification and Segregation:

• All materials contaminated with Pyridine-d5 are considered hazardous waste. This includes unused pure chemical, reaction mixtures, contaminated solvents, and solid materials like pipette tips, gloves, and absorbent pads.[1][2]

• Segregate Pyridine-d5 waste from other waste streams. It is crucial to keep it separate from incompatible materials such as strong oxidizing agents and acids (especially nitric acid).[1][4]

2. Waste Collection and Containerization:

• Collect all Pyridine-d5 waste in a designated, compatible, and sealable container.[1][4] Glass or high-density polyethylene (B3416737) containers are often suitable.[3]

• Ensure the container is kept tightly closed except when adding waste to prevent the release of flammable and toxic vapors.[5][10][11]

• Do not overfill the container. A safe maximum is 90% of the container's capacity to allow for vapor expansion.[11]

3. Labeling:

• Attach a "Hazardous Waste" label to the container as soon as the first drop of waste is added.[4][9]

• The label must clearly identify the contents, including the full chemical name ("Pyridine-d5") and list all components of a mixture with their estimated percentages.[7][9]

• Clearly indicate the associated hazards, such as "Flammable" and "Toxic".[1]

4. Storage:

• Store the sealed and labeled waste container in a designated, secure, and well-ventilated satellite accumulation area.[1]

• The storage area must be cool, dry, and away from sources of heat, sparks, or open flames.[4][5]

5. Arranging for Final Disposal:

• Once the container is full or is no longer being used, complete a chemical collection request form as required by your institution.[4]

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[1][3]

• The standard disposal method for waste pyridine is high-temperature incineration.[2][12]

Spill Management Protocol

Accidental spills require immediate and appropriate action to mitigate exposure and environmental contamination.

• Small Spills: For minor spills that can be cleaned up in under 10 minutes by trained personnel, contain the spill using a non-combustible absorbent material like vermiculite, sand, or commercial sorbent pads.[1][3][4] Scoop the absorbed material into a sealable container, label it as hazardous waste, and dispose of it according to the protocol above.[4]

• Large Spills: In the event of a large spill, immediately evacuate and secure the area. Alert others and contact your institution's EHS department or emergency response team without delay.[1][4]

Disposal Workflow

The following diagram outlines the logical process for the proper disposal of Pyridine-d5 waste.

Caption: Logical workflow for the safe disposal of Pyridine-d5 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. carlroth.com [carlroth.com]
• 7. benchchem.com [benchchem.com]
• 8. organ.su.se [organ.su.se]
• 9. web.mit.edu [web.mit.edu]
• 10. sds.chemdox.com [sds.chemdox.com]
• 11. ethz.ch [ethz.ch]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]

Personal protective equipment for handling Pyridine-d5

Essential Safety and Handling of Pyridine-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Pyridine-d5. Adherence to these guidelines is critical for ensuring personal safety and maintaining a secure laboratory environment. Pyridine-d5, a deuterated form of pyridine, is a flammable and toxic liquid that requires careful management.

Hazard Identification and Classification

Pyridine-d5 is classified as a hazardous substance with the following primary concerns:

• Flammability: It is a highly flammable liquid and vapor.[1][2][3] Vapors can form explosive mixtures with air and may travel to a source of ignition and flash back.[3]

• Toxicity: It is harmful if swallowed, inhaled, or in contact with skin.[1][4] It can cause irritation to the skin, eyes, and respiratory tract.[1][4] Prolonged or significant exposure may lead to damage to the liver, kidneys, and central nervous system.[1]

• Irritant: It is a skin and eye irritant.[1][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Pyridine-d5, essential for risk assessment and safe handling.

Property	Value	Source(s)
Molecular Formula	C₅D₅N	[5]
Molecular Weight	84.13 g/mol	[6]
Appearance	Colorless liquid	[6]
Odor	Disagreeable	[6]
Boiling Point	114.4°C	[5]
Melting Point	-41.0°C	[5]
Flash Point	20°C (68°F)	[5]
Density	1.050 g/mL at 20°C	[7]
Vapor Pressure	20 hPa at 20°C	[7]
Exposure Limits (as Pyridine)	TWA: 5 ppm (ACGIH)	[1]

Operational and Disposal Plans

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Pyridine-d5 to minimize exposure.

PPE Item	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®). Nitrile gloves are not recommended for prolonged use.[1][8]	To prevent skin contact and absorption.
Eye Protection	Chemical splash goggles.[2] A face shield should be worn in addition when there is a splash hazard.	To protect eyes from splashes.
Body Protection	A flame-resistant lab coat must be worn and kept fastened.[9] A chemically resistant apron may be necessary.	To protect clothing and skin from contamination.
Respiratory Protection	All work must be performed in a certified chemical fume hood.[1][2]	To avoid inhalation of harmful vapors. A respirator may be required for spills or emergencies.[1]

Standard Operating Procedure for Safe Handling

This procedure outlines the step-by-step process for safely handling Pyridine-d5 in a laboratory setting.

1. Preparation and Area Designation:

• Identify a designated work area within a certified chemical fume hood.[1]

• Ensure that an emergency eyewash station and safety shower are readily accessible.[1]

• Remove all potential ignition sources from the work area, including open flames, hot plates, and spark-producing equipment.[9][10]

• Assemble all necessary equipment and reagents before handling the chemical.

2. Handling and Dispensing:

• Ground and bond all metal containers when transferring Pyridine-d5 to prevent static discharge.[10]

• Use only non-sparking tools.[10]

• Keep the container tightly closed when not in use.[2][9]

• Avoid contact with skin, eyes, and clothing.[10]

• Do not eat, drink, or smoke in the work area.[10]

3. Storage:

• Store Pyridine-d5 in a cool, dry, and well-ventilated area away from direct sunlight and heat.[2]

• Store in a designated flammable liquids cabinet.[11]

• Keep containers tightly sealed.[2]

• Segregate from incompatible materials such as strong oxidizers and acids.[1]

4. Spill and Emergency Procedures:

• Small Spills (inside a fume hood):

  • Absorb the spill with an inert, non-combustible material like vermiculite (B1170534) or sand.[1][8]

  • Collect the absorbent material in a sealed, labeled container for hazardous waste disposal.[1]

• Large Spills (outside a fume hood):

  • Evacuate the immediate area.[1]

  • Alert your supervisor and the institution's Environmental Health and Safety (EHS) department.[1]

• In case of skin contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1][2] Seek medical attention.[1]

• In case of eye contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station.[1][2] Seek immediate medical attention.[1]

• In case of inhalation: Move to fresh air immediately.[1][2] Seek medical attention.[1]

• In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

5. Disposal Plan:

• All waste containing Pyridine-d5 must be treated as hazardous waste.[1][8]

• Liquid Waste: Collect all solutions containing Pyridine-d5 in a designated, labeled, and sealed hazardous waste container.[1][8]

• Solid Waste: Collect all contaminated materials (e.g., gloves, absorbent pads, pipette tips) in a separate, labeled hazardous waste container.[8]

• Do not dispose of Pyridine-d5 down the drain.[2][12]

• Arrange for waste pickup through your institution's EHS department.[1]

Workflow for Safe Handling of Pyridine-d5

Caption: Logical workflow for the safe handling of Pyridine-d5 from preparation to disposal.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 3. nj.gov [nj.gov]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. Pyridine-d5, for NMR, 99 atom % D 5 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.nl]
• 6. Pyridine-D5 | C5H5N | CID 558519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. carlroth.com [carlroth.com]
• 8. benchchem.com [benchchem.com]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. ehs.stanford.edu [ehs.stanford.edu]
• 12. web.mit.edu [web.mit.edu]